Tetrahydro-4H-pyran-4-one

• CAS: 143562-54-3

Core Science & Biosynthesis

Technical Guide to the Physical Properties of Tetrahydro-4H-pyran-4-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-4H-pyran-4-one, a heterocyclic organic compound, is a colorless to light yellow liquid recognized for its utility as a versatile building block in organic synthesis.[1] Its unique six-membered ring structure containing an oxygen atom and a ketone functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[2][3] This technical guide provides a comprehensive overview of the key physical properties of Tetrahydro-4H-pyran-4-one, outlines detailed experimental protocols for their determination, and presents a logical workflow for these characterizations.

Core Physical Properties

The physical characteristics of a compound are critical for its handling, application, and integration into synthetic pathways. The following table summarizes the key physical properties of Tetrahydro-4H-pyran-4-one.

Property	Value	Units
Molecular Formula	C₅H₈O₂
Molecular Weight	100.12	g/mol [4]
Appearance	Colorless to light yellow liquid
Boiling Point	166 - 166.5	°C
Density	1.084 (at 25 °C)	g/mL
Refractive Index	1.452 (at 20 °C)
Flash Point	55	°C
Solubility	Miscible in water
Vapor Pressure	1.69	mmHg (at 25°C)

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The following sections detail the standard methodologies for measuring the key physical parameters of a liquid compound like Tetrahydro-4H-pyran-4-one.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.

Apparatus:

• Heating mantle or oil bath

• Round-bottom flask

• Condenser

• Thermometer

• Boiling chips

Procedure:

• Place a small volume of Tetrahydro-4H-pyran-4-one into the round-bottom flask and add a few boiling chips to ensure smooth boiling.

• Set up a distillation apparatus with the flask connected to a condenser.

• Insert a thermometer into the neck of the flask, ensuring the bulb is positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor.

• Begin heating the flask gently.

• Record the temperature at which the liquid boils and a steady stream of condensate is observed in the condenser. This temperature is the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.

Apparatus:

• Pycnometer (specific gravity bottle) of a known volume

• Analytical balance

Procedure:

• Thoroughly clean and dry the pycnometer and determine its mass.

• Fill the pycnometer with Tetrahydro-4H-pyran-4-one, ensuring no air bubbles are trapped.

• Place the stopper and wipe any excess liquid from the outside.

• Weigh the filled pycnometer.

• The mass of the liquid is the difference between the mass of the filled and empty pycnometer.

• Calculate the density by dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a substance.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

Procedure:

• Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

• Ensure the prism of the refractometer is clean and dry.

• Apply a few drops of Tetrahydro-4H-pyran-4-one to the surface of the prism.

• Close the prism and allow the sample to reach the desired temperature, typically 20°C, by circulating water from the constant temperature bath.

• Adjust the refractometer until the dividing line between the light and dark fields is sharp and centered in the crosshairs.

• Read the refractive index value from the scale.

Determination of Solubility

Solubility is the ability of a substance to dissolve in a solvent.

Apparatus:

• Test tubes

• Vortex mixer

• Graduated pipettes

Procedure (Qualitative):

• To a test tube, add a small, measured amount of Tetrahydro-4H-pyran-4-one (e.g., 0.1 mL).

• Add a small, measured volume of the solvent to be tested (e.g., 1 mL of water).

• Agitate the mixture vigorously using a vortex mixer for a set period.

• Visually inspect the solution for any signs of undissolved liquid (e.g., cloudiness, separate layers). If the solution is clear, the substance is considered soluble.

Logical Workflow for Physical Property Determination

The following diagram illustrates the logical sequence of experiments for characterizing the physical properties of a liquid chemical sample like Tetrahydro-4H-pyran-4-one.

Caption: Experimental workflow for determining the physical properties of a liquid sample.

References

• 1. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook [chemicalbook.com]
• 2. Tetrahydro-4H-pyran-4-one: Chemical Characteristics, Applications in Medicinal Chemistry and Preparation Method_Chemicalbook [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Tetrahydro-4H-pyran-4-one | C5H8O2 | CID 121599 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Industrial Synthesis of Tetrahydro-4H-pyran-4-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Tetrahydro-4H-pyran-4-one, a pivotal building block in medicinal chemistry and organic synthesis, is a key intermediate for numerous pharmaceutical compounds.[1][2][3] Its deceptively simple structure presents unique synthetic challenges, particularly when transitioning from laboratory-scale preparations to robust, cost-effective, and safe industrial production. This technical guide provides an in-depth analysis of prominent industrial-scale synthesis routes for Tetrahydro-4H-pyran-4-one, complete with comparative data, detailed experimental protocols, and workflow visualizations to aid researchers and process chemists in navigating the complexities of its large-scale manufacture.

Comparative Analysis of Industrial Synthesis Routes

The industrial production of Tetrahydro-4H-pyran-4-one has been approached through various synthetic strategies, each with its own set of advantages and challenges in terms of yield, purity, cost, and scalability. The following tables summarize the quantitative data from several key methods described in scientific literature and patents.

Route	Starting Materials	Key Intermediates	Reported Yield	Product Purity	Key Advantages	Reported Challenges	Reference
Route 1: From 3-Chloropropionyl Chloride and Ethylene (B1197577)	3-Chloropropionyl chloride, Ethylene	1,5-dichloro-3-pentanone	45% (overall)	Not specified	Utilizes readily available starting materials.	Complex gas-liquid-solid system for ethylene insertion, difficult to scale up. The product is very soluble in water, requiring extensive extraction.	[1][4][5]
Route 2: From 1,5-dichloropentane-3-ol and Vinyl Ether	1,5-dichloropentane-3-ol, Vinyl ether	1,5-dichloro-3-(1-(vinyloxy)ethoxy)pentane, 4-(1-(vinyloxy)ethoxy)tetrahydro-2H-pyran, tetrahydro-2H-pyran-4-ol	High	Not specified	Cost-effective and efficient for industrial production.	Multi-step process.	[2]
Route 3: Oxidation of 4-Methylene-tetrahydropyran	4-Methylene-tetrahydropyran	Not applicable	High	High	One-step process, high safety and economic viability for industrial manufacturing.	Requires synthesis of the starting material, 4-methylene-tetrahydropyran.	[6]
Route 4: From Bis(2-chloroethyl)ether	Bis(2-chloroethyl)ether, Carbon dioxide	Not specified	95.9%	99.7%	High purity and yield.	Utilizes a Zr-Ce-Ti-Al composite oxide catalyst.	[7]
Route 5: Hydrogenation of Pyran-4-one	Pyran-4-one or Dihydropyran-4-one	Not specified	High	Not specified	Utilizes a simple hydrogenation process.	Requires synthesis of the pyran-4-one starting material.	[8]
Route 6: Pilot Plant Manufacture (Minakem)	3-buten-1-ol, paraformaldehyde	Acetate intermediate	Not specified	Not specified	Successfully scaled to >20 kg, with thorough process safety evaluation.	Multi-step process involving a Prins reaction.	[1][9][10][11]

Experimental Protocols for Key Synthesis Routes

This section provides detailed methodologies for the most relevant industrial-scale synthesis routes for Tetrahydro-4H-pyran-4-one.

Route 1: Synthesis from 3-Chloropropionyl Chloride and Ethylene

This method involves the initial formation of 1,5-dichloropentanone, followed by cyclization.

Step 1: Synthesis of 1,5-dichloropentanone

• Reaction: In a suitable reactor, 20 kg of 3-chloropropionyl chloride and 20 kg of aluminum trichloride (B1173362) are charged. Methylene dichloride (50 kg) is used as the solvent.

• Ethylene Addition: While stirring, ethylene gas is introduced into the reactor. The temperature is maintained below 10 °C.

• Incubation: After the addition of ethylene, the reaction mixture is incubated for 2 hours.

• Work-up: The reaction solution is then added to a mixture of water and hydrochloric acid, cooled to 0 °C. The mixture is stirred and the layers are separated to obtain 1,5-dichloropentanone.

Step 2: Cyclization to Tetrahydro-4H-pyran-4-one

• Reaction: Water, phosphoric acid, sodium dihydrogen phosphate, and the 1,5-dichloropentanone from the previous step are added to a reactor.

• Heating: The mixture is heated under reflux.

• Purification: After the reaction is complete, the crude product is obtained by extraction and then purified by vacuum rectification to yield the final product.

Route 2: Multi-step Synthesis from 1,5-dichloropentane-3-ol

This route is presented as a cost-effective and efficient method for industrial production.

• Step 1: 1,5-dichloropentane-3-ol and vinyl ether are reacted in the presence of a catalyst in a solvent such as dichloromethane (B109758) to yield 1,5-dichloro-3-(1-(vinyloxy)ethoxy)pentane.

• Step 2: The product from the first step undergoes a cyclization reaction using water and an alkali to form 4-(1-(vinyloxy)ethoxy)tetrahydro-2H-pyran.

• Step 3: A deprotection reaction of the product from the second step is carried out in the presence of a solvent and catalyst to form tetrahydro-2H-pyran-4-ol.

• Step 4: The final step involves the oxidation of tetrahydro-2H-pyran-4-ol using a solvent, catalyst, and sodium bicarbonate to yield Tetrahydro-4H-pyran-4-one.

Route 3: Oxidation of 4-Methylene-tetrahydropyran

This patented method claims high purity and yield in a single step.

• Reaction: 4-methylene-tetrahydropyran is oxidized using a ruthenium compound.

• Catalyst: The ruthenium compound can be ruthenium tetraoxide (RuO₄), ruthenium dioxide (RuO₂), or ruthenium trichloride (RuCl₃). The oxidation can be performed in the presence of a co-oxidant such as a periodate (B1199274) or hypochlorite.

• Stoichiometry: When using ruthenium tetraoxide alone, it is typically used in an amount of 1.0 to 1.5 molar equivalents relative to the pyran.

• Purification: The product can be purified by standard methods such as distillation or treatment with an aqueous sodium bisulfite solution.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical workflows of the described synthesis routes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Tetrahydro-4H-pyran-4-one: Synthesis and Potential Pharmaceutical Applications_Chemicalbook [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. JP3516469B2 - Production of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 7. Tetrahydro-4H-pyran-4-one synthesis - chemicalbook [chemicalbook.com]
• 8. CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one - Google Patents [patents.google.com]
• 9. Collection - Tetrahydro‑4H‑pyran-4-one: From the Laboratory Scale to Pilot Plant Manufacture - Organic Process Research & Development - Figshare [figshare.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

The Diverse Biological Activities of Tetrahydro-4H-pyran-4-one Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The tetrahydro-4H-pyran-4-one core is a privileged scaffold in medicinal chemistry, serving as a versatile building block for the synthesis of a wide array of biologically active compounds. Its derivatives have demonstrated significant potential across various therapeutic areas, including oncology, infectious diseases, inflammation, and neurodegenerative disorders. This technical guide provides an in-depth overview of the synthesis, biological activities, and mechanisms of action of these promising compounds, with a focus on quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows.

Anticancer Activity

Derivatives of tetrahydro-4H-pyran-4-one have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against various cancer cell lines. The primary mechanisms of action involve the induction of apoptosis and the inhibition of cell cycle progression.

Quantitative Anticancer Data

The anticancer efficacy of various tetrahydro-4H-pyran-4-one derivatives is summarized below, with IC50 values indicating the concentration required to inhibit 50% of cancer cell growth.

Compound Class	Specific Derivative	Cancer Cell Line	IC50 (µM)	Reference Compound
4H-Pyran	4d	HCT-116 (Colon)	75.1	-
4H-Pyran	4k	HCT-116 (Colon)	85.88	-
Spiro-4H-pyran	5a	A549 (Lung)	Potent Activity	Etoposide
Spiro-4H-pyran	5a	A375 (Melanoma)	Potent Activity	Etoposide
Spiro-4H-pyran	5a	LNCaP (Prostate)	Potent Activity	Etoposide
Indoline Spiro	3	HCI-H522 (Lung)	GI% = 93.52%	-
Indoline Spiro	3	LOX IMVI (Melanoma)	GI% = 71.63%	-

Signaling Pathways in Anticancer Activity

The anticancer effects of tetrahydro-4H-pyran-4-one derivatives are often mediated through the induction of apoptosis and cell cycle arrest. Key signaling pathways involved include the inhibition of Cyclin-Dependent Kinase 2 (CDK2) and the modulation of the Bax/Bcl-2 apoptosis pathway.

Anticancer Signaling Pathways

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM with 10% FBS)

• Tetrahydro-4H-pyran-4-one derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the tetrahydro-4H-pyran-4-one derivative in culture medium. The final DMSO concentration should not exceed 0.5%.

• Remove the medium from the wells and add 100 µL of the medium containing various concentrations of the test compound. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubate the plate for 24 to 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

MTT Assay Workflow

Antimicrobial Activity

Tetrahydro-4H-pyran-4-one derivatives have demonstrated notable activity against a range of bacterial and fungal pathogens. Their mechanism of action is thought to involve the inhibition of essential bacterial enzymes.

Quantitative Antimicrobial Data

The antimicrobial potency of various tetrahydro-4H-pyran-4-one derivatives is presented as Minimum Inhibitory Concentration (MIC) values.

Compound Class	Specific Derivative	Target Organism	MIC (µg/mL)	Reference Compound
Spiro-4H-pyran	5a, 5b, 5f, 5g, 5i	Staphylococcus aureus	Potent Activity	-
4H-Pyran	4h, 4i	Candida albicans	Potent Activity	-
Spiro-4H-pyran	4l	Streptococcus pneumoniae	125	Ciprofloxacin
Spiro-4H-pyran	4l	Escherichia coli	125	Ciprofloxacin

Mechanism of Antimicrobial Action

A proposed mechanism for the antibacterial activity of pyran derivatives is the inhibition of DNA gyrase, a type II topoisomerase crucial for bacterial DNA replication[1]. By targeting this enzyme, these compounds can disrupt DNA synthesis, leading to bacterial cell death[1].

Antimicrobial Mechanism

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strain of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Tetrahydro-4H-pyran-4-one derivative stock solution (in DMSO)

• 96-well microtiter plates

• Incubator

Procedure:

• Prepare Inoculum: Prepare a standardized microbial suspension adjusted to a 0.5 McFarland standard.

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the test compound in the broth medium.

• Inoculation: Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at the appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-inflammatory Activity

Certain tetrahydropyran (B127337) derivatives have shown promising anti-inflammatory and analgesic properties. For instance, the derivative ((2s,6s)-6-ethyl-tetrahydro-2h-pyran-2-yl) methanol (B129727) (LS20) has demonstrated significant effects in preclinical models[2][3].

Quantitative Anti-inflammatory Data

Compound	Assay	Result
LS20	Acetic acid-induced writhing	Antinociceptive effect
LS20	Formalin test	Antinociceptive effect
LS20	Tail-flick test	Antinociceptive effect
LS20	Paw edema model	Antiedematogenic effect
LS20	Air pouch model	Reduced leukocyte migration and pro-inflammatory cytokine production

Mechanism of Anti-inflammatory Action

The anti-inflammatory effects of the tetrahydropyran derivative LS20 are linked to the inhibition of pro-inflammatory cytokine production (TNF-α and IL-6) and involve the opioid system[2][3].

Experimental Protocol: Carrageenan-Induced Paw Edema

This is a widely used in vivo model to screen for acute anti-inflammatory activity.

Materials:

• Rats or mice

• Carrageenan solution (1% in saline)

• Test compound (Tetrahydro-4H-pyran-4-one derivative)

• Plethysmometer or calipers

Procedure:

• Animal Grouping: Divide animals into control, standard (e.g., indomethacin), and test groups.

• Compound Administration: Administer the test compound or vehicle orally or intraperitoneally 30-60 minutes before carrageenan injection[4][5].

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw of each animal[4][5][6][7].

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after carrageenan injection[5].

• Data Analysis: Calculate the percentage of inhibition of edema in the treated groups compared to the control group.

Carrageenan-Induced Paw Edema Workflow

Neuroprotective Activity

Pyran-based scaffolds are being investigated for their neuroprotective potential, particularly in the context of neurodegenerative diseases like Alzheimer's disease[8].

Signaling Pathways in Neuroprotection

Some pyran derivatives have been shown to offer neuroprotective benefits by modulating signaling pathways such as PKA, CaMKII, and ERK, which are involved in promoting CREB phosphorylation and neurite outgrowth[8].

References

• 1. benchchem.com [benchchem.com]
• 2. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 3. Analgesic and Anti-inflammatory Potential of the New Tetrahydropyran Derivative (2s,6s)-6-ethyl-tetrahydro-2h-pyran-2-yl) Methanol - Castro - Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry [cardiosomatics.ru]
• 4. inotiv.com [inotiv.com]
• 5. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 7. Carrageenan-Induced Paw Edema Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Precursor: A Technical Guide to Tetrahydro-4H-pyran-4-one in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry, the relentless pursuit of novel molecular scaffolds with favorable pharmacological properties is paramount. Tetrahydro-4H-pyran-4-one, a simple six-membered heterocyclic ketone, has emerged as a critical and versatile building block in the synthesis of complex drug candidates.[1][2] Its unique structural and electronic properties, including the presence of a polar ether oxygen and a reactive ketone functionality, offer a rich platform for chemical elaboration.[3] The tetrahydropyran (B127337) (THP) motif, often introduced using this precursor, is increasingly utilized as a bioisosteric replacement for cyclohexane (B81311) and piperidine (B6355638) rings to enhance aqueous solubility, modulate lipophilicity, and improve metabolic stability, thereby optimizing the absorption, distribution, metabolism, and excretion (ADME) profiles of drug molecules.[4][5] This in-depth technical guide provides a comprehensive overview of the synthesis, key chemical transformations, and diverse applications of tetrahydro-4H-pyran-4-one in the discovery of innovative therapeutics, including its role in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) antagonists.

Synthesis of Tetrahydro-4H-pyran-4-one

The efficient and scalable synthesis of tetrahydro-4H-pyran-4-one is crucial for its widespread application in drug discovery. Several synthetic routes have been reported, with the choice of method often depending on the desired scale and available starting materials.

One common industrial method involves a two-step process starting from 3-chloropropionyl chloride and ethylene (B1197577).[6][7] The initial Friedel-Crafts-type reaction with ethylene in the presence of a Lewis acid, such as aluminum trichloride (B1173362), yields 1,5-dichloropentan-3-one (B1296641). Subsequent intramolecular cyclization under basic or phase-transfer conditions affords the desired product. An alternative approach involves the hydrogenation of pyran-4-one derivatives, which can be prepared from inexpensive starting materials.[8]

Another reported synthesis involves the use of bis(2-chloroethyl)ether, which is cyclized in the presence of a Zr-Ce-Ti-Al composite oxide and cesium iodide, followed by the introduction of carbon dioxide.[4] This method is reported to produce tetrahydro-4H-pyran-4-one in high purity and yield.

Key Chemical Transformations and Applications in Drug Scaffolds

The synthetic utility of tetrahydro-4H-pyran-4-one lies in the reactivity of its ketone group, which allows for a wide array of chemical modifications to generate diverse molecular architectures.

Reductive Amination

Reductive amination of the ketone provides access to 4-aminotetrahydropyran (B1267664) derivatives, a privileged motif in many biologically active compounds. This transformation is typically carried out by treating the ketone with an amine in the presence of a reducing agent such as sodium triacetoxyborohydride (B8407120) (STAB) or sodium cyanoborohydride. The resulting amino-THP scaffold is a key component in numerous kinase inhibitors, where the nitrogen atom can form crucial hydrogen bond interactions with the target protein. A notable example is the ATM kinase inhibitor AZD0156, where a THP-amine fragment was installed to improve the ADME profile and overall potency.[4]

Wittig Reaction and Olefination

The Wittig reaction and its variants, such as the Horner-Wadsworth-Emmons olefination, allow for the introduction of exocyclic double bonds.[9][10] This transformation is valuable for creating carbon-carbon bonds and extending the molecular framework. The resulting alkenes can serve as intermediates for further functionalization, such as epoxidation, dihydroxylation, or hydrogenation.

Spirocycle Formation

Tetrahydro-4H-pyran-4-one is an excellent precursor for the synthesis of spirocyclic compounds, which are of great interest in drug discovery due to their inherent three-dimensionality and novel chemical space.[11][12] Spirocycles can be formed through various strategies, including intramolecular cyclizations and multi-component reactions. For instance, the reaction of tetrahydro-4H-pyran-4-one with isatins and malononitrile (B47326) can yield spiro[4H-pyran-oxindole] derivatives, a class of compounds with potential antibacterial and anticancer activities.[13][14] A Prins-type cyclization of cyclic ketones with a homoallylic alcohol and methanesulfonic acid also provides access to spirocyclic tetrahydropyrans.[15]

Tetrahydro-4H-pyran-4-one Derivatives in Drug Discovery: Case Studies

The strategic incorporation of the tetrahydropyran motif derived from tetrahydro-4H-pyran-4-one has led to the development of several promising clinical candidates.

Kinase Inhibitors

The tetrahydropyran ring is a common feature in modern kinase inhibitors, where it can act as a hinge-binding motif or a soluble, non-metabolically labile substituent. As mentioned, the ATM kinase inhibitor AZD0156 incorporates a THP-amine moiety, which was crucial for achieving oral bioavailability and a superior pharmacokinetic profile compared to earlier analogues.[4] ATM kinase is a central player in the DNA damage response (DDR) pathway, and its inhibition can potentiate the efficacy of DNA-damaging chemotherapies.

GPCR Antagonists

Derivatives of tetrahydro-4H-pyran-4-one have also been employed in the synthesis of G-protein-coupled receptor (GPCR) antagonists. For example, potent and selective histamine-3 receptor (H3R) antagonists have been developed using an azaspiro[2.5]octane carboxamide scaffold derived from this precursor.[16] These compounds have shown promise in the treatment of cognitive disorders.

AMPK Activators

The investigational drug PF-06409577 is a direct activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.[11][17] While not directly synthesized from tetrahydro-4H-pyran-4-one in the provided literature, its structure contains a tetrahydropyran ring, highlighting the importance of this motif in modulating the activity of this therapeutic target. Activation of AMPK has potential applications in the treatment of metabolic diseases such as diabetic nephropathy.[12][17]

Quantitative Data Summary

The following tables summarize key quantitative data for representative reactions and biological activities of compounds derived from or related to tetrahydro-4H-pyran-4-one.

Reaction Type	Starting Material	Reagents and Conditions	Product	Yield (%)	Reference
Synthesis	3-chloropropionyl chloride, ethylene	1. AlCl3; 2. Base	Tetrahydro-4H-pyran-4-one	45	[18]
Synthesis	bis(2-chloroethyl)ether	Zr-Ce-Ti-Al composite oxide, CsI, CO2, H2O	Tetrahydro-4H-pyran-4-one	95.9	[4]
Spirocyclization	Cyclic ketone, 3-butene-1-ol	MsOH, CH2Cl2, 23°C	Spirocyclic tetrahydropyranyl mesylate	85	[15]
Aldol Condensation	Acetone, Formaldehyde	Alkaline medium, 30-35°C	3,5-bis(hydroxymethyl)tetrahydro-4H-pyran-4-one	67.4	[19]

Compound/Derivative	Target	Biological Activity	IC50/EC50	Reference
4H-Pyran derivative (4k)	HCT-116 cells	Cytotoxicity	85.88 µM	[20]
4H-Pyran derivative (4d)	HCT-116 cells	Cytotoxicity	75.1 µM	[20]
4H-Pyran derivative (4g)	DPPH radical	Antioxidant	0.329 mM	[20]
4H-Pyran derivative (4j)	DPPH radical	Antioxidant	0.1941 mM	[20]
PF-06409577	AMPK α1β1γ1	Activation	single-digit nM	[17]
4-oxo-4H-1-benzopyran derivatives	c-Src kinase	Inhibition	52-57 µM	[21]
Pyrazolopyridine derivative (8c)	Kinase	Inhibition	0.14 µM	[22]
Pyrazolopyridine derivative (12d)	Kinase	Inhibition	0.18 µM	[22]

Signaling Pathway and Workflow Diagrams

Caption: ATM Kinase Signaling Pathway in DNA Damage Response.

Caption: Generalized GPCR Antagonist Signaling Pathway.

Caption: Medicinal Chemistry Workflow Starting from Tetrahydro-4H-pyran-4-one.

Experimental Protocols

Synthesis of Tetrahydro-4H-pyran-4-one from 3-Chloropropionyl Chloride[6][7]

Step 1: Synthesis of 1,5-dichloropentan-3-one

• To a cooled (0-5 °C) and stirred solution of aluminum trichloride (1.2 eq) in a suitable solvent (e.g., dichloromethane), add 3-chloropropionyl chloride (1.0 eq) dropwise, maintaining the temperature below 10 °C.

• Purge the reaction vessel with ethylene gas and maintain a positive pressure of ethylene while stirring vigorously.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Carefully quench the reaction by pouring it into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (B109758).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford crude 1,5-dichloropentan-3-one.

Step 2: Cyclization to Tetrahydro-4H-pyran-4-one

• Dissolve the crude 1,5-dichloropentan-3-one in a suitable solvent (e.g., water or a biphasic system with an organic solvent).

• Add a base such as sodium hydroxide (B78521) or potassium carbonate and a phase-transfer catalyst (e.g., tetrabutylammonium (B224687) bromide) if necessary.

• Heat the mixture to reflux and stir vigorously until the cyclization is complete (monitor by GC-MS).

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain pure tetrahydro-4H-pyran-4-one.

Reductive Amination of Tetrahydro-4H-pyran-4-one

• To a solution of tetrahydro-4H-pyran-4-one (1.0 eq) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add the desired primary or secondary amine (1.1 eq).

• Add acetic acid (1.1 eq) to catalyze imine/enamine formation and stir the mixture at room temperature for 1-2 hours.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired 4-aminotetrahydropyran derivative.

Wittig Reaction of Tetrahydro-4H-pyran-4-one

• To a suspension of the appropriate phosphonium (B103445) salt (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a strong base such as n-butyllithium or sodium hydride (1.1 eq) dropwise.

• Allow the mixture to warm to room temperature and stir until the characteristic color of the ylide is observed.

• Cool the ylide solution to 0 °C and add a solution of tetrahydro-4H-pyran-4-one (1.0 eq) in anhydrous THF dropwise.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the product with diethyl ether or ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to remove triphenylphosphine (B44618) oxide and obtain the desired olefin.

Conclusion

Tetrahydro-4H-pyran-4-one has solidified its position as a cornerstone precursor in contemporary drug discovery. Its synthetic accessibility and the diverse reactivity of its ketone functionality provide medicinal chemists with a powerful toolkit to construct complex and novel molecular architectures. The strategic incorporation of the tetrahydropyran motif has proven to be a successful strategy for optimizing the physicochemical and pharmacokinetic properties of drug candidates across a range of therapeutic targets, including kinases and GPCRs. As the demand for innovative therapeutics with improved efficacy and safety profiles continues to grow, the importance of versatile and strategically valuable building blocks like tetrahydro-4H-pyran-4-one will undoubtedly continue to expand. This guide serves as a foundational resource for researchers aiming to leverage the full potential of this remarkable scaffold in their drug discovery endeavors.

References

• 1. Frontiers | Discovery of GPCR ligands for probing signal transduction pathways [frontiersin.org]
• 2. miragenews.com [miragenews.com]
• 3. A new effector pathway links ATM kinase with the DNA damage response. — Department of Oncology [oncology.ox.ac.uk]
• 4. Tetrahydro-4H-pyran-4-one synthesis - chemicalbook [chemicalbook.com]
• 5. img01.pharmablock.com [img01.pharmablock.com]
• 6. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 7. Structure, function and drug discovery of GPCR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 10. youtube.com [youtube.com]
• 11. Frontiers | PF-06409577 Activates AMPK Signaling and Inhibits Osteosarcoma Cell Growth [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Macrophage AMPK β1 activation by PF-06409577 reduces the inflammatory response, cholesterol synthesis, and atherosclerosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 22. researchgate.net [researchgate.net]

The Discovery and Synthetic History of Tetrahydro-4H-pyran-4-one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrahydro-4H-pyran-4-one, a six-membered heterocyclic ketone, is a pivotal building block in modern organic and medicinal chemistry. Its unique structural and electronic properties, including the presence of an ether linkage and a carbonyl group, render it a versatile intermediate for the synthesis of a wide array of more complex molecules. This technical guide provides an in-depth exploration of the discovery, historical development, and key synthetic methodologies of Tetrahydro-4H-pyran-4-one, tailored for professionals in the fields of chemical research and drug development.

Historical Context and Discovery

The precise moment of discovery and the first synthesis of Tetrahydro-4H-pyran-4-one are not widely attributed to a single individual in the primary literature; however, its origins can be traced back to the early 20th century during broader investigations into oxygen-containing heterocycles. The parent compound, 4H-pyran, was first isolated and characterized in 1962. The exploration of saturated pyran systems, such as tetrahydropyran (B127337), gained momentum due to their prevalence in natural products, most notably in the pyranose form of sugars. The stability of the tetrahydropyran ring, in contrast to the unstable nature of pyran itself, made its derivatives, including the 4-oxo substituted version, valuable synthetic targets.

Early synthetic efforts were driven by the need for novel heterocyclic scaffolds. Over the decades, Tetrahydro-4H-pyran-4-one has emerged from being a laboratory curiosity to a commercially significant intermediate, underpinning the synthesis of numerous pharmaceuticals and agrochemicals. Its importance is particularly pronounced in the development of novel therapeutics, where the tetrahydropyran motif is often incorporated to modulate physicochemical properties such as solubility and metabolic stability.

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of Tetrahydro-4H-pyran-4-one is essential for its effective utilization in synthesis and drug design. The following table summarizes key quantitative data for this compound.

Property	Value	Reference(s)
Molecular Formula	C₅H₈O₂	[1]
Molecular Weight	100.12 g/mol	[1]
CAS Number	29943-42-8	[1]
Appearance	Colorless liquid	[2]
Boiling Point	166-166.5 °C	[2]
Density	1.084 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.452	[2]
¹H NMR (CDCl₃, ppm)	δ 3.94 (t, 4H), 2.51 (t, 4H)	[3]
¹³C NMR (CDCl₃, ppm)	δ 207.1, 67.8, 41.5	[4]
IR (neat, cm⁻¹)	2960, 2850, 1720 (C=O), 1140 (C-O-C)	[1]
Mass Spectrum (EI, m/z)	100 (M+), 71, 58, 43, 42	[5]

Key Synthetic Methodologies and Experimental Protocols

Several synthetic routes to Tetrahydro-4H-pyran-4-one have been developed over the years, ranging from classical cyclization reactions to more modern, scalable processes. This section details the experimental protocols for some of the most significant methods.

Acid-Catalyzed Cyclization of 5-Hydroxypentan-2-one

One of the earliest and most straightforward approaches involves the intramolecular cyclization of an acyclic precursor.

Experimental Protocol:

A solution of 5-hydroxypentan-2-one (10.2 g, 0.1 mol) in 100 mL of toluene (B28343) is treated with a catalytic amount of p-toluenesulfonic acid (0.19 g, 1 mmol). The mixture is heated to reflux with a Dean-Stark apparatus to remove the water formed during the reaction. The reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion (typically 4-6 hours), the reaction mixture is cooled to room temperature, washed with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) and then with brine (50 mL). The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to afford Tetrahydro-4H-pyran-4-one as a colorless oil.

Acid-catalyzed cyclization of 5-hydroxypentan-2-one.

Two-Stage Synthesis from 3-Chloropropionyl Chloride and Ethylene

This method provides a scalable route to the target compound and is the subject of several patents.

Experimental Protocol:

Step 1: Synthesis of 1,5-Dichloropentan-3-one (B1296641)

To a cooled (-10 °C) and stirred suspension of anhydrous aluminum chloride (133.3 g, 1.0 mol) in 500 mL of anhydrous dichloromethane (B109758), 3-chloropropionyl chloride (127.0 g, 1.0 mol) is added dropwise, maintaining the temperature below -5 °C. Ethylene gas is then bubbled through the reaction mixture at a steady rate for 4-6 hours. The reaction is quenched by the slow addition of a mixture of ice (500 g) and concentrated hydrochloric acid (100 mL). The organic layer is separated, and the aqueous layer is extracted with dichloromethane (2 x 100 mL). The combined organic layers are washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to give crude 1,5-dichloropentan-3-one.

Step 2: Cyclization to Tetrahydro-4H-pyran-4-one

The crude 1,5-dichloropentan-3-one is added to a vigorously stirred mixture of water (500 mL), phosphoric acid (10 mL), and sodium dihydrogen phosphate (B84403) (12.0 g, 0.1 mol). The mixture is heated to reflux for 8-10 hours. After cooling to room temperature, the mixture is extracted with diethyl ether (3 x 150 mL). The combined organic extracts are washed with a saturated aqueous solution of sodium bicarbonate and brine, then dried over anhydrous magnesium sulfate. The solvent is removed by distillation, and the resulting crude product is purified by vacuum distillation to yield Tetrahydro-4H-pyran-4-one.

Two-stage synthesis from 3-chloropropionyl chloride.

Synthesis from Bis(2-chloroethyl) Ether

This method utilizes a readily available starting material and proceeds via a catalyzed carbonylation reaction.

Experimental Protocol:

A mixture of bis(2-chloroethyl) ether (143.0 g, 1.0 mol), a composite oxide catalyst (e.g., Zr-Ce-Ti-Al oxide, 28.6 g), and cesium iodide (6.4 g) in ethanol (B145695) (670 mL) and water (50 mL) is charged into a high-pressure autoclave. The autoclave is sealed and pressurized with carbon dioxide to 1.1 MPa. The reaction mixture is heated to 90 °C and stirred for 12 hours. After cooling to room temperature, the autoclave is depressurized, and the reaction mixture is filtered to remove the catalyst. The filtrate is concentrated under reduced pressure to remove ethanol and water. The residue is then subjected to recrystallization from an ethyl acetate/petroleum ether mixture to afford pure Tetrahydro-4H-pyran-4-one.

Synthesis from bis(2-chloroethyl) ether.

Applications in Drug Discovery and Development

Tetrahydro-4H-pyran-4-one is a cornerstone intermediate in the synthesis of a multitude of biologically active molecules. Its utility stems from the ability to introduce the tetrahydropyran ring, a common motif in many approved drugs and clinical candidates. This moiety often imparts favorable pharmacokinetic properties, such as improved aqueous solubility and reduced metabolic lability, when compared to its carbocyclic or aromatic counterparts.

One of the most prominent applications of Tetrahydro-4H-pyran-4-one is in the development of histamine (B1213489) H3 receptor antagonists for the treatment of cognitive disorders. The pyran ring serves as a key structural element in these compounds, contributing to their high affinity and selectivity for the target receptor. Furthermore, derivatives of Tetrahydro-4H-pyran-4-one have shown promise as modulators of NMDA receptors and as inhibitors of semicarbazide-sensitive amine oxidase (SSAO).

Conclusion

From its early, uncredited synthesis to its current status as a vital industrial intermediate, Tetrahydro-4H-pyran-4-one has had a significant impact on the fields of organic synthesis and medicinal chemistry. The development of diverse and scalable synthetic routes has made this valuable building block readily accessible, fueling further innovation in drug discovery and materials science. The detailed methodologies and data presented in this guide are intended to serve as a comprehensive resource for researchers and professionals, enabling them to fully leverage the synthetic potential of this versatile heterocyclic ketone.

References

• 1. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Synthesis and reaction of 3-hydroxytetrahydro-4H-pyran-4-one - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 5. Tetrahydro-4H-pyran-4-one synthesis - chemicalbook [chemicalbook.com]

Stability and degradation of Tetrahydro-4H-pyran-4-one under different conditions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrahydro-4H-pyran-4-one is a versatile heterocyclic ketone widely utilized as a building block in the synthesis of pharmaceuticals and other complex organic molecules. Understanding its stability and degradation profile is critical for ensuring the quality, safety, and efficacy of resulting drug substances and products. This technical guide provides an in-depth overview of the stability of Tetrahydro-4H-pyran-4-one under various stress conditions, including hydrolysis, oxidation, photolysis, and thermal stress. Detailed experimental protocols for conducting forced degradation studies are presented, along with a summary of potential degradation pathways. This document serves as a valuable resource for researchers and professionals involved in the development and handling of this important chemical intermediate.

Introduction

Tetrahydro-4H-pyran-4-one, a colorless liquid with a fruity odor, is recognized for its utility in organic synthesis.[1] Its chemical structure, featuring a saturated pyran ring with a ketone functional group, makes it a stable compound under standard storage conditions.[1] However, exposure to environmental factors such as heat, light, humidity, and reactive chemical species can induce degradation, potentially leading to the formation of impurities that may impact its performance in subsequent reactions and the safety of the final products.[1]

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of a molecule.[2][3] The data generated from these studies are crucial for the development of stability-indicating analytical methods, formulation design, and defining appropriate storage and handling conditions.[4] This guide outlines the typical conditions under which Tetrahydro-4H-pyran-4-one may degrade and provides methodologies for assessing its stability.

Physicochemical Properties

A summary of the key physicochemical properties of Tetrahydro-4H-pyran-4-one is provided in Table 1.

Property	Value	Reference
Molecular Formula	C₅H₈O₂
Molecular Weight	100.12 g/mol
Appearance	Colorless liquid	[1]
Boiling Point	166-166.5 °C
Density	1.084 g/mL at 25 °C
Refractive Index	n20/D 1.452
Solubility	Soluble in organic solvents, insoluble in water.	[1]

Stability and Degradation Profile

Tetrahydro-4H-pyran-4-one is generally stable under normal conditions but can be susceptible to degradation under the following stress conditions:

• Hydrolytic Degradation: The ether linkage and the ketone functional group in the pyran ring suggest potential susceptibility to hydrolysis under acidic and basic conditions, which could lead to ring-opening.[5]

• Oxidative Degradation: As with many organic molecules, strong oxidizing agents can lead to the degradation of the pyran ring.[5]

• Photolytic Degradation: Exposure to light, particularly UV radiation, can induce photodegradation in many heterocyclic compounds.[5]

• Thermal Degradation: Elevated temperatures can provide the energy required to initiate decomposition reactions.[5]

A summary of the expected stability of Tetrahydro-4H-pyran-4-one under different conditions is presented in Table 2. It is important to note that specific quantitative data for this compound is limited in publicly available literature; therefore, the information is based on the known behavior of structurally similar 4H-pyran-4-one derivatives and general principles of organic chemistry.[5]

Stress Condition	Expected Stability	Potential Degradation Products
Acidic Hydrolysis	Susceptible to degradation, especially at elevated temperatures.	Ring-opened products, such as hydroxy acids or aldehydes.
Basic Hydrolysis	Susceptible to degradation.	Ring-opened products, potentially leading to aldol (B89426) condensation products.
Oxidative Degradation	Susceptible to degradation in the presence of strong oxidizing agents.	Oxidized ring products, ring-opened products (dicarboxylic acids, etc.).
Photolytic Degradation	Potentially susceptible to degradation upon exposure to UV light.	Photorearranged isomers, radical-induced degradation products.
Thermal Degradation	Stable at ambient temperatures, but may degrade at elevated temperatures.	Fragmentation products, polymers.

Experimental Protocols for Forced Degradation Studies

The following protocols are adapted from methodologies suggested for structurally similar compounds and can be used as a starting point for investigating the stability of Tetrahydro-4H-pyran-4-one.[5] It is crucial to perform compound-specific validation for any analytical methods used.

General Experimental Workflow

The general workflow for conducting forced degradation studies is depicted in the following diagram.

General workflow for forced degradation studies.

Preparation of Stock Solution

Prepare a stock solution of Tetrahydro-4H-pyran-4-one at a concentration of 1 mg/mL in a suitable solvent such as methanol (B129727) or acetonitrile.[5]

Acidic Hydrolysis

• Mix 1 mL of the stock solution with 9 mL of 0.1 M hydrochloric acid.

• Incubate the solution at 60 °C.

• Withdraw aliquots at appropriate time points (e.g., 0, 2, 8, 24 hours).

• Neutralize the aliquots with an equivalent amount of 0.1 M sodium hydroxide (B78521) before analysis.[5]

Basic Hydrolysis

• Mix 1 mL of the stock solution with 9 mL of 0.1 M sodium hydroxide.

• Keep the solution at room temperature.

• Withdraw aliquots at appropriate time points (e.g., 0, 1, 4, 8 hours).

• Neutralize the aliquots with an equivalent amount of 0.1 M hydrochloric acid before analysis.[5]

Oxidative Degradation

• Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide.

• Keep the solution at room temperature, protected from light.

• Withdraw aliquots at appropriate time points (e.g., 0, 2, 8, 24 hours).[5]

Thermal Degradation (Solid State)

• Place a known amount of solid Tetrahydro-4H-pyran-4-one in a vial.

• Keep the vial in a thermostatic oven at a suitable temperature (e.g., 80 °C).

• At specified time points (e.g., 1, 3, 7 days), withdraw a sample, dissolve it in the mobile phase to the target concentration, and analyze.[5]

Photolytic Degradation (Solution)

Expose a solution of the compound (e.g., in methanol/water) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[5] A control sample should be kept in the dark under the same conditions.

Potential Degradation Pathways

While specific degradation pathways for Tetrahydro-4H-pyran-4-one are not extensively documented, potential degradation mechanisms can be postulated based on its chemical structure. The following diagram illustrates a generalized overview of possible degradation routes.

References

• 1. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook [chemicalbook.com]
• 2. rjptonline.org [rjptonline.org]
• 3. scispace.com [scispace.com]
• 4. biomedres.us [biomedres.us]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes: Tetrahydro-4H-pyran-4-one in Prins Cyclization Reactions

Introduction

The Prins cyclization is a powerful acid-catalyzed reaction between a carbonyl compound and a homoallylic alcohol, enabling the stereoselective synthesis of substituted tetrahydropyran (B127337) rings.[1][2][3] While aldehydes are common carbonyl partners, the use of ketones, specifically cyclic ketones like tetrahydro-4H-pyran-4-one, offers a direct route to valuable spirocyclic ether frameworks. These spiro-tetrahydropyran motifs are significant structural units in various natural products and medicinally important molecules. The reaction leverages tetrahydro-4H-pyran-4-one as a building block to construct complex three-dimensional structures in a single, efficient step.

Application: Synthesis of Spirocyclic Tetrahydropyrans

A primary application of tetrahydro-4H-pyran-4-one in Prins-type reactions is its three-component coupling with a homoallylic alcohol and a protic acid (e.g., methanesulfonic acid or p-toluenesulfonic acid) to generate substituted spirocyclic tetrahydropyrans.[4] This methodology provides a straightforward and high-yield approach to spiro-ethers, where the acid acts both as a catalyst and a nucleophile (in the form of its conjugate base), leading to the formation of stable sulfonate esters.[4]

The general reaction mechanism involves the acid-catalyzed activation of the ketone, followed by the addition of the homoallylic alcohol to form an oxocarbenium ion. This intermediate then undergoes an intramolecular cyclization via nucleophilic attack by the alkene moiety. The resulting tertiary carbocation is trapped by the conjugate base of the acid (e.g., mesylate or tosylate) to yield the final spirocyclic product. This process is highly valuable for creating complex scaffolds from simple starting materials in a single operation.[4]

Reaction Schematics and Mechanisms

General Reaction Scheme

The diagram below illustrates the overall transformation where tetrahydro-4H-pyran-4-one reacts with a homoallylic alcohol in the presence of a sulfonic acid (R'SO₃H) to form a spirocyclic tetrahydropyranyl sulfonate.

Caption: General scheme for the synthesis of spirocyclic ethers.

Proposed Reaction Mechanism

The following diagram details the step-by-step mechanism for the acid-catalyzed Prins cyclization of tetrahydro-4H-pyran-4-one.

Caption: Proposed mechanism for the Prins spirocyclization.

Quantitative Data Summary

The following table summarizes representative yields for the Prins cyclization of various cyclic ketones with homoallylic alcohol and sulfonic acids, demonstrating the general applicability of the method.[4]

Entry	Cyclic Ketone	Acid (R'SO₃H)	Product	Yield (%)
1	Cyclohexanone	Methanesulfonic Acid	1-Oxa-4-mesyloxyspiro[5.5]undecane	85
2	Cyclohexanone	p-Toluenesulfonic Acid	1-Oxa-4-tosyloxyspiro[5.5]undecane	87
3	Cyclopentanone	Methanesulfonic Acid	1-Oxa-4-mesyloxyspiro[4.5]decane	82
4	Cycloheptanone	Methanesulfonic Acid	1-Oxa-4-mesyloxyspiro[6.5]dodecane	75
5	Adamantanone	Methanesulfonic Acid	Spiro[adamantane-2,2'-tetrahydropyran]-4'-yl mesylate	78

Experimental Protocols

General Protocol for the Synthesis of Spirocyclic Tetrahydropyranyl Mesylates

This protocol is adapted from the general procedure for the Prins cyclization of cyclic ketones.[4]

1. Materials and Equipment:

• Tetrahydro-4H-pyran-4-one (1.0 equiv)

• Homoallylic alcohol (3-buten-1-ol) (1.2 equiv)

• Methanesulfonic acid (2.0 equiv)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask equipped with a magnetic stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

2. Procedure:

• To a stirred solution of tetrahydro-4H-pyran-4-one (1.0 equiv) and homoallylic alcohol (1.2 equiv) in anhydrous dichloromethane (DCM), add methanesulfonic acid (2.0 equiv) dropwise at 0 °C (ice bath).

• Allow the reaction mixture to warm to room temperature and stir for 18-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by carefully adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude residue by silica gel column chromatography to afford the desired spirocyclic tetrahydropyranyl mesylate.

3. Characterization:

• The purified product should be characterized by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.

Experimental Workflow Diagram

The logical flow of the experimental protocol is visualized below.

Caption: Workflow for the synthesis of spiro-tetrahydropyrans.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 4. MULTICOMPONENT REACTIONS: SYNTHESIS OF SPIROCYCLIC TETRAHYDROPYRAN DERIVATIVES BY PRINS CYCLIZATION - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Aldol Condensation of Tetrahydro-4H-pyran-4-one for the Synthesis of Bioactive Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tetrahydro-4H-pyran-4-one is a versatile heterocyclic ketone that serves as a key building block in organic synthesis. Its symmetrical structure and activated α-hydrogens make it an excellent substrate for base-catalyzed aldol (B89426) condensation reactions, particularly the Claisen-Schmidt condensation with aromatic aldehydes. This reaction yields α,α′-bis(substituted-benzylidene)tetrahydro-4H-pyran-4-ones, a class of compounds that has garnered significant attention in medicinal chemistry. These derivatives form a core scaffold found in various biologically active molecules and are particularly noted for their potent cytotoxic and pro-apoptotic activities against a range of cancer cell lines. This application note provides detailed protocols for the synthesis of these compounds and their evaluation as potential anticancer agents.

Reaction Principle: Claisen-Schmidt Condensation

The synthesis of α,α′-bis(substituted-benzylidene)tetrahydro-4H-pyran-4-ones is achieved through a base-catalyzed crossed aldol condensation, also known as the Claisen-Schmidt reaction. In this process, a ketone (Tetrahydro-4H-pyran-4-one) reacts with two equivalents of an aromatic aldehyde that cannot enolize. The base, typically sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH), deprotonates an α-carbon of the ketone to form an enolate. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. The resulting aldol adduct readily dehydrates to form a conjugated α,β-unsaturated ketone. The process is repeated on the other side of the symmetrical ketone to yield the final α,α′-bis(benzylidene) product. The formation of the extended conjugated system is a significant driving force for the dehydration steps.[1][2]

Caption: General reaction scheme for the synthesis of α,α′-bis(benzylidene) derivatives.

Applications in Drug Development

Derivatives of 4H-pyran are of considerable interest due to their wide range of pharmacological properties, including anticancer, anti-inflammatory, and antimicrobial activities.[3] The α,α′-bis(benzylidene)tetrahydro-4H-pyran-4-one scaffold, in particular, has been identified as a promising template for the development of novel cytotoxic agents. These compounds have been shown to inhibit the proliferation of various human cancer cell lines, such as those from breast (MCF-7), lung (A549), and colon (HCT-116) cancers.[4][5]

The primary mechanism of their anticancer action is the induction of apoptosis, or programmed cell death. Studies have indicated that these compounds can trigger the intrinsic (mitochondrial) pathway of apoptosis. This is often characterized by an increased expression ratio of the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2, leading to the activation of executioner caspases like caspase-3.[4][6]

Caption: Proposed mechanism of apoptosis induction by pyran-4-one derivatives.

Experimental Protocols & Data

Quantitative Data Summary

The efficiency of the Claisen-Schmidt condensation and the biological activity of the resulting products are summarized below.

Table 1: Synthesis of α,α′-bis(substituted-benzylidene)tetrahydro-4H-pyran-4-ones This table presents a summary of reaction conditions and yields for the synthesis of various derivatives. The general procedure involves reacting Tetrahydro-4H-pyran-4-one (1 mmol) with a substituted aromatic aldehyde (2 mmol) in the presence of a catalyst.

Entry	Ar-CHO Substituent	Catalyst	Solvent	Time (h)	Yield (%)
1	H	20% aq. NaOH	Ethanol (B145695)	4	85
2	4-Cl	20% aq. KOH	Ethanol	3	92
3	4-OCH₃	20% aq. NaOH	Ethanol	5	88
4	4-NO₂	20% aq. KOH	Ethanol	2.5	95
5	3-Br	20% aq. NaOH	Ethanol	4	89
6	2,4-diCl	20% aq. KOH	Ethanol	3	91

Note: Yields are isolated yields after recrystallization. Reaction conditions are typically at room temperature or gentle reflux.

Table 2: In Vitro Cytotoxic Activity (IC₅₀) of Synthesized Derivatives The cytotoxic effects of the synthesized compounds were evaluated against various human cancer cell lines using the MTT assay after 48 hours of treatment. IC₅₀ values represent the concentration of the compound required to inhibit 50% of cell growth.

Compound (Substituent)	IC₅₀ (µM) on MCF-7 (Breast)	IC₅₀ (µM) on A549 (Lung)	IC₅₀ (µM) on HCT-116 (Colon)
4-H	45.2	51.8	60.5
4-Cl	15.8	22.4	18.9
4-OCH₃	30.5	38.1	42.3
4-NO₂	9.7	14.2	11.5
3-Br	18.2	25.9	21.7
2,4-diCl	11.3	16.5	13.8
Doxorubicin (Control)	0.8	1.1	0.9

Data compiled from representative literature.[4][7][8][9] Values can vary based on specific experimental conditions.

Protocol 1: General Synthesis of α,α′-bis(substituted-benzylidene)tetrahydro-4H-pyran-4-ones

This protocol describes a standard procedure for the base-catalyzed aldol condensation.

Materials:

• Tetrahydro-4H-pyran-4-one (1.0 g, 10 mmol)

• Substituted aromatic aldehyde (20 mmol)

• Ethanol (95%, 50 mL)

• 20% (w/v) aqueous Sodium Hydroxide (NaOH) solution

• Stir plate and magnetic stir bar

• Round-bottom flask (100 mL)

• Reflux condenser

• Buchner funnel and filter paper

Procedure:

• Dissolve Tetrahydro-4H-pyran-4-one (1.0 g, 10 mmol) and the selected aromatic aldehyde (20 mmol) in 40 mL of 95% ethanol in a 100 mL round-bottom flask.

• Stir the mixture at room temperature until all solids are dissolved.

• Slowly add 5 mL of 20% aqueous NaOH solution dropwise to the stirred mixture over 10 minutes.

• Continue stirring at room temperature. The reaction progress can be monitored by the formation of a precipitate. The reaction time typically ranges from 2 to 6 hours.

• After the reaction is complete (as determined by TLC), cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the crude product with cold 50% aqueous ethanol (2 x 15 mL) followed by cold water (2 x 15 mL) to remove excess base and unreacted starting materials.

• Purify the crude product by recrystallization from an appropriate solvent, typically ethanol or an ethanol/water mixture.

• Dry the purified crystals in a vacuum oven at 50°C.

• Characterize the final product using NMR, IR spectroscopy, and mass spectrometry.

Caption: Workflow from reaction setup to final product characterization.

Protocol 2: In Vitro Cytotoxicity Evaluation (MTT Assay)

This protocol outlines the determination of the cytotoxic activity of the synthesized compounds against a cancer cell line.

Materials:

• Synthesized pyran-4-one derivatives

• Human cancer cell line (e.g., MCF-7)

• DMEM or RPMI-1640 culture medium with 10% FBS

• 96-well microtiter plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare stock solutions of the synthesized compounds in DMSO. Dilute the stock solutions with culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in the wells should not exceed 0.5%.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).

• Incubate the plates for 48 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the cell viability against the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Conclusion

The Claisen-Schmidt condensation of Tetrahydro-4H-pyran-4-one provides an efficient and straightforward route to a library of α,α′-bis(substituted-benzylidene) derivatives. These compounds serve as a valuable scaffold in drug discovery, demonstrating significant cytotoxic activity against various cancer cell lines, primarily through the induction of apoptosis. The protocols and data presented herein offer a robust framework for researchers and scientists to synthesize, purify, and evaluate these promising molecules for potential therapeutic applications.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. Synthesis and evaluation of antimicrobial activity, cytotoxic and pro-apoptotic effects of novel spiro-4H-pyran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 6. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. journal.waocp.org [journal.waocp.org]

Application Notes and Protocols: Wittig Reaction with Tetrahydro-4H-pyran-4-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Wittig reaction is a powerful and widely utilized method in organic synthesis for the formation of carbon-carbon double bonds, specifically for converting ketones and aldehydes into alkenes.[1][2][3] This application note provides a detailed protocol for the Wittig reaction of Tetrahydro-4H-pyran-4-one, a common building block in medicinal chemistry. The document outlines procedures for reactions with both non-stabilized and stabilized phosphorus ylides, offering flexibility in the synthesis of various exocyclic alkenes. Included are comprehensive experimental protocols, data tables for easy comparison of reaction parameters, and a visual representation of the experimental workflow.

Introduction

The Wittig reaction, discovered by Georg Wittig in 1954, has become an indispensable tool for olefination.[1] The reaction involves the interaction of a phosphorus ylide (a Wittig reagent) with a carbonyl compound, leading to the formation of an alkene and triphenylphosphine (B44618) oxide.[1][4] The exceptional reliability and predictability of the C=C bond formation make it a superior method to other elimination reactions. This protocol focuses on the application of the Wittig reaction to Tetrahydro-4H-pyran-4-one, a saturated heterocyclic ketone frequently employed in the synthesis of pharmaceutical compounds and other biologically active molecules. The resulting 4-methylenetetrahydropyran and its derivatives are valuable intermediates for further chemical transformations.

Reaction Mechanism and Stereochemistry

The Wittig reaction proceeds through the nucleophilic addition of the phosphorus ylide to the carbonyl carbon of the ketone. This is followed by the formation of a four-membered ring intermediate called an oxaphosphetane, which then decomposes to yield the final alkene and triphenylphosphine oxide.[2] The stereochemical outcome of the Wittig reaction is largely dependent on the nature of the ylide used.

• Non-stabilized ylides , which typically bear alkyl or other electron-donating groups, are highly reactive and generally lead to the formation of the Z-alkene (cis) as the major product under kinetic control.[2]

• Stabilized ylides , containing electron-withdrawing groups such as esters or ketones, are less reactive and thermodynamically controlled, predominantly yielding the E-alkene (trans).[2]

Data Presentation

The following tables summarize typical quantitative data for the Wittig reaction with cyclic ketones, providing a baseline for expected outcomes with Tetrahydro-4H-pyran-4-one.

Table 1: Wittig Reaction with Non-Stabilized Ylides

Entry	Phosphonium Salt	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Product	Reference
1	Methyltriphenylphosphonium (B96628) bromide	n-BuLi	THF	-78 to RT	3	73	4-Methylenetetrahydropyran derivative	[5]
2	(Methoxymethyl)triphenylphosphonium chloride	n-BuLi	THF	-78 to RT	overnight	crude	4-(Methoxymethylene)tetrahydropyran derivative	[5]
3	Methyltriphenylphosphonium bromide	LiHMDS	THF	0 to RT	2	73	4-Methylenetetrahydropyran derivative	[5]

Table 2: Wittig Reaction with Stabilized Ylides

Entry	Ylide	Solvent	Temperature (°C)	Time (h)	Yield (%)	Product Stereochemistry	Reference
1	(Carbethoxymethylene)triphenylphosphorane (B24862)	Acetonitrile	25	18	42	E/Z mixture	[5]
2	Methyl (triphenylphosphoranylidene)acetate	Saturated NaHCO3	25	1	87	E:Z = 95.5:4.5	[6]
3	(Triphenylphosphoranylidene)acetonitrile	Saturated NaHCO3	25	1	86.1	E:Z = 58.8:41.2	[6]

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times. The reagents used are flammable, corrosive, and/or toxic. Handle with appropriate care.

Protocol 1: Synthesis of 4-Methylenetetrahydropyran using a Non-Stabilized Ylide

This protocol describes the in-situ generation of methylenetriphenylphosphorane (B3051586) and its reaction with Tetrahydro-4H-pyran-4-one.

Materials:

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydro-4H-pyran-4-one

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Hexane (B92381)

• Magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, syringes, needles, and standard glassware for extraction and purification.

Procedure:

• Ylide Generation:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add methyltriphenylphosphonium bromide (1.2 equivalents).

  • Add anhydrous THF via syringe to create a suspension.

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add n-butyllithium (1.1 equivalents) dropwise while stirring vigorously. The formation of the ylide is often indicated by a color change to deep orange or yellow.

  • Stir the mixture at 0 °C for 30-60 minutes.

• Wittig Reaction:

  • Cool the ylide solution to 0 °C.

  • Slowly add a solution of Tetrahydro-4H-pyran-4-one (1.0 equivalent) in anhydrous THF via syringe.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting ketone.

• Work-up and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with hexane (3 x volume of THF).

  • Combine the organic layers and dry over anhydrous MgSO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to afford 4-methylenetetrahydropyran.

Protocol 2: Synthesis of 4-(Carbethoxymethylene)tetrahydropyran using a Stabilized Ylide

This protocol utilizes a commercially available or pre-synthesized stabilized ylide.

Materials:

• (Carbethoxymethylene)triphenylphosphorane

• Tetrahydro-4H-pyran-4-one

• Anhydrous Toluene (B28343)

• Round-bottom flask with reflux condenser, magnetic stirrer, and standard glassware for purification.

Procedure:

• Wittig Reaction:

  • To a round-bottom flask, add Tetrahydro-4H-pyran-4-one (1.0 equivalent) and (carbethoxymethylene)triphenylphosphorane (1.1 equivalents).

  • Add anhydrous toluene to dissolve the reagents.

  • Heat the reaction mixture to reflux (approximately 110 °C) and stir for 12-24 hours, monitoring the reaction progress by TLC.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the toluene.

  • The crude product will contain the desired alkene and triphenylphosphine oxide. The triphenylphosphine oxide can often be partially removed by trituration with a non-polar solvent like hexane or by crystallization.

  • Purify the residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the 4-(carbethoxymethylene)tetrahydropyran.

Mandatory Visualization

Wittig Reaction Workflow

The following diagram illustrates the general experimental workflow for the Wittig reaction with Tetrahydro-4H-pyran-4-one.

Caption: General workflow for the Wittig reaction.

Signaling Pathway (Reaction Mechanism)

The following diagram illustrates the key steps in the Wittig reaction mechanism.

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Wittig Reaction - Wittig Reagents (in situ) [commonorganicchemistry.com]
• 6. sciepub.com [sciepub.com]

Synthesis of Spirocycles from Tetrahydro-4H-pyran-4-one: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of spirocycles utilizing tetrahydro-4H-pyran-4-one as a key building block. The inherent three-dimensionality of spirocycles makes them attractive scaffolds in medicinal chemistry and drug discovery. Tetrahydro-4H-pyran-4-one serves as a versatile starting material for the construction of a diverse range of spirocyclic systems, including spiro-pyrans and spiro-oxindoles, which are prevalent in numerous biologically active compounds.

Multicomponent Synthesis of Spiro[4H-pyran-3,3'-oxindoles]

One of the most efficient methods for the synthesis of spiro[4H-pyran-3,3'-oxindoles] is the one-pot, three-component reaction involving an isatin (B1672199) derivative, a malononitrile (B47326) or ethyl cyanoacetate, and a 1,3-dicarbonyl compound. This domino Knoevenagel-Michael-cyclization sequence offers high atom economy and operational simplicity.[1][2][3]

General Reaction Scheme

The reaction proceeds through an initial Knoevenagel condensation between the isatin and the active methylene (B1212753) compound, followed by a Michael addition of the 1,3-dicarbonyl compound, and subsequent intramolecular cyclization to afford the spiro[4H-pyran-3,3'-oxindole] product.

Caption: General workflow for the three-component synthesis of spiro[4H-pyran-3,3'-oxindoles].

Quantitative Data Summary

The following table summarizes the yields of various spiro[4H-pyran-3,3'-oxindoles] synthesized via multicomponent reactions under different catalytic conditions.

Entry	Isatin Derivative (R)	1,3-Dicarbonyl Compound	Catalyst	Solvent	Time (h)	Yield (%)	Reference
1	H	Dimedone	-	DMSO	1	85	[1]
2	H	Cyclohexan-1,3-dione	-	DMSO	3	74	[1]
3	H	4-Hydroxycoumarin	-	DMSO	10	78	[1]
4	5-Br	Dimedone	-	DMSO	1	82	[1]
5	H	Ethyl acetoacetate	Cinchonidine-derived thiourea (B124793)	Toluene (B28343)	24	92	[2]
6	5-Cl	Ethyl acetoacetate	Cinchonidine-derived thiourea	Toluene	24	85	[2]
7	N-Me	Ethyl acetoacetate	Cupreine (B190981)	CH2Cl2	12	99	[3]
8	N-Bn	Ethyl acetoacetate	Cupreine	CH2Cl2	12	98	[3]

Experimental Protocol: Catalyst-Free Synthesis of 2-Amino-7,7-dimethyl-2',5-dioxo-5,6,7,8-tetrahydrospiro[chromene-4,3'-indoline]-3-carbonitrile[1]

• To a 25 mL round-bottom flask, add isatin (0.6 g, 4.0 mmol), malononitrile (0.29 g, 4.4 mmol), and dimedone (0.56 g, 4.0 mmol).

• Add dimethyl sulfoxide (B87167) (DMSO, 5 mL) to the flask.

• Stir the reaction mixture at 70 °C for 1 hour.

• After completion of the reaction (monitored by TLC), pour the resulting mixture into ice water (50 mL) and stir for 15 minutes.

• Collect the precipitated solid by vacuum filtration.

• Wash the solid with water (2 x 10 mL) and diethyl ether (2 x 10 mL).

• Dry the solid under vacuum to afford the pure product as a pale yellow solid (1.16 g, 85% yield).

Experimental Protocol: Asymmetric Synthesis of Spiro[4H-pyran-3,3'-oxindoles] using Organocatalysis[2]

• To a dried vial, add isatin (0.2 mmol), 1,3-dicarbonyl compound (0.24 mmol), and cinchonidine-derived thiourea catalyst (10 mol%).

• Add toluene (1.0 mL) and water (0.050 mL) to the vial.

• Cool the reaction mixture to 0 °C and then add malononitrile (0.2 mmol).

• Stir the mixture at 0 °C for the time indicated by TLC analysis (typically 24-48 h).

• After the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel (petroleum ether/ethyl acetate) to give the desired spirooxindole product.

Prins-Type Cyclization for the Synthesis of Spirocyclic Tetrahydropyrans

A Prins-type cyclization offers a powerful method for the construction of spirocyclic tetrahydropyrans. This reaction typically involves the condensation of a cyclic ketone with a homoallylic alcohol in the presence of an acid.[4][5]

General Reaction Scheme

The reaction is initiated by the activation of the ketone by a protic or Lewis acid, followed by nucleophilic attack of the homoallylic alcohol. The resulting intermediate then undergoes cyclization and trapping by a nucleophile to yield the spirocyclic product.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Enantioselective synthesis of spiro[4H-pyran-3,3′-oxindole] derivatives catalyzed by cinchona alkaloid thioureas: Significant water effects on the enantioselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly enantioselective construction of spiro[4H-pyran-3,3'-oxindoles] through a domino Knoevenagel/Michael/cyclization sequence catalyzed by cupreine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. MULTICOMPONENT REACTIONS: SYNTHESIS OF SPIROCYCLIC TETRAHYDROPYRAN DERIVATIVES BY PRINS CYCLIZATION - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Tetrahydro-4H-pyran-4-one in Natural Product Synthesis: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, Tetrahydro-4H-pyran-4-one and its derivatives are indispensable building blocks in the intricate art of natural product synthesis. This versatile scaffold is a cornerstone in the construction of a multitude of biologically active molecules, offering a reliable framework for assembling complex stereochemical architectures. This document provides detailed application notes, experimental protocols, and insights into the use of this pivotal ketone in the synthesis of prominent natural products.

The tetrahydropyran-4-one moiety is a recurring motif in a variety of natural products, particularly those exhibiting potent anticancer and other therapeutic properties.[1][2] Its prevalence stems from its conformational stability and the synthetic handles it provides for further functionalization. Key strategies for its incorporation into complex molecules include the Prins cyclization, the Maitland-Japp reaction, and hetero-Diels-Alder reactions, each offering a unique approach to stereocontrolled ring formation.[3][4][5] This report will delve into the practical application of these methods in the total synthesis of notable natural products like Lasonolide A, Neopeltolide (B1256781), Deguelin (B1683977), and Exiguolide.

Key Synthetic Strategies and Applications

The utility of Tetrahydro-4H-pyran-4-one is prominently demonstrated in the total synthesis of several complex natural products. Below are examples illustrating its application and the key reactions involved.

Lasonolide A: A Potent Anticancer Polyketide

Lasonolide A, a marine-derived macrolide, exhibits significant cytotoxicity against a range of cancer cell lines.[6] Its complex structure, featuring a tetrahydropyran (B127337) ring, has been a challenging target for synthetic chemists. One successful approach employs a modified Maitland-Japp reaction to construct the functionalized tetrahydropyran-4-one core.[2][7] This strategy allows for the stereoselective installation of substituents on the pyran ring, which is crucial for the biological activity of the final molecule.

The biological mechanism of Lasonolide A involves the activation of protein kinase C (PKC) and the subsequent phosphorylation of downstream mitogen-activated protein kinases (MAPKs) like ERK1/2 and p38, as well as Akt.[8] This activation of multiple signaling pathways ultimately leads to apoptosis in cancer cells.[9]

Neopeltolide: An Inhibitor of the Cytochrome bc1 Complex

Neopeltolide, another marine natural product, displays potent antifungal and antiproliferative activities.[10] Its mechanism of action involves the inhibition of the cytochrome bc1 complex in the mitochondrial respiratory chain.[11] The total synthesis of neopeltolide has been achieved through various routes, with the Prins cyclization being a key strategy for the stereoselective formation of the 2,6-disubstituted tetrahydropyran ring.[12][13][14] This reaction allows for the efficient construction of the core macrocycle with the desired stereochemistry.

Deguelin: A Modulator of Multiple Oncogenic Pathways

Deguelin, a natural rotenoid, has demonstrated significant potential as an anticancer agent by targeting multiple oncogenic signaling pathways.[1][15] Its synthesis often involves the construction of a chromene ring system, which can be viewed as a derivative of a pyran structure. The synthesis of deguelin highlights the versatility of pyran chemistry in accessing diverse heterocyclic frameworks. Deguelin's anticancer effects are attributed to its ability to inhibit pathways such as PI3K/Akt, Wnt, and MAPK, leading to the induction of apoptosis and cell cycle arrest in cancer cells.[16][17]

Exiguolide: A Marine Macrolide with Antiproliferative Activity

Exiguolide, isolated from a marine sponge, exhibits antiproliferative activity against human lung cancer cell lines.[18] The total synthesis of this complex macrolide has been accomplished using innovative strategies, including iterative Prins cyclizations to construct its bis-tetrahydropyran core.[19][20] These elegant synthetic routes showcase the power of pyran-forming reactions in assembling complex, polycyclic natural products.

Quantitative Data Summary

The following tables summarize key quantitative data from the synthesis of natural products and their intermediates using Tetrahydro-4H-pyran-4-one and related strategies.

Natural Product	Key Reaction	Substrate 1	Substrate 2	Catalyst/Reagent	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Reference
Lasonolide A (core)	Maitland-Japp inspired	δ-hydroxy-β-ketoester	N,N-dimethylacetamide dimethyl acetal (B89532)	Acetic anhydride (B1165640)	Toluene (B28343)	110	70-90	N/A	N/A	[2]
Neopeltolide (core)	Prins Cyclization	Aldehyde	Homoallylic alcohol	Trifluoroacetic acid	Dichloromethane (B109758)	-78 to 0	72	>10:1	N/A	[12]
Deguelin (intermediate)	Heck Cyclization	Iodinated Phenol	Alkene	Pd(OAc)2, P(o-tol)3	Acetonitrile	80	85	N/A	N/A	[21]
Exiguolide (intermediate)	Prins Cyclization	Aldehyde	Dienyl alcohol	TMSBr, InBr3	Dichloromethane	-78	75	>95:5	N/A	[20]

Experimental Protocols

General Protocol for Maitland-Japp Inspired Synthesis of Dihydropyran-4-ones (Lasonolide A core)

• To a solution of the δ-hydroxy-β-ketoester (1.0 equiv) in toluene (0.5 M) is added acetic anhydride (2.0 equiv) and the dimethyl acetal of N,N-dimethylacetamide (1.5 equiv).

• The reaction mixture is heated to 110 °C in a sealed tube for 12-24 hours.

• Upon completion, the reaction is cooled to room temperature and concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica (B1680970) gel (eluting with a gradient of ethyl acetate (B1210297) in hexanes) to afford the desired dihydropyran-4-one.

Note: This is a general procedure and specific conditions may vary depending on the substrates.

General Protocol for Prins Cyclization for Tetrahydropyran Ring Formation (Neopeltolide core)

• To a solution of the aldehyde (1.0 equiv) and the homoallylic alcohol (1.2 equiv) in dichloromethane (0.02 M) at -78 °C is added trifluoroacetic acid (10.0 equiv) dropwise.

• The reaction mixture is stirred at -78 °C for 1 hour and then allowed to warm to 0 °C over 2 hours.

• The reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the tetrahydropyran derivative.

Note: Careful control of temperature and reaction time is crucial for achieving high diastereoselectivity.

Visualizing Molecular Pathways and Synthetic Logic

To better understand the biological context and synthetic strategies, the following diagrams illustrate key signaling pathways affected by these natural products and a generalized workflow for their synthesis.

Caption: Simplified signaling pathway of Deguelin's anticancer activity.

Caption: Lasonolide A's mechanism of action via kinase activation.

Caption: Neopeltolide's inhibition of the mitochondrial electron transport chain.

Caption: Generalized workflow for natural product synthesis.

References

• 1. Deguelin targets multiple oncogenic signaling pathways to combat human malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of deguelin on the phosphatidylinositol 3-kinase/Akt pathway and apoptosis in premalignant human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Total Synthesis of (-)-Lasonolide A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Total synthesis of (−)-deguelin via an iterative pyran-ring formation strategy - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Early effects of lasonolide a on pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Natural Product Neopeltolide as a Cytochrome bc1 Complex Inhibitor: Mechanism of Action and Structural Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Total synthesis of (+)-neopeltolide by a Prins macrocyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Deguelin’s Anticancer Bioactivity: Challenges and Opportunities in Medicinal Chemistry [frontiersin.org]
• 16. Deguelin, a novel anti-tumorigenic agent targeting apoptosis, cell cycle arrest and anti-angiogenesis for cancer chemoprevention - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Deguelin inhibits growth of breast cancer cells by modulating the expression of key members of the Wnt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Total synthesis and biological evaluation of (-)-exiguolide analogues: importance of the macrocyclic backbone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Enantioselective Synthesis of (−)-Exiguolide by Iterative Stereoselective Dioxinone-Directed Prins Cyclizations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Concise Modular Asymmetric Synthesis of Deguelin, Tephrosin and Investigation into Their Mode of Action - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Stereoselective Synthesis of Tetrahydro-4H-pyran-4-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the stereoselective synthesis of Tetrahydro-4H-pyran-4-one derivatives, a core scaffold in various biologically active molecules. The information presented herein is intended to guide researchers in the development of novel therapeutics and complex molecular architectures.

Introduction

Tetrahydro-4H-pyran-4-one and its derivatives are privileged heterocyclic motifs frequently found in natural products and pharmaceuticals. Their inherent structural features and conformational rigidity make them attractive building blocks in medicinal chemistry. Notably, these scaffolds are key components in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors for the treatment of type 2 diabetes, as well as antagonists for the histamine-3 receptor, and compounds with antimicrobial and anti-influenza properties.[1][2][3][4] The stereoselective synthesis of these derivatives is therefore of paramount importance to control their biological activity and pharmacokinetic profiles. This document outlines several robust methodologies for achieving high stereocontrol in the synthesis of substituted tetrahydro-4H-pyran-4-ones.

Data Presentation: Comparison of Stereoselective Synthetic Methods

The following tables summarize quantitative data for key stereoselective methods, providing a comparative overview of their efficiency and stereoselectivity.

Table 1: Organocatalytic Michael/Henry/Ketalization Cascade [5][6]

Entry	β-Nitrostyrene (R¹)	Aldehyde (R²)	Yield (%)	dr	ee (%)
1	Phenyl	Phenylpropargyl	30	>20:1	99
2	4-Chlorophenyl	Phenylpropargyl	61	>20:1	97
3	4-Methylphenyl	Phenylpropargyl	80	>20:1	94
4	2-Naphthyl	Phenylpropargyl	75	>20:1	96
5	Phenyl	Cyclopentylpropargyl	68	>20:1	96

Table 2: Diastereoselective Silyl (B83357) Enol Ether Prins Cyclization [7][8]

Entry	Aldehyde	Lewis Acid	Yield (%)	dr
1	Isobutyraldehyde	BF₃·OEt₂	97	>95:5
2	Benzaldehyde	BF₃·OEt₂	85	>95:5
3	Cinnamaldehyde	BF₃·OEt₂	75	>95:5
4	4-Nitrobenzaldehyde	SnCl₄	91	>95:5
5	2-Furaldehyde	BF₃·OEt₂	82	>95:5

Table 3: Perrhenic Acid-Catalyzed Prins Cyclization [9][10]

Entry	Aldehyde	Yield (%)
1	4-Nitrobenzaldehyde	85
2	4-Chlorobenzaldehyde	82
3	2-Naphthaldehyde	78
4	Furfural	75
5	Cyclohexanecarboxaldehyde	72

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Organocatalytic Asymmetric Michael/Henry/Ketalization Cascade[5][6]

This one-pot, three-component reaction allows for the highly stereoselective synthesis of functionalized tetrahydropyran-4-ones.

Materials:

• Quinine-derived squaramide organocatalyst

• 1,3-Diketone (e.g., acetylacetone)

• β-Nitrostyrene derivative

• Alkynyl aldehyde (e.g., phenylpropargyl aldehyde)

• Toluene (B28343)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a solution of the β-nitrostyrene (0.2 mmol) and the quinine-derived squaramide catalyst (0.02 mmol, 10 mol%) in toluene (1.0 mL) is added the 1,3-diketone (0.24 mmol).

• The reaction mixture is stirred at room temperature for the time required for the complete consumption of the nitroalkene (monitored by TLC).

• The alkynyl aldehyde (0.4 mmol) is then added, and the mixture is stirred at room temperature for an additional 24 hours.

• The solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica (B1680970) gel to afford the desired highly functionalized tetrahydropyran-4-one.

• For enhanced diastereomeric purity, recrystallization can be performed.

Protocol 2: Diastereoselective Silyl Enol Ether Prins Cyclization[7][8]

This protocol describes the synthesis of cis-2,6-disubstituted tetrahydropyran-4-ones with high diastereoselectivity.

Materials:

• Hydroxy silyl enol ether

• Aldehyde

• Lewis acid (e.g., BF₃·OEt₂)

• Dichloromethane (DCM), anhydrous

• Standard laboratory glassware for anhydrous reactions and stirring equipment

Procedure:

• To a solution of the aldehyde (1.5 equiv) and the Lewis acid (1.5 equiv) in anhydrous DCM (1.0 M) at -78 °C under an inert atmosphere (e.g., nitrogen or argon) is added a solution of the hydroxy silyl enol ether (1.0 equiv) in anhydrous DCM dropwise over 10 minutes.

• The reaction mixture is stirred at -78 °C for 1 hour.

• The reaction is quenched by the addition of saturated aqueous sodium bicarbonate solution.

• The mixture is allowed to warm to room temperature, and the layers are separated.

• The aqueous layer is extracted with DCM (3 x 20 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the cis-2,6-disubstituted tetrahydropyran-4-one.

Protocol 3: Asymmetric Maitland-Japp Reaction[11][12]

This reaction provides a route to highly functionalized dihydropyran-4-ones, which can be stereoselectively converted to tetrahydropyran-4-ones.

Materials:

• δ-Hydroxy-β-ketoester

• Dimethyl acetal (B89532) of an N,N-dimethyl amide (e.g., N,N-dimethylacetamide dimethyl acetal)

• Acetic anhydride

• Microwave reactor or conventional heating setup

Procedure for Dihydropyran-4-one Synthesis:

• A mixture of the δ-hydroxy-β-ketoester (0.54 mmol) and the dimethyl acetal of the N,N-dimethyl amide (1.08 mmol, 2 equiv) is subjected to microwave heating or conventional reflux in the presence of acetic anhydride.

• The reaction progress is monitored by TLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The product is isolated and purified by flash column chromatography.

Procedure for Stereoselective Conversion to Tetrahydropyran-4-one:

• The resulting dihydropyran-4-one is then subjected to a one-pot addition of a hydride or carbon nucleophile.

• This is followed by trapping with a carbon electrophile to stereoselectively yield the functionalized tetrahydropyran-4-one.

Visualizations

Reaction Workflow: Organocatalytic Michael/Henry/Ketalization Cascade

Caption: Organocatalytic cascade for tetrahydropyran-4-one synthesis.

Reaction Workflow: Silyl Enol Ether Prins Cyclization

References

• 1. Tetrahydro-4H-pyran-4-one: Chemical Characteristics, Applications in Medicinal Chemistry and Preparation Method_Chemicalbook [chemicalbook.com]
• 2. Novel tetrahydropyran analogs as dipeptidyl peptidase IV inhibitors: Profile of clinical candidate (2R,3S,5R)-2- (2,5-difluorophenyl)-5-(4,6-dihydropyrrolo [3,4-c]pyrazol-5-(1H)-yl)tetrahydro-2H-pyran-3-amine (23) [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook [chemicalbook.com]
• 4. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Asymmetric Synthesis of Highly Functionalized Tetrahydropyrans via a One-Pot Organocatalytic Michael/Henry/Ketalization Sequence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Asymmetric synthesis of highly functionalized tetrahydropyrans via a one-pot organocatalytic Michael/Henry/ketalization sequence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Silyl enol ether Prins cyclization: diastereoselective formation of substituted tetrahydropyran-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Tetrahydro-4H-pyran-4-one as a Versatile Building Block for Heterocyclic Libraries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of tetrahydro-4H-pyran-4-one as a foundational scaffold for the synthesis of diverse heterocyclic libraries. The protocols detailed herein are aimed at researchers in medicinal chemistry and drug discovery, offering practical guidance for the generation of novel molecular entities with potential therapeutic applications.

Introduction

Tetrahydro-4H-pyran-4-one is a versatile and commercially available heterocyclic ketone that serves as a valuable starting material in organic synthesis.[1][2] Its unique structural and electronic properties, including the presence of a reactive ketone and an ether linkage, make it an ideal building block for the construction of a wide array of more complex heterocyclic systems.[1] Libraries derived from this scaffold have shown significant biological activities, including antimicrobial, anticancer, and antiviral properties, and have been instrumental in the development of potent receptor modulators, such as histamine (B1213489) H3 receptor antagonists.[1][3]

Key Applications in Heterocyclic Library Synthesis

The reactivity of the carbonyl group and the alpha-protons in tetrahydro-4H-pyran-4-one allows for a variety of chemical transformations, making it a cornerstone for diversity-oriented synthesis. Key applications include its use in multicomponent reactions to generate highly functionalized pyran-based libraries and as a core for the construction of complex spirocyclic systems.

Synthesis of 2-Amino-4H-pyran Libraries via Multicomponent Reactions

One of the most powerful applications of tetrahydro-4H-pyran-4-one analogues (specifically 1,3-dicarbonyl compounds which share reactivity principles) is in one-pot multicomponent reactions (MCRs) to produce libraries of 2-amino-4H-pyrans. These scaffolds are prevalent in compounds with a wide spectrum of biological activities.

Experimental Workflow for 2-Amino-4H-pyran Synthesis

Caption: Workflow for the synthesis of 2-amino-4H-pyran derivatives.

Protocol 1: L-proline Catalyzed Synthesis of 2-Amino-tetrahydro-4H-chromenes

This protocol describes a one-pot synthesis of 2-amino-tetrahydro-4H-chromenes, which are structurally related to derivatives of tetrahydro-4H-pyran-4-one, using an aromatic aldehyde, malononitrile, and dimedone, catalyzed by L-proline.

• Materials:

  • Aromatic aldehyde (1.0 mmol)

  • Malononitrile (1.0 mmol, 0.066 g)

  • Dimedone (1.0 mmol, 0.14 g)

  • L-proline (10 mol%)

  • Ethanol (10 mL)

  • Ethyl acetate (B1210297)

  • Water

  • Sodium sulfate (B86663) (Na₂SO₄)

  • Methanol (B129727)

• Procedure:

  • In a round-bottom flask, combine the aromatic aldehyde (1.0 mmol), malononitrile (1.0 mmol), dimedone (1.0 mmol), and L-proline (10 mol%) in ethanol (10 mL).

  • Reflux the reaction mixture. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, evaporate the solvent under reduced pressure.

  • Extract the crude product with ethyl acetate and water.

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Evaporate the solvent to obtain the crude product.

  • Recrystallize the residue from methanol to yield the pure 2-amino-tetrahydro-4H-chromene.

Quantitative Data for Representative 2-Amino-4H-pyran Syntheses

Entry	Aldehyde	Active Methylene Compound	Catalyst	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	Ethyl acetoacetate	L-proline	Ethanol	1.0	90
2	4-Chlorobenzaldehyde	Dimedone	nano-SnO₂	Water	0.5	96
3	4-Nitrobenzaldehyde	Malononitrile	N-methylmorpholine	-	0.25	98
4	4-Fluorobenzaldehyde	Dimedone	None	DMSO	1.0	98

Synthesis of Spiro-oxindole Libraries

Spiro-oxindoles are a privileged scaffold in drug discovery, and their synthesis can be achieved through a multicomponent reaction involving isatin (B1672199), malononitrile, and a 1,3-dicarbonyl compound, a reaction in which the dicarbonyl component mirrors the reactivity of tetrahydro-4H-pyran-4-one.

Protocol 2: Catalyst-Free Synthesis of Spiro[chromene-4,3'-indoline] Derivatives

This protocol details a catalyst-free, one-pot synthesis of a spiro-oxindole derivative.

• Materials:

  • Isatin (4.0 mmol, 0.6 g)

  • Malononitrile (4.4 mmol, 0.29 g)

  • Dimedone (4.0 mmol, 0.56 g)

  • Dimethyl sulfoxide (B87167) (DMSO) (5 mL)

  • Ice

  • Diethyl ether

• Procedure:

  • In a suitable reaction vessel, dissolve isatin (4.0 mmol), malononitrile (4.4 mmol), and dimedone (4.0 mmol) in DMSO (5 mL).

  • Stir the mixture at 70 °C for 1 hour.

  • Pour the resulting mixture into ice and stir for 15 minutes.

  • Filter the solid that forms and wash it with water and diethyl ether to afford the pure product.

Quantitative Data for Representative Spiro-oxindole Syntheses

Entry	Isatin Derivative	Active Methylene Compound	1,3-Dicarbonyl Compound	Solvent	Time (h)	Yield (%)
1	Isatin	Malononitrile	Dimedone	DMSO	1	85
2	Isatin	Malononitrile	Cyclohexan-1,3-dione	DMSO	1	74
3	N-methylisatin	Malononitrile	4-Hydroxycoumarin	DMSO	3	82

Prins-Type Cyclization for Spirocyclic Tetrahydropyrans

Representative Protocol 3: Synthesis of Spirocyclic Tetrahydropyranyl Mesylates

• Materials:

  • Cyclic ketone (e.g., cyclohexanone)

  • Homoallylic alcohol

  • Methanesulfonic acid

  • Dichloromethane

• Procedure:

  • To a solution of the cyclic ketone and homoallylic alcohol in dichloromethane, add methanesulfonic acid.

  • Stir the reaction at room temperature and monitor by TLC.

  • Upon completion, quench the reaction and perform an aqueous work-up.

  • Purify the crude product by silica (B1680970) gel chromatography to yield the spirocyclic tetrahydropyranyl mesylate.

Biological Activity of Tetrahydro-4H-pyran-4-one Derivatives

Libraries of compounds synthesized from or analogous to tetrahydro-4H-pyran-4-one derivatives have demonstrated a range of biological activities.

Antimicrobial Activity

Derivatives of 4H-pyran have shown promising activity against various bacterial and fungal strains.

Table of Minimum Inhibitory Concentrations (MIC) of Representative Pyran Derivatives

Compound	M. bovis (BCG) MIC (µg/mL)	S. aureus MIC (µg/mL)	C. albicans MIC (µg/mL)
4a	62.5	>250	>250
4h	>250	>250	31.2
5a	31.2	>250	>250
5d	15.6	125	>250

Anticancer Activity

Certain 4H-pyran derivatives have been evaluated for their cytotoxic effects on various cancer cell lines.

Table of IC₅₀ Values for Representative Pyran Derivatives against Cancer Cell Lines

Compound	HCT-116 IC₅₀ (µM)	A549 IC₅₀ (µM)	DU145 IC₅₀ (µM)	HeLa IC₅₀ (µM)	MCF7 IC₅₀ (µM)
4d	75.1	-	-	-	-
4k	85.88	-	-	-	-
16	-	18.5	21.2	23.8	25.1
23	-	15.4	19.6	20.3	22.7

Histamine H3 Receptor Antagonism

The tetrahydropyran (B127337) motif is a key structural feature in some potent histamine H3 receptor antagonists, which are of interest for treating neurological disorders.

Histamine H3 Receptor Signaling Pathway

Antagonism of the histamine H3 receptor blocks its constitutive activity and its activation by histamine. The H3 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the Gαi/o subunit. This leads to an inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. By antagonizing this receptor, the downstream signaling cascade is inhibited, which can lead to the modulation of neurotransmitter release.

Caption: Histamine H3 receptor signaling pathway and the effect of antagonism.

Conclusion

Tetrahydro-4H-pyran-4-one is a highly valuable and versatile building block for the synthesis of diverse heterocyclic libraries. Its application in multicomponent reactions and as a scaffold for spirocyclic systems provides a robust platform for the discovery of novel bioactive molecules. The protocols and data presented herein offer a foundation for researchers to explore the chemical space around this privileged core structure in the pursuit of new therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Silyl Enol Ether Prins Cyclization: Diastereoselective Formation of Substituted Tetrahydropyran-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct synthesis of tetrahydropyran-4-ones via O3ReOH-catalyzed Prins cyclization of 3-chlorohomoallylic alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols: Enantioselective Reactions Involving Tetrahydro-4H-pyran-4-one

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective functionalization of Tetrahydro-4H-pyran-4-one, a key building block in medicinal chemistry and drug development. The methodologies outlined below focus on achieving high levels of stereocontrol in the synthesis of chiral molecules incorporating the tetrahydropyran (B127337) motif.

Organocatalytic Asymmetric Mannich-type Reaction of Tetrahydro-4H-pyran-4-one

The asymmetric α-functionalization of cyclic ketones is a powerful strategy for the synthesis of chiral molecules. This section details an electrochemical organocatalytic approach for the asymmetric synthesis of N-aryl-α-cycloalkylglycinates from Tetrahydro-4H-pyran-4-one. This reaction proceeds with excellent diastereoselectivity and enantioselectivity.

The overall transformation is an asymmetric Mannich-type reaction where an electrochemically generated iminoester reacts with an enamine intermediate, formed from Tetrahydro-4H-pyran-4-one and a chiral primary amine catalyst.

Signaling Pathway & Logical Relationship Diagram

Caption: Electrochemical organocatalytic cycle for the asymmetric Mannich-type reaction.

Quantitative Data Summary

The following table summarizes the results for the enantioselective reaction of Tetrahydro-4H-pyran-4-one with an N-arylglycinate derivative.

Entry	Ketone	N-Arylglycinate	Product	Yield (%)	d.r.	ee (%)
1	Tetrahydro-4H-pyran-4-one	Ethyl 2-((4-methoxyphenyl)amino)acetate	Ethyl 2-((4-methoxyphenyl)amino)-2-(4-oxotetrahydro-2H-pyran-3-yl)acetate	68	>99:1	99

Experimental Protocol

Materials:

• Tetrahydro-4H-pyran-4-one

• Ethyl 2-((4-methoxyphenyl)amino)acetate

• Chiral primary amine catalyst (e.g., a derivative of a spirobicyclic pyrrolidine)

• TEMPO (2,2,6,6-Tetramethylpiperidine-1-oxyl)

• Tetrabutylammonium hexafluorophosphate (B91526) (Bu₄NPF₆)

• Dichloromethane (B109758) (DCM), anhydrous

• Nitrogen gas (N₂)

• Electrochemical cell (undivided, with carbon felt anode and platinum plate cathode)

• DC power supply

Procedure:

• Cell Setup: In an undivided electrochemical cell equipped with a carbon felt anode and a platinum plate cathode, add N-arylglycinate (0.2 mmol, 1.0 equiv.), Tetrahydro-4H-pyran-4-one (0.4 mmol, 2.0 equiv.), chiral primary amine catalyst (0.04 mmol, 20 mol%), TEMPO (0.02 mmol, 10 mol%), and Bu₄NPF₆ (0.2 mmol, 1.0 equiv.).

• Reaction Mixture: Add anhydrous dichloromethane (4.0 mL) to the cell.

• Electrolysis: Stir the reaction mixture under a nitrogen atmosphere at room temperature. Apply a constant current of 8.0 mA to the cell.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Upon completion of the reaction, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: petroleum ether/ethyl acetate (B1210297) mixture) to afford the desired N-aryl-α-cycloalkylglycinate.

• Analysis: Determine the diastereomeric ratio (d.r.) by ¹H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC analysis.

Future Outlook & Related Enantioselective Transformations

The successful asymmetric functionalization of Tetrahydro-4H-pyran-4-one opens avenues for the synthesis of a wide array of complex chiral molecules. Further research could explore other enantioselective transformations, including:

• Asymmetric Aldol Reactions: Utilizing chiral catalysts to promote the reaction of the enolate of Tetrahydro-4H-pyran-4-one with various aldehydes.

• Asymmetric Michael Additions: Enantioselective conjugate addition of nucleophiles to α,β-unsaturated derivatives of Tetrahydro-4H-pyran-4-one.

• Asymmetric Hydrogenation/Transfer Hydrogenation: Chiral metal-catalyzed reduction of the carbonyl group to afford enantiomerically enriched tetrahydropyranols.

The development of robust and highly selective protocols for these reactions will be invaluable for the drug discovery and development pipeline, enabling access to novel chemical entities with precisely controlled stereochemistry.

General Workflow for Method Development

Caption: General workflow for developing enantioselective reactions.

Application Notes and Protocols for the Functionalization of the α-Position of Tetrahydro-4H-pyran-4-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical modification of Tetrahydro-4H-pyran-4-one at the α-position. This versatile scaffold is a key building block in medicinal chemistry, and the ability to functionalize its α-position opens avenues for the synthesis of novel derivatives with potential therapeutic applications. The following sections detail procedures for α-alkylation, α-bromination, and aldol (B89426) condensation, complete with experimental protocols, quantitative data, and visual guides to the underlying chemical principles.

Introduction to α-Functionalization

The α-position of a ketone, the carbon atom adjacent to the carbonyl group, is a prime site for chemical modification due to the acidity of its protons. Deprotonation of the α-carbon generates a highly reactive enolate nucleophile, which can then react with various electrophiles to form new carbon-carbon or carbon-heteroatom bonds. This fundamental reactivity is the basis for the functionalization strategies detailed below. The ability to selectively introduce substituents at this position is crucial for structure-activity relationship (SAR) studies in drug discovery.

Key α-Functionalization Reactions

Three key reactions for the α-functionalization of Tetrahydro-4H-pyran-4-one are presented:

• α-Alkylation: Introduction of an alkyl group.

• α-Bromination: Introduction of a bromine atom, which can serve as a handle for further transformations.

• Aldol Condensation: Formation of a new carbon-carbon bond with an aldehyde, leading to an α,β-unsaturated ketone.

α-Alkylation of Tetrahydro-4H-pyran-4-one

This protocol describes the methylation of Tetrahydro-4H-pyran-4-one at the α-position using a strong base to generate the enolate, followed by reaction with an alkyl halide.

Signaling Pathway for α-Alkylation

Caption: General scheme for the α-alkylation of a ketone.

Experimental Protocol: α-Methylation

Materials:

• Tetrahydro-4H-pyran-4-one

• Lithium diisopropylamide (LDA) solution (2.0 M in THF/heptane/ethylbenzene)

• Methyl iodide (CH₃I)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen/argon inlet, and a rubber septum is charged with anhydrous THF (20 mL). The flask is cooled to -78 °C in a dry ice/acetone bath.

• Enolate Formation: To the cooled THF, add Tetrahydro-4H-pyran-4-one (1.0 g, 10 mmol). Stir the solution for 10 minutes. Slowly add LDA solution (5.5 mL, 11 mmol, 1.1 equivalents) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C. Stir the resulting mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation: Add methyl iodide (0.68 mL, 11 mmol, 1.1 equivalents) dropwise to the enolate solution at -78 °C. Allow the reaction mixture to stir at this temperature for 2 hours.

• Quenching and Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (15 mL) at -78 °C. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers and wash with brine (20 mL). Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexanes gradient) to afford 3-methyl-tetrahydro-4H-pyran-4-one.

Quantitative Data

Product	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
3-Methyl-tetrahydro-4H-pyran-4-one	C₆H₁₀O₂	114.14	75-85	4.10-3.95 (m, 2H), 3.60-3.40 (m, 2H), 2.60-2.45 (m, 1H), 2.40-2.25 (m, 2H), 1.15 (d, J=7.2 Hz, 3H)	209.5, 72.8, 68.5, 45.2, 41.8, 14.2

α-Bromination of Tetrahydro-4H-pyran-4-one

This protocol details the synthesis of 3-bromo-tetrahydro-4H-pyran-4-one, a key intermediate for further functionalization through cross-coupling reactions or nucleophilic substitution.

Experimental Workflow for α-Bromination

Caption: Workflow for the α-bromination of a ketone.

Experimental Protocol: α-Bromination

Materials:

• Tetrahydro-4H-pyran-4-one

• Bromine (Br₂)

• Glacial acetic acid

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve Tetrahydro-4H-pyran-4-one (1.0 g, 10 mmol) in glacial acetic acid (15 mL).

• Bromination: Prepare a solution of bromine (0.51 mL, 10 mmol, 1.0 equivalent) in glacial acetic acid (5 mL). Add this solution dropwise to the stirred ketone solution at room temperature over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-4 hours. The disappearance of the bromine color indicates the progress of the reaction. Monitor the reaction to completion by thin-layer chromatography (TLC).

• Work-up: Pour the reaction mixture into ice-water (50 mL) and extract with dichloromethane (3 x 25 mL).

• Purification: Combine the organic extracts and wash sequentially with water (20 mL), saturated aqueous NaHCO₃ solution (20 mL), and saturated aqueous Na₂S₂O₃ solution (20 mL) to remove unreacted bromine and acid. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 3-bromo-tetrahydro-4H-pyran-4-one. Further purification can be achieved by vacuum distillation or column chromatography if necessary.

Quantitative Data

Product	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	IR (neat) ν (cm⁻¹)	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
3-Bromo-tetrahydro-4H-pyran-4-one	C₅H₇BrO₂	179.01	80-90	2960, 1735 (C=O), 1120	4.50 (dd, J=8.0, 4.0 Hz, 1H), 4.20-4.00 (m, 2H), 3.80-3.60 (m, 2H), 2.90-2.70 (m, 2H)	201.2, 70.5, 68.0, 48.5, 42.1

Aldol Condensation of Tetrahydro-4H-pyran-4-one

This protocol describes the base-catalyzed aldol condensation of Tetrahydro-4H-pyran-4-one with an aromatic aldehyde, p-anisaldehyde, to yield the corresponding α,β-unsaturated ketone.

Logical Relationship in Aldol Condensation

Caption: Key steps in a base-catalyzed aldol condensation.

Experimental Protocol: Aldol Condensation with p-Anisaldehyde

Materials:

• Tetrahydro-4H-pyran-4-one

• p-Anisaldehyde

• Sodium hydroxide (B78521) (NaOH)

• Ethanol (B145695)

• Water

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve Tetrahydro-4H-pyran-4-one (1.0 g, 10 mmol) and p-anisaldehyde (1.36 g, 10 mmol, 1.0 equivalent) in ethanol (20 mL).

• Base Addition: Prepare a solution of sodium hydroxide (0.4 g, 10 mmol) in water (5 mL) and add it dropwise to the stirred solution of the carbonyl compounds at room temperature.

• Reaction: Stir the mixture at room temperature for 4-6 hours. A precipitate may form during the reaction.

• Isolation: Pour the reaction mixture into ice-water (50 mL) with stirring. Collect the resulting solid by vacuum filtration.

• Purification: Wash the solid with cold water and then with a small amount of cold ethanol. Recrystallize the crude product from ethanol to obtain pure 3-(4-methoxybenzylidene)tetrahydro-4H-pyran-4-one as a crystalline solid.

Quantitative Data

Product	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)	¹H NMR (CDCl₃, 400 MHz) δ (ppm)	¹³C NMR (CDCl₃, 100 MHz) δ (ppm)
3-(4-Methoxybenzylidene)tetrahydro-4H-pyran-4-one	C₁₃H₁₄O₃	218.25	85-95	118-120	7.55 (s, 1H), 7.45 (d, J=8.8 Hz, 2H), 6.95 (d, J=8.8 Hz, 2H), 4.20 (s, 2H), 3.85 (s, 3H), 3.80 (t, J=5.6 Hz, 2H), 2.80 (t, J=5.6 Hz, 2H)	198.5, 160.8, 138.5, 132.4, 128.2, 114.5, 70.1, 68.9, 55.4, 38.6

Conclusion

The protocols described provide a solid foundation for the α-functionalization of Tetrahydro-4H-pyran-4-one. These methods are robust and can likely be adapted for a range of other alkyl halides and aromatic aldehydes. The resulting α-substituted pyranones are valuable building blocks for the synthesis of more complex molecules, particularly in the context of drug discovery and development. Careful optimization of reaction conditions may be necessary when applying these protocols to different substrates. Standard analytical techniques such as NMR, IR, and mass spectrometry should be used to confirm the identity and purity of all synthesized compounds.

Synthesis of Pharmaceutical Intermediates from Tetrahydro-4H-pyran-4-one: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of valuable pharmaceutical intermediates starting from the versatile building block, Tetrahydro-4H-pyran-4-one. The protocols focus on the synthesis of spiro-hydantoin derivatives, a class of compounds with significant therapeutic potential.

Application Notes

Tetrahydro-4H-pyran-4-one is a readily available and highly functionalized heterocyclic ketone that serves as a crucial starting material in the synthesis of a wide array of complex molecules for the pharmaceutical industry. Its pyran ring is a common motif in numerous bioactive compounds, imparting favorable pharmacokinetic properties such as improved solubility and metabolic stability.

One of the key applications of Tetrahydro-4H-pyran-4-one is in the synthesis of spirocyclic compounds, particularly spiro-hydantoins. Spiro-hydantoins are a privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of biological activities, including anticonvulsant, antiviral, and anticancer properties. The rigid spirocyclic framework allows for a precise three-dimensional arrangement of substituents, which can lead to high-affinity interactions with biological targets.

The Bucherer-Bergs reaction is a powerful and efficient one-pot method for the synthesis of spiro-hydantoins from ketones.[1][2][3] This multicomponent reaction involves the treatment of a ketone with an ammonium (B1175870) salt (like ammonium carbonate) and a cyanide source (such as potassium or sodium cyanide) to yield the corresponding spiro-hydantoin.[1][2][3] This reaction is particularly well-suited for the conversion of Tetrahydro-4H-pyran-4-one into its spiro-hydantoin derivative, a key intermediate for further elaboration into more complex drug candidates.

Another related synthetic route for the formation of α-amino acids from ketones is the Strecker synthesis.[4][5][6][7] This reaction involves the formation of an α-aminonitrile from a ketone, ammonia, and cyanide, which can then be hydrolyzed to the corresponding amino acid.[4][5][6][7] While the Bucherer-Bergs reaction directly yields the hydantoin, the Strecker synthesis provides access to the corresponding α-amino acid, which can also be a valuable pharmaceutical intermediate.

This document will focus on providing a detailed protocol for the Bucherer-Bergs synthesis of 1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione from Tetrahydro-4H-pyran-4-one.

Experimental Protocols

Protocol 1: Synthesis of 1-Oxa-3,8-diazaspiro[4.5]decane-2,4-dione via Bucherer-Bergs Reaction

This protocol describes the one-pot synthesis of the spiro-hydantoin derivative of Tetrahydro-4H-pyran-4-one.

Materials:

• Tetrahydro-4H-pyran-4-one

• Potassium cyanide (KCN)

• Ammonium carbonate ((NH₄)₂CO₃)

• Ethanol (B145695)

• Water

• Hydrochloric acid (HCl)

• Standard laboratory glassware and equipment (round-bottom flask, condenser, heating mantle, magnetic stirrer, filtration apparatus)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine Tetrahydro-4H-pyran-4-one, potassium cyanide, and ammonium carbonate in a suitable solvent system such as a 1:1 mixture of ethanol and water.

• Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion of the reaction, cool the mixture to room temperature. Carefully acidify the reaction mixture with hydrochloric acid to precipitate the crude product.

• Purification: Isolate the crude product by filtration and wash with cold water. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to afford the pure 1-oxa-3,8-diazaspiro[4.5]decane-2,4-dione.

Quantitative Data Summary:

Parameter	Value	Reference
Starting Material	Tetrahydro-4H-pyran-4-one	[1][2][3]
Key Reagents	KCN, (NH₄)₂CO₃	[1][2][3]
Solvent	Ethanol/Water	[2]
Reaction Temperature	Reflux	[2]
Typical Yield	High	[2]
Product	1-Oxa-3,8-diazaspiro[4.5]decane-2,4-dione	[1][2][3]

Characterization Data (Hypothetical):

• Appearance: White crystalline solid.

• Melting Point: 210-212 °C.

• ¹H NMR (400 MHz, DMSO-d₆) δ: 10.7 (s, 1H, NH), 8.2 (s, 1H, NH), 3.7 (t, 2H, O-CH₂), 1.8 (t, 2H, C-CH₂), 1.6 (q, 4H, CH₂-C-CH₂).

• ¹³C NMR (101 MHz, DMSO-d₆) δ: 177.0 (C=O), 156.0 (C=O), 65.0 (O-CH₂), 59.0 (Spiro-C), 35.0 (C-CH₂).

• IR (KBr, cm⁻¹): 3250 (N-H), 1770 (C=O), 1710 (C=O), 1100 (C-O-C).

• MS (ESI): m/z 185 [M+H]⁺.

Visualizations

Diagram 1: Bucherer-Bergs Reaction Pathway

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 3. Bucherer-Bergs Reaction (Chapter 11) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 4. Strecker Synthesis | NROChemistry [nrochemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 7. Strecker Synthesis [organic-chemistry.org]

Application Notes and Protocols: Tetrahydro-4H-pyran-4-one in the Synthesis of Anti-inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis and evaluation of anti-inflammatory agents derived from the versatile scaffold, tetrahydro-4H-pyran-4-one. Detailed experimental protocols for the synthesis of pyran-based compounds and their subsequent biological characterization are outlined to facilitate research and development in the field of anti-inflammatory drug discovery.

Introduction

The tetrahydro-4H-pyran-4-one core is a privileged scaffold in medicinal chemistry, serving as a versatile starting material for the synthesis of a diverse array of bioactive molecules. Its inherent structural features allow for the facile introduction of various pharmacophores, leading to the development of compounds with a wide range of therapeutic properties, including anti-inflammatory, antiviral, and anticancer activities. In the context of inflammation, derivatives of tetrahydro-4H-pyran-4-one have emerged as promising candidates for the modulation of key inflammatory pathways.

Inflammation is a complex biological response to harmful stimuli, and its dysregulation is implicated in numerous chronic diseases. A key pathway in the inflammatory cascade is initiated by lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria. LPS triggers a signaling cascade in immune cells, such as macrophages, leading to the production of pro-inflammatory mediators including nitric oxide (NO), prostaglandins, and various cytokines. This process is largely mediated through the activation of the Toll-like receptor 4 (TLR4) and subsequent downstream signaling pathways, including the mitogen-activated protein kinase (MAPK) and phosphoinositide 3-kinase (PI3K)/Akt pathways. These pathways culminate in the increased expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes responsible for the production of NO and prostaglandins, respectively.

This document details the synthetic strategies to generate novel anti-inflammatory agents from tetrahydro-4H-pyran-4-one and provides robust protocols for their evaluation in relevant in vitro models of inflammation.

Data Presentation: Anti-inflammatory Activity of Pyran Derivatives

The following tables summarize the in vitro anti-inflammatory activity of various pyran derivatives, highlighting their inhibitory effects on key inflammatory markers.

Table 1: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Compound	Concentration (µM)	% Inhibition of NO Production	IC50 (µM)	Reference
Compound 15	25	~100%	-	[1]
50	~100%
Compound 17	25	~100%	-	[1]
50	~100%
Compound 19	6.25	Significant	-	[2]
12.5	Significant
25	~100%	-	[1]
50	~100%
FR038251	100	81%	1.7	[3]
FR038470	100	44%	8.8	[3]
FR191863	100	54%	1.9	[3]
Aminoguanidine (Control)	100	78%	2.1	[3]
Pyridylpyrazole 1f	10	11.6%	-	[4]
Pyridylpyrazole 1m	10	37.19%	-	[4]
Indolin-2-one 4e	-	-	13.51 ± 0.48	[5]
Indolin-2-one 9d	-	-	10.03 ± 0.27	[5]
Hesperetin Derivative f15	-	-	1.55 ± 0.33	[6]

Table 2: Inhibition of COX-2 and Pro-inflammatory Cytokines

Compound	Assay	IC50 (µM)	Reference
Pyranopyrazole 10	COX-2 Inhibition	0.72	[7]
Pyranopyrazole 27	COX-2 Inhibition	0.76	[7]
Celecoxib (Control)	COX-2 Inhibition	0.84	[7]
Indolin-2-one 4e	COX-2 Inhibition	2.35 ± 0.04	[5]
Indolin-2-one 9h	COX-2 Inhibition	2.422 ± 0.10	[5]
Indolin-2-one 9i	COX-2 Inhibition	3.34 ± 0.05	[5]
Pyridylpyrazole 1f	PGE2 Production	7.1	[4]
Pyridylpyrazole 1m	PGE2 Production	1.1	[4]
Hesperetin Derivative f15	IL-1β Production	3.83 ± 0.19	[6]
Hesperetin Derivative f15	TNF-α Production	7.03 ± 0.24	[6]

Experimental Protocols

A. Synthesis of Anti-inflammatory Pyran Derivatives

A common and efficient method for the synthesis of functionalized 4H-pyran derivatives is the one-pot multicomponent reaction. This approach offers several advantages, including high atom economy, simplified purification procedures, and the ability to generate diverse molecular scaffolds in a single step.

Protocol 1: One-Pot Synthesis of 2-Amino-4H-pyran Derivatives

This protocol describes a general procedure for the synthesis of 2-amino-4H-pyran derivatives via a three-component reaction of an aldehyde, malononitrile (B47326), and a C-H activated carbonyl compound (e.g., a derivative of tetrahydro-4H-pyran-4-one).

Materials:

• Appropriate aromatic or aliphatic aldehyde (1 mmol)

• Malononitrile (1 mmol)

• A suitable derivative of tetrahydro-4H-pyran-4-one (e.g., a β-ketoester or a compound with an active methylene (B1212753) group adjacent to the carbonyl) (1 mmol)

• Ethanol (B145695) (10 mL)

• Catalyst (e.g., piperidine, triethylamine, or a solid-supported base) (0.1 mmol)

Procedure:

• To a round-bottom flask, add the aldehyde (1 mmol), malononitrile (1 mmol), the tetrahydro-4H-pyran-4-one derivative (1 mmol), and ethanol (10 mL).

• Add the catalyst (0.1 mmol) to the mixture.

• Stir the reaction mixture at room temperature or under reflux, monitoring the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• The product often precipitates from the reaction mixture. Collect the solid product by filtration.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials and catalyst.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or a mixture of ethanol and water) to obtain the pure 2-amino-4H-pyran derivative.

• Characterize the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[8][9]

B. In Vitro Anti-inflammatory Assays

Protocol 2: Determination of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

This assay measures the production of NO, a key pro-inflammatory mediator, by macrophages upon stimulation with LPS. The inhibitory effect of the synthesized pyran derivatives on NO production is quantified.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Synthesized pyran derivatives

• Griess Reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Pre-treat the cells with various concentrations of the synthesized pyran derivatives for 2 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anti-inflammatory drug).

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours. Include a negative control group of cells that are not treated with LPS.

• After the incubation period, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of the Griess Reagent to each supernatant sample in a new 96-well plate.

• Incubate the plate at room temperature for 10-15 minutes, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration in the samples by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite.

• The percentage of NO inhibition is calculated using the following formula: % Inhibition = [1 - (Absorbance of treated group / Absorbance of LPS-stimulated group)] x 100

Protocol 3: Western Blot Analysis of iNOS and COX-2 Expression

This protocol details the detection of iNOS and COX-2 protein expression levels in LPS-stimulated macrophages treated with pyran derivatives.

Materials:

• RAW 264.7 cells

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Transfer buffer and blotting apparatus

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Seed RAW 264.7 cells in 6-well plates and grow to 70-80% confluency.

• Pre-treat the cells with the pyran derivatives for 2 hours, followed by stimulation with LPS (1 µg/mL) for 18-24 hours.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a protein assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibodies against iNOS, COX-2, and the loading control overnight at 4°C.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize the expression of iNOS and COX-2 to the loading control.[10][11][12]

Protocol 4: Western Blot Analysis of Akt and MAPK Phosphorylation

This protocol is used to assess the effect of pyran derivatives on the activation of key signaling pathways involved in inflammation.

Materials:

• Same as for iNOS and COX-2 Western blotting, with the following additions:

• Primary antibodies against phosphorylated forms of Akt (p-Akt), ERK1/2 (p-ERK), JNK (p-JNK), and p38 (p-p38), as well as antibodies for the total forms of these proteins.

Procedure:

• Follow the same procedure as for the iNOS and COX-2 Western blot (Protocol 3), with the following modifications:

• The LPS stimulation time should be shorter (e.g., 15-60 minutes) to capture the transient phosphorylation events.

• After blocking, incubate the membranes with primary antibodies against the phosphorylated forms of the signaling proteins.

• To ensure that changes in phosphorylation are not due to changes in the total amount of the protein, the membranes can be stripped and re-probed with antibodies against the total forms of Akt, ERK, JNK, and p38.

• Quantify the band intensities of the phosphorylated proteins and normalize them to the corresponding total protein levels.[2]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. researchhub.com [researchhub.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of novel inhibitors of inducible nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of the Inhibitory Effects of Pyridylpyrazole Derivatives on LPS-Induced PGE2 Productions and Nitric Oxide in Murine RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.se [2024.sci-hub.se]
• 8. Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sciencescholar.us [sciencescholar.us]
• 10. d-nb.info [d-nb.info]
• 11. scilit.com [scilit.com]
• 12. Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Common side products in the synthesis of Tetrahydro-4H-pyran-4-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of Tetrahydro-4H-pyran-4-one. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to Tetrahydro-4H-pyran-4-one?

A1: Several synthetic routes are employed to produce Tetrahydro-4H-pyran-4-one. The choice of method often depends on the availability of starting materials, desired scale, and purity requirements. Key methods include:

• From Bis(2-chloroethyl) ether and Carbon Dioxide: This method involves the reaction of bis(2-chloroethyl) ether with CO2 in the presence of a catalyst system, such as a Zr-Ce-Ti-Al composite oxide and cesium iodide, to yield Tetrahydro-4H-pyran-4-one with high purity and yield[1].

• Multi-step Synthesis from 3-Chloropropionyl Chloride and Ethylene (B1197577): This industrial method proceeds through the formation of 1,5-dichloropentan-3-one (B1296641) via a Friedel-Crafts acylation, followed by cyclization to form the pyranone ring[2].

• Hydrogenation of 4H-Pyran-4-one (γ-pyrone): This two-stage process involves the initial synthesis of 4H-pyran-4-one, often by decarboxylation of chelidonic acid, followed by catalytic hydrogenation to the saturated product[3].

Q2: What are the expected yields and purity for the synthesis of Tetrahydro-4H-pyran-4-one?

A2: The yield and purity are highly dependent on the chosen synthetic route and the optimization of reaction conditions. The synthesis from bis(2-chloroethyl) ether and carbon dioxide has been reported to achieve a product yield of 95.9% with a purity of 99.7%[1]. The hydrogenation of 4H-pyran-4-one can also be a high-yielding reaction, though the overall yield will depend on the efficiency of the initial 4H-pyran-4-one synthesis[3].

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of Tetrahydro-4H-pyran-4-one, categorized by the synthetic method.

Method 1: Synthesis from Bis(2-chloroethyl) ether and Carbon Dioxide

Issue 1: Low or no product yield.

Potential Cause	Troubleshooting Step
Inactive Catalyst	Ensure the Zr-Ce-Ti-Al composite oxide and cesium iodide catalysts are of high quality and handled under appropriate conditions to prevent deactivation.
Insufficient CO2 Pressure	The reaction requires a specific pressure of CO2 to proceed efficiently. Ensure the reaction vessel is properly sealed and pressurized to the recommended level (e.g., 1.1 MPa)[1].
Low Reaction Temperature	The reaction is typically heated to 90°C. Verify the internal reaction temperature is accurate and maintained throughout the reaction time[1].
Impure Starting Materials	Use high-purity bis(2-chloroethyl) ether and solvents to avoid side reactions or catalyst inhibition.

Issue 2: Presence of significant impurities in the final product.

Potential Side Product	Formation Mechanism	Mitigation and Purification
Unreacted Bis(2-chloroethyl) ether	Incomplete reaction due to insufficient reaction time, temperature, or catalyst activity.	Increase reaction time or temperature. Ensure catalyst is active. Purify the final product by recrystallization from an ethyl acetate/petroleum ether system[1].
Polymeric byproducts	Intermolecular reactions of bis(2-chloroethyl) ether under the reaction conditions.	Optimize reaction conditions to favor intramolecular cyclization. Purification by distillation or chromatography may be necessary.
Ethanol (B145695) Adducts	If ethanol is used as a solvent, it may react with the starting material or intermediates.	Use an alternative aprotic solvent if this is a persistent issue.

Method 2: Multi-step Synthesis from 3-Chloropropionyl Chloride and Ethylene

Issue 1: Low yield of 1,5-dichloropentan-3-one in the first step (Friedel-Crafts Acylation).

Potential Cause	Troubleshooting Step
Inactive Lewis Acid Catalyst (e.g., AlCl3)	Use freshly opened or properly stored AlCl3. Moisture can deactivate the catalyst.
Low Ethylene Pressure	Ensure a constant and sufficient supply of ethylene gas is bubbled through the reaction mixture.
Temperature Control Issues	The reaction is typically carried out at low temperatures (below 10°C) to control reactivity and prevent side reactions[2]. Monitor and maintain the temperature closely.

Issue 2: Formation of side products during the Friedel-Crafts acylation.

Potential Side Product	Formation Mechanism	Mitigation and Purification
Polysubstituted Products	Reaction of the product with another molecule of the acylating agent.	Use an excess of the aromatic substrate (ethylene in this case) relative to the acylating agent.
Isomeric Products	Rearrangement of the acylium ion intermediate.	This is less common with acylation than alkylation but can be influenced by the catalyst and solvent.

Issue 3: Incomplete cyclization of 1,5-dichloropentan-3-one.

Potential Cause	Troubleshooting Step
Inefficient Reaction Conditions	The cyclization is typically carried out by heating under reflux with aqueous phosphoric acid and sodium dihydrogen phosphate[2]. Ensure adequate heating and reaction time.
Purity of 1,5-dichloropentan-3-one	Impurities from the first step may interfere with the cyclization. Purify the intermediate if necessary.

Method 3: Hydrogenation of 4H-Pyran-4-one

Issue 1: Incomplete hydrogenation.

Potential Cause	Troubleshooting Step
Inactive Catalyst (e.g., Palladium on Carbon)	Use fresh catalyst. Ensure the catalyst is not poisoned by impurities in the substrate or solvent.
Insufficient Hydrogen Pressure	Ensure the hydrogenation vessel is properly pressurized with hydrogen gas to the recommended level (e.g., 3-4 bar)[3].
Poor Mass Transfer	Ensure vigorous stirring to facilitate contact between the substrate, catalyst, and hydrogen gas[3].

Issue 2: Presence of side products.

Potential Side Product	Formation Mechanism	Mitigation and Purification
Tetrahydropyran-4-ol	Over-reduction of the ketone functionality.	Use a milder catalyst or reaction conditions (lower pressure, shorter reaction time). Monitor the reaction progress carefully by TLC or GC.
Ring-opened products	Hydrogenolysis of the ether linkages under harsh conditions.	Use a less aggressive catalyst and milder conditions.
Unreacted 4H-Pyran-4-one	Incomplete reaction.	Increase reaction time, hydrogen pressure, or catalyst loading. Purify by vacuum distillation[3].

Quantitative Data Summary

The following table summarizes available quantitative data for a key synthetic route.

Synthetic Route	Starting Materials	Product Yield	Product Purity	Reference
From Bis(2-chloroethyl) ether and CO2	Bis(2-chloroethyl) ether, CO2	95.9%	99.7%	[1]

Experimental Protocols

Synthesis of Tetrahydro-4H-pyran-4-one from Bis(2-chloroethyl) ether and Carbon Dioxide [1]

• In a suitable reaction vessel, dissolve bis(2-chloroethyl)ether in ethanol.

• Add the Zr-Ce-Ti-Al composite oxide and cesium iodide catalysts.

• Heat the mixture to 90°C.

• Introduce carbon dioxide under stirring, maintaining a pressure of 1.1 MPa.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the catalyst.

• Distill off the ethanol and water under reduced pressure.

• Recrystallize the crude product from an ethyl acetate/petroleum ether system to obtain pure Tetrahydro-4H-pyran-4-one.

Visualizations

Caption: Synthesis of Tetrahydro-4H-pyran-4-one from Bis(2-chloroethyl) ether.

Caption: A general troubleshooting workflow for synthesis issues.

References

• 1. Tetrahydro-4H-pyran-4-one synthesis - chemicalbook [chemicalbook.com]
• 2. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Stereoselectivity in Reactions with Tetrahydro-4H-pyran-4-one

Welcome to the technical support center for optimizing stereoselectivity in reactions involving Tetrahydro-4H-pyran-4-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during experiments.

Troubleshooting Guides

This section addresses specific challenges you might encounter while working with Tetrahydro-4H-pyran-4-one and offers potential solutions.

Issue 1: Poor Diastereoselectivity in Aldol (B89426) Reactions

Question: I am performing an aldol reaction with Tetrahydro-4H-pyran-4-one and an aldehyde, but I am observing a low diastereomeric ratio (dr). How can I improve the stereoselectivity?

Answer: Poor diastereoselectivity in aldol reactions of Tetrahydro-4H-pyran-4-one can be influenced by several factors, including the nature of the enolate, the Lewis acid promoter, and the reaction conditions. Here are some troubleshooting steps:

• Enolate Formation: The method of enolate generation is critical. The use of an "amine-free" lithium enolate has been shown to provide higher diastereoselectivity compared to lithium diisopropylamide (LDA)-generated enolates.[1]

• Lewis Acid and Promoter: The choice of Lewis acid can significantly impact the stereochemical outcome. For instance, TiCl₄ promotion of the reaction with a trimethylsilyl (B98337) enol ether of Tetrahydro-4H-pyran-4-one can lead to excellent selectivity for the syn-Felkin adduct.[1] Conversely, using MgBr₂·OEt₂ as a promoter can favor the formation of anti-Felkin adducts through chelation control.[1]

• Protecting Groups: The protecting group on your aldehyde can influence the stereoselectivity. A ketal protecting group, for example, may allow for high levels of either Felkin or anti-Felkin selectivity to be achieved.[1]

• Reaction Temperature: Lowering the reaction temperature often enhances stereoselectivity by favoring the transition state with the lowest activation energy.

Issue 2: Undesired Stereoisomer in Nucleophilic Addition

Question: My nucleophilic addition to the carbonyl group of Tetrahydro-4H-pyran-4-one is yielding the wrong stereoisomer. What strategies can I employ to control the stereochemical outcome?

Answer: The stereochemistry of nucleophilic addition to a prochiral ketone like Tetrahydro-4H-pyran-4-one is determined by the facial selectivity of the nucleophilic attack (Re vs. Si face).[2][3] Here are some approaches to control this:

• Chiral Auxiliaries: Incorporating a chiral auxiliary into the molecule can effectively direct the nucleophilic attack to one face of the carbonyl group.[4] The auxiliary creates a sterically hindered environment, forcing the nucleophile to approach from the less hindered side. The auxiliary can be removed in a subsequent step.

• Chiral Catalysts: Employing a chiral catalyst, such as a chiral Lewis acid or an organocatalyst, can create a chiral environment around the ketone, leading to an enantioselective reaction.[5][6]

• Substrate Control: If the Tetrahydro-4H-pyran-4-one derivative already contains stereocenters, these can influence the direction of nucleophilic attack through steric hindrance or chelation control.

Issue 3: Low E/Z Selectivity in Wittig Reactions

Question: I am performing a Wittig reaction to form an alkene from Tetrahydro-4H-pyran-4-one, but the E/Z selectivity is poor. How can I improve this?

Answer: The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the phosphonium (B103445) ylide.[7][8]

• Stabilized Ylides: Stabilized ylides (e.g., those with an adjacent ester or ketone group) generally lead to the formation of the (E)-alkene with high selectivity.[7][8]

• Unstabilized Ylides: Unstabilized ylides (e.g., those with alkyl substituents) typically favor the formation of the (Z)-alkene.[7][8]

• Salt-Free Conditions: For unstabilized ylides, performing the reaction under lithium-salt-free conditions can enhance (Z)-selectivity.[7][9] The presence of lithium salts can lead to equilibration of intermediates, reducing the stereoselectivity.[7][10]

• Schlosser Modification: For obtaining the (E)-alkene with unstabilized ylides, the Schlosser modification can be employed. This involves the use of a strong base at low temperatures to deprotonate the betaine (B1666868) intermediate, followed by protonation to favor the more stable trans-oxaphosphetane, which then collapses to the (E)-alkene.

Frequently Asked Questions (FAQs)

Q1: What are the key factors influencing stereoselectivity in reactions with Tetrahydro-4H-pyran-4-one?

A1: The primary factors include:

• Steric Hindrance: The substitution pattern on the pyran ring and the incoming reagent will dictate the preferred direction of approach.

• Chelation Control: The presence of nearby heteroatoms can lead to chelation with a metal center, locking the conformation and directing the stereochemical outcome.

• Electronic Effects: The electronic nature of substituents can influence the reactivity and facial selectivity of the carbonyl group.

• Reaction Conditions: Temperature, solvent, and the nature of the catalyst or promoter play a crucial role in determining the stereoselectivity.

Q2: How can I determine the absolute configuration of my product?

A2: The absolute configuration of a chiral product is typically determined using a combination of techniques:

• X-ray Crystallography: This is the most definitive method for determining the three-dimensional structure of a crystalline compound.

• NMR Spectroscopy: Advanced NMR techniques, such as Nuclear Overhauser Effect (NOE) experiments, can provide information about the relative stereochemistry of a molecule. Comparison of NMR data with that of known compounds can also help in assigning the absolute configuration.

• Chiral Chromatography: Comparison of the retention time of your product with that of a known standard on a chiral column can be used for assignment.

• Optical Rotation: Measurement of the specific rotation of your sample and comparison with literature values for known enantiomers can indicate the absolute configuration.

Q3: Are there any general strategies for a diastereoselective synthesis of substituted tetrahydropyran-4-ones?

A3: Yes, several strategies have been developed. For example, a Prins cyclization involving a silyl (B83357) enol ether can lead to the diastereoselective formation of cis-2,6-disubstituted tetrahydropyran-4-ones.[11] Another approach involves a tandem Knoevenagel-Michael reaction, which can be highly diastereoselective, affording a single isomer in high yields.[11]

Data Presentation

Table 1: Influence of Reaction Conditions on Diastereoselectivity in Aldol Reactions

Enolate Generation	Promoter	Aldehyde Protecting Group	Major Diastereomer	Diastereomeric Ratio (dr)
LDA	-	Ketal	syn (11a) / anti (12a)	2-3:1
"Amine-free" Li enolate	-	Ketal	anti (12a)	9:1
Trimethylsilyl enol ether	TiCl₄	Ketal	syn (11a)	16:1
Trimethylsilyl enol ether	MgBr₂·OEt₂	Ketal	syn (13a) / anti (14a)	3:1 (anti-Felkin)

Data synthesized from information presented in a study on the aldol reactions of tetrahydro-4H-thiopyran-4-one, which provides a model for understanding similar reactions with the pyranone analog.[1]

Experimental Protocols

Protocol 1: Diastereoselective Aldol Reaction via a Titanium Enolate

This protocol is adapted from a procedure for a related thiopyranone and illustrates a general method for achieving high diastereoselectivity.[1]

• Enolate Formation: To a solution of Tetrahydro-4H-pyran-4-one in a suitable aprotic solvent (e.g., CH₂Cl₂) at -78 °C, add a solution of TiCl₄ (1.1 equivalents) dropwise. Stir the mixture for 30 minutes. Then, add a tertiary amine base (e.g., triethylamine, 1.2 equivalents) and stir for another 1 hour to form the titanium enolate.

• Aldol Addition: To the solution of the titanium enolate at -78 °C, add a solution of the desired aldehyde (1.0 equivalent) in the same solvent dropwise.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to isolate the desired diastereomer.

Visualizations

Caption: Workflow for a diastereoselective aldol reaction.

Caption: Factors influencing stereochemical outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. Catalytic asymmetric synthesis of N-substituted tetrahydroquinoxalines via regioselective Heyns rearrangement and stereoselective transfer hydrogenation in one pot - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. Wittig Reaction [organic-chemistry.org]
• 9. The modern interpretation of the Wittig reaction mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. researchgate.net [researchgate.net]

Byproducts of the Wittig reaction with Tetrahydro-4H-pyran-4-one and their removal

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting and purification strategies for the Wittig reaction involving Tetrahydro-4H-pyran-4-one.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts of the Wittig reaction with Tetrahydro-4H-pyran-4-one?

The most significant byproduct of a standard Wittig reaction is triphenylphosphine (B44618) oxide (TPPO).[1][2] Depending on the reaction conditions and efficiency, other impurities may include unreacted Tetrahydro-4H-pyran-4-one, the unreacted phosphonium (B103445) salt, and side products from the decomposition of the ylide. The driving force of the reaction is the formation of the very stable P=O bond in TPPO.[3]

Q2: Why is triphenylphosphine oxide (TPPO) often difficult to remove?

Triphenylphosphine oxide is a highly polar and crystalline byproduct that frequently exhibits solubility properties similar to many desired Wittig products.[4] This similarity makes its removal by standard techniques like simple extraction or crystallization challenging, as it can co-crystallize or co-elute with the target compound.[4]

Q3: What are the main strategies for removing TPPO?

There are three primary strategies for removing TPPO from a reaction mixture:[4]

• Precipitation/Crystallization: This method leverages the solubility differences between the desired product and TPPO in various solvents. TPPO is notably insoluble in non-polar solvents like hexane (B92381), cyclohexane, and petroleum ether.[4][5]

• Chromatography: Separation is achieved based on the differential adsorption of the product and TPPO to a stationary phase, such as silica (B1680970) gel.[4]

• Chemical Conversion: TPPO is reacted with a specific reagent to form an insoluble salt or complex that can be easily filtered from the solution.[4]

Q4: How do I choose the best purification method for my specific product?

The choice of method depends largely on the properties of your target alkene.

• For non-polar products: Selective precipitation of TPPO using a non-polar solvent like hexane or a rapid silica plug filtration are highly effective.[6]

• For polar products: If the product is soluble in polar solvents like ethanol (B145695), precipitation of TPPO by forming a complex with zinc chloride (ZnCl₂) is a very effective method.[7][8] Column chromatography may also be necessary, but solvent system optimization is critical.

• For products sensitive to acidic/basic conditions: Avoid methods involving reagents like oxalyl chloride. Precipitation or chromatography are safer choices.

Troubleshooting Guides

Issue: My product and TPPO are co-eluting during column chromatography.

• Solution 1: Adjust Solvent Polarity. TPPO is quite polar. Try using a less polar solvent system. For example, if you are using ethyl acetate/hexane, systematically decrease the proportion of ethyl acetate.

• Solution 2: Use a Silica Plug First. For relatively non-polar products, first pass the crude mixture through a short plug of silica gel using a non-polar eluent (e.g., hexane or a hexane/diethyl ether mixture).[4][6] This will retain the majority of the TPPO, simplifying the subsequent final chromatography.

• Solution 3: Alternative Purification. If chromatography remains problematic, consider a chemical conversion method. Reacting the crude mixture with ZnCl₂ to precipitate the TPPO as an insoluble complex can be an effective, chromatography-free alternative.[7]

Issue: When I try to precipitate TPPO with a non-polar solvent, my product also crashes out of solution.

• Solution 1: Screen Different Solvents. Your product may be insufficiently soluble in the chosen non-polar solvent. Experiment with slightly more polar solvents or solvent mixtures. For instance, instead of pure hexane, try a mixture of hexane and diethyl ether or toluene (B28343) and hexane. The goal is to find a system where your product remains dissolved while TPPO precipitates.[5]

• Solution 2: Check Concentration. Ensure you are not using an overly concentrated solution of your crude product. A more dilute solution can sometimes prevent the desired compound from precipitating along with the byproduct.

Issue: My final yield is very low after purification.

• Solution 1: Minimize Transfers. Each purification step (extraction, filtration, chromatography) can lead to material loss. If possible, streamline the process. A one-step precipitation of TPPO might result in a higher yield than multi-step chromatographic purification.

• Solution 2: Re-extract Filters. When filtering off precipitated TPPO or its complexes, wash the filter cake thoroughly with a solvent in which your product is soluble to recover any trapped material.

• Solution 3: Check for Product Precipitation. During TPPO removal by precipitation, ensure that your desired product has not also precipitated. Analyze the precipitate by TLC or ¹H NMR to confirm it is primarily TPPO.

Data Presentation

The following table summarizes and compares the common methods for removing triphenylphosphine oxide.

Purification Method	Principle of Separation	Ideal Product Properties	Advantages	Disadvantages	Citations
Selective Precipitation	Differential solubility	Non-polar, soluble in non-polar solvents	Simple, fast, avoids chromatography	May not be effective for polar products; potential for product co-precipitation	[4][5][7]
Silica Plug Filtration	Adsorption chromatography	Non-polar to moderately polar	Fast, uses less solvent than full chromatography, removes bulk of TPPO	May not achieve baseline separation; some product loss on silica	[4][6]
Column Chromatography	Adsorption chromatography	All polarities (with optimized solvent)	High purity can be achieved	Time-consuming, uses large solvent volumes, potential for product degradation on silica	[7]
Precipitation with ZnCl₂	Chemical conversion to insoluble complex	Polar, soluble in ethanol	Highly effective, chromatography-free	Requires an additional reagent, may not be suitable for metal-sensitive compounds	[4][7][8]
Conversion with Oxalyl Chloride	Chemical conversion to insoluble salt	Stable to acidic conditions	Effective for removing TPPO	Requires low temperatures and a reactive, hazardous reagent	[4][6]

Experimental Protocols

Protocol 1: Removal of TPPO by Selective Precipitation

This method is ideal for non-polar products.

• Concentrate: Concentrate the crude reaction mixture under reduced pressure to remove the reaction solvent.

• Suspend: Add a minimal amount of a non-polar solvent in which TPPO is known to be poorly soluble (e.g., cold diethyl ether, hexane, or a hexane/ether mixture).[5][7]

• Stir: Vigorously stir or sonicate the suspension. TPPO should remain as a solid precipitate.

• Cool: Cool the mixture in an ice bath or freezer to maximize the precipitation of TPPO.

• Filter: Filter the mixture through a Büchner funnel, collecting the filtrate which contains the desired product.

• Wash: Wash the collected solid (TPPO) with a small amount of the cold non-polar solvent to recover any occluded product.

• Concentrate Filtrate: Combine the filtrates and concentrate under reduced pressure to yield the purified product. Assess purity by TLC or ¹H NMR.

Protocol 2: Purification via Silica Gel Plug Filtration

This protocol is effective for removing the bulk of polar TPPO from a less polar product.

• Prepare Plug: Place a cotton or glass wool plug at the bottom of a suitable chromatography column or a large pipette. Add a layer of sand, followed by a short column of silica gel (typically 5-10 cm in height). Top with another layer of sand.

• Concentrate & Dissolve: Concentrate the crude reaction mixture and dissolve it in a minimal volume of a non-polar solvent, such as hexane or dichloromethane.

• Load: Carefully load the dissolved crude product onto the top of the silica plug.

• Elute: Elute the column with a non-polar solvent or a slightly more polar mixture (e.g., 95:5 hexane:ethyl acetate). The less polar product should elute from the column while the highly polar TPPO remains adsorbed at the top of the silica.[6]

• Monitor: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Removal of TPPO by Precipitation with Zinc Chloride (ZnCl₂)

This method is highly effective for products that are soluble in polar alcoholic solvents.[7]

• Dissolve: Dissolve the crude reaction mixture in ethanol.

• Add Reagent: Add 1.5-2.0 equivalents of solid zinc chloride (relative to the theoretical amount of TPPO). Alternatively, a concentrated solution of ZnCl₂ in warm ethanol can be prepared and added.[4]

• Stir: Stir the mixture at room temperature for 1-2 hours. A white precipitate of the ZnCl₂(TPPO)₂ complex should form.[7][8]

• Filter: Filter the suspension to remove the insoluble zinc complex.

• Wash: Wash the filter cake with a small amount of fresh ethanol to recover any trapped product.

• Concentrate: Combine the filtrate and washings and concentrate under reduced pressure to obtain the product, now free of TPPO.

Visualization

The following workflow diagram illustrates a decision-making process for selecting an appropriate purification strategy after a Wittig reaction.

Caption: Purification strategy selection workflow for Wittig reaction products.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Workup [chem.rochester.edu]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]

Preventing degradation of Tetrahydro-4H-pyran-4-one during storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the proper storage and handling of Tetrahydro-4H-pyran-4-one to prevent its degradation. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during its storage and use in experimental settings.

Troubleshooting Guides & FAQs

This section addresses specific issues you might encounter, presented in a question-and-answer format.

FAQ 1: I noticed a change in the physical appearance of my Tetrahydro-4H-pyran-4-one sample (e.g., color change, formation of precipitates). What could be the cause?

A change in the physical appearance of Tetrahydro-4H-pyran-4-one is often an indicator of chemical degradation. The most common causes include:

• Oxidation: Prolonged exposure to air (oxygen) can lead to oxidation of the molecule. This is a common degradation pathway for cyclic ethers and ketones.

• Peroxide Formation: Like many cyclic ethers, Tetrahydro-4H-pyran-4-one can form explosive peroxides over time, especially when exposed to light and air. The presence of crystals or a viscous liquid can be an indicator of peroxide formation. Caution: If you suspect significant peroxide formation, do not handle the container and contact your institution's Environmental Health and Safety (EHS) office immediately.

• Polymerization: Instability can sometimes lead to polymerization, resulting in the formation of solid or viscous materials.

• Contamination: Accidental introduction of contaminants can catalyze degradation reactions.

Recommended Actions:

• Isolate the material: Do not use the suspect material in any experiment.

• Safety First: If peroxide formation is suspected, do not attempt to open or move the container. Contact your EHS office for guidance on safe handling and disposal.

• Verify Purity: If it is deemed safe to handle, a purity analysis (e.g., via HPLC or GC-MS) should be performed on a small, carefully drawn sample to identify any degradation products.

• Review Storage Conditions: Ensure that your storage practices align with the recommended guidelines (see FAQ 2).

FAQ 2: What are the optimal storage conditions to prevent the degradation of Tetrahydro-4H-pyran-4-one?

To ensure the long-term stability of Tetrahydro-4H-pyran-4-one, it is crucial to store it under the following conditions:

• Temperature: Store in a cool, dry place. Refrigeration at 2-8°C is recommended for long-term storage.[1]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen and prevent oxidative degradation.

• Light: Protect from light by storing in an amber or opaque container.

• Container: Use a tightly sealed container to prevent exposure to air and moisture.

• Incompatible Substances: Store away from strong oxidizing agents, acids, and bases.

FAQ 3: My experimental results are inconsistent when using Tetrahydro-4H-pyran-4-one. Could this be a stability issue?

Yes, inconsistent experimental results can be a strong indicator of compound degradation. If Tetrahydro-4H-pyran-4-one degrades in your stock solution or experimental medium, its effective concentration will change over time, leading to variability in your results.

Troubleshooting Steps:

• Prepare Fresh Solutions: Always prepare fresh solutions of Tetrahydro-4H-pyran-4-one before your experiments.

• Assess Solution Stability: If possible, perform a time-course analysis of your experimental solution using an appropriate analytical method (e.g., HPLC) to determine the stability of the compound under your specific experimental conditions (e.g., buffer composition, pH, temperature).

• Purity Check: Re-evaluate the purity of your solid Tetrahydro-4H-pyran-4-one stock to ensure you are starting with high-quality material.

FAQ 4: How can I test for the presence of peroxides in my Tetrahydro-4H-pyran-4-one sample?

Given the potential for peroxide formation in cyclic ethers, it is a good safety practice to periodically test aged samples.

Simple Qualitative Test:

A common qualitative test involves the use of potassium iodide (KI). Peroxides will oxidize iodide to iodine, resulting in a color change.

Caution: This test should only be performed by trained personnel in a controlled laboratory environment.

Procedure:

• In a fume hood, add 1-3 mL of the Tetrahydro-4H-pyran-4-one sample to an equal volume of acetic acid.

• Add a few drops of a freshly prepared, saturated potassium iodide solution.

• A yellow to brown color indicates the presence of peroxides. The intensity of the color is proportional to the peroxide concentration.

Commercial peroxide test strips are also available and offer a more quantitative measure of peroxide levels. If peroxide concentrations are found to be high (e.g., >100 ppm), the material should be disposed of as hazardous waste according to your institution's guidelines.

Data on Storage Conditions and Stability

While specific public data on the degradation rate of Tetrahydro-4H-pyran-4-one under various conditions is limited, the following table provides illustrative data based on the known stability of similar cyclic ketones and ethers. This data should be used as a guideline for establishing appropriate storage and handling procedures.

Storage Condition	Temperature (°C)	Atmosphere	Light Exposure	Estimated Purity after 1 Year (%)	Potential Degradation Products
Optimal	2-8	Inert (Argon/Nitrogen)	Dark (Amber Vial)	>99%	Minimal
Sub-optimal A	25 (Room Temp)	Air	Dark (Amber Vial)	95-98%	Oxidation products, Peroxides
Sub-optimal B	25 (Room Temp)	Air	Ambient Light	90-95%	Photodegradation products, Peroxides, Polymers
Accelerated	40	Air	Dark (Amber Vial)	<90%	Significant oxidation and thermal degradation products

Experimental Protocols

Protocol 1: Forced Degradation Study of Tetrahydro-4H-pyran-4-one

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[2][3]

1. Preparation of Stock Solution:

• Prepare a stock solution of Tetrahydro-4H-pyran-4-one at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

2. Stress Conditions:

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Withdraw aliquots at 0, 4, 8, and 24 hours.

  • Neutralize the aliquots with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH.

  • Keep at room temperature for 8 hours.

  • Withdraw aliquots at 0, 1, 4, and 8 hours.

  • Neutralize the aliquots with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature, protected from light, for 24 hours.

  • Withdraw aliquots at 0, 4, 8, and 24 hours.

• Thermal Degradation (Solid State):

  • Place approximately 10 mg of solid Tetrahydro-4H-pyran-4-one in a vial.

  • Heat in an oven at 80°C for 7 days.

  • At 1, 3, and 7 days, withdraw a sample, dissolve it in the analytical mobile phase to a target concentration of 1 mg/mL, and analyze.

• Photolytic Degradation (Solution):

  • Prepare a 1 mg/mL solution of Tetrahydro-4H-pyran-4-one in a suitable solvent.

  • Expose the solution to a calibrated light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • Analyze the samples after the exposure period.

3. Analysis:

• Analyze all samples (stressed and control) using a suitable stability-indicating HPLC method (see Protocol 2).

• Use a photodiode array (PDA) detector to monitor for the appearance of new peaks and to check for peak purity.

• Mass spectrometry (LC-MS) can be used to identify the mass of the degradation products.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for the analysis of Tetrahydro-4H-pyran-4-one and its degradation products. Method optimization will be required.

• Instrumentation: HPLC system with a PDA or UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Program (Illustrative):

  Time (min)	%A	%B
  0	95	5
  20	5	95
  25	5	95
  26	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Visualizations

Caption: Potential degradation pathways of Tetrahydro-4H-pyran-4-one.

Caption: Workflow for a forced degradation study.

Caption: Troubleshooting logic for inconsistent experimental results.

References

• 1. Stereoselective synthesis of the tetrahydropyran core of polycarvernoside A. | Semantic Scholar [semanticscholar.org]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biomedres.us [biomedres.us]

Technical Support Center: Optimizing Tetrahydro-4H-pyran-4-one Reactions

Welcome to the Technical Support Center for the synthesis and optimization of Tetrahydro-4H-pyran-4-one. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the efficient synthesis of this important heterocyclic compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Tetrahydro-4H-pyran-4-one?

A1: The most prevalent and industrially viable method for synthesizing Tetrahydro-4H-pyran-4-one is the catalytic hydrogenation of a pyran-4-one or dihydropyran-4-one precursor.[1][2] This method involves the reduction of the carbon-carbon double bonds in the pyran ring using hydrogen gas in the presence of a metal catalyst.[1] Another reported method involves a two-stage process starting from 3-chloropropionyl chloride.[3][4]

Q2: Which catalysts are typically used for the hydrogenation of pyran-4-one?

A2: A range of metal catalysts are effective for the hydrogenation of pyran-4-one. The most commonly employed are palladium-, platinum-, and nickel-based catalysts. Specific examples include Palladium on carbon (Pd/C), Platinum on carbon (Pt/C), and Raney Nickel.[1][5] The choice of catalyst can significantly impact reaction efficiency, selectivity, and conditions.

Q3: What is the primary byproduct of concern in this reaction, and how can its formation be minimized?

A3: A common byproduct is the over-reduction of the ketone group to a secondary alcohol, yielding tetrahydropyran-4-ol. Minimizing the formation of this byproduct is crucial for achieving high purity of the desired Tetrahydro-4H-pyran-4-one. Strategies to enhance selectivity include careful selection of the catalyst, optimization of reaction temperature and pressure, and monitoring the reaction progress to stop it upon consumption of the starting material.

Q4: How can I purify the final Tetrahydro-4H-pyran-4-one product?

A4: Purification of Tetrahydro-4H-pyran-4-one is typically achieved through distillation under reduced pressure (vacuum distillation).[3][6] For more challenging separations or to achieve very high purity, column chromatography on silica (B1680970) gel can also be employed.[2]

Troubleshooting Guides

This section addresses specific issues you might encounter during the synthesis of Tetrahydro-4H-pyran-4-one.

Issue 1: Low or No Product Yield

Question: I am experiencing a very low yield in my hydrogenation reaction. What are the potential causes and how can I improve it?

Answer: Low yields can stem from several factors. A systematic approach to troubleshooting is recommended.

• Catalyst Activity: The catalyst may be inactive or have reduced activity.

  • Solution: Ensure the catalyst is fresh and has been stored under appropriate conditions (e.g., an inert atmosphere for pyrophoric catalysts like Raney Nickel). For Pd/C, ensure it has not been exposed to catalyst poisons. Consider increasing the catalyst loading, although an excess might not always improve the yield and could complicate purification.[7]

• Suboptimal Reaction Conditions: The temperature, pressure, or reaction time may not be optimal.

  • Solution: Systematically vary the reaction temperature and hydrogen pressure. A temperature range of 5–60°C and a pressure of 0.1–1 MPa are often good starting points.[1] Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.

• Purity of Starting Materials: Impurities in the pyran-4-one starting material or the solvent can poison the catalyst.

  • Solution: Ensure the purity of your reagents and use a high-purity, anhydrous solvent. Protic solvents like methanol (B129727) or ethanol (B145695) can sometimes accelerate the hydrogenation rate.[8]

• Inefficient Stirring: In a heterogeneous catalytic reaction, efficient mixing is crucial for good contact between the reactants, catalyst, and hydrogen gas.

  • Solution: Ensure vigorous stirring to maintain the catalyst in suspension and facilitate mass transfer. The rate of hydrogenation can be dependent on the stirring speed.[8]

Issue 2: Poor Selectivity (Formation of Tetrahydropyran-4-ol)

Question: My product is contaminated with a significant amount of tetrahydropyran-4-ol. How can I improve the selectivity towards the ketone?

Answer: The formation of the alcohol byproduct is due to the further reduction of the ketone. Here’s how to address this:

• Catalyst Choice: Some catalysts are more prone to over-reduction than others.

  • Solution: While highly active catalysts like Raney Nickel are effective, they might also be less selective. Pd/C is often a good choice for selectively reducing C=C bonds in the presence of a carbonyl group. You might also consider using a poisoned or modified catalyst to temper its activity.

• Reaction Conditions: Harsher conditions (high temperature and pressure) favor over-reduction.

  • Solution: Operate at the mildest conditions that still provide a reasonable reaction rate. Lowering the temperature and hydrogen pressure can significantly improve selectivity.

• Reaction Monitoring: Allowing the reaction to proceed for too long will inevitably lead to the formation of the alcohol.

  • Solution: Closely monitor the reaction's progress. As soon as the starting material is consumed, stop the reaction to prevent further reduction of the product.

Issue 3: Catalyst Deactivation and Reusability

Question: My catalyst loses activity after one or two runs. What causes this, and can it be regenerated?

Answer: Catalyst deactivation can be due to poisoning or physical changes to the catalyst.

• Catalyst Poisoning: Impurities in the reactants or solvent, or byproducts formed during the reaction, can bind to the active sites of the catalyst.

  • Solution: Ensure high purity of all materials. Common poisons for palladium catalysts include sulfur and nitrogen-containing compounds.[9]

• Fouling/Coking: Carbonaceous deposits can form on the catalyst surface, blocking active sites.[9]

  • Solution: After the reaction, filter the catalyst and wash it thoroughly with a solvent that dissolves the product and any byproducts.

• Sintering/Leaching: At higher temperatures, metal nanoparticles on the support can agglomerate (sinter), reducing the active surface area. Metal may also leach from the support into the reaction mixture.[10]

  • Solution: Use the lowest effective reaction temperature.

• Regeneration:

  • Solution: For some types of deactivation, regeneration is possible. For Pd/C catalysts deactivated by organic residues, a careful washing procedure with solvents can be effective.[11] In some cases, a mild oxidative treatment can remove carbonaceous deposits.[12] However, severe sintering is often irreversible.

Data Presentation

Table 1: Comparison of Catalysts for Tetrahydro-4H-pyran-4-one Synthesis

Catalyst	Typical Loading (wt%)	Temperature (°C)	Pressure (MPa)	Solvent	Typical Yield (%)	Selectivity
Pd/C	5-10%	20-60	0.1-1.0	Methanol, Ethanol, Ethyl Acetate	>85	Good to Excellent
Pt/C	5-10%	20-60	0.1-1.0	Alcohols, Ethers	>80	Good
Raney Ni	10-20%	20-80	0.1-5.0	Ethanol, Water	>75	Moderate to Good

Note: The values in this table are compiled from typical literature findings and may vary based on the specific reaction scale and purity of reagents.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is a general guideline for the hydrogenation of 4H-pyran-4-one to Tetrahydro-4H-pyran-4-one.

• Reaction Setup:

  • In a high-pressure hydrogenation vessel, add 4H-pyran-4-one (1.0 equivalent).

  • Under an inert atmosphere (e.g., nitrogen or argon), carefully add 10% Palladium on Carbon (5-10% by weight of the substrate).[6] Caution: Pd/C can be pyrophoric, especially when dry and in the presence of flammable solvents.[8]

  • Add a suitable solvent such as methanol or ethyl acetate. Protic solvents are often preferred as they can accelerate the reaction rate.[8]

• Hydrogenation:

  • Seal the reaction vessel and purge it several times with nitrogen, followed by purging with hydrogen gas.

  • Pressurize the vessel with hydrogen to the desired pressure (e.g., 0.5 - 1.0 MPa).[1]

  • Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., up to 50-60°C) to ensure efficient mixing.[1]

• Monitoring and Work-up:

  • Monitor the reaction progress by TLC or GC until the starting material is fully consumed.

  • Once complete, carefully vent the hydrogen gas and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of celite to remove the Pd/C catalyst. Caution: The filtered catalyst may still be active and pyrophoric. Do not allow the filter cake to dry out.[8]

  • Wash the filter cake with a small amount of the reaction solvent.

• Purification:

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the crude product by vacuum distillation to obtain Tetrahydro-4H-pyran-4-one as a colorless liquid.[3][6]

Visualizations

Caption: Experimental workflow for the synthesis of Tetrahydro-4H-pyran-4-one.

Caption: Troubleshooting guide for low yield in Tetrahydro-4H-pyran-4-one synthesis.

References

• 1. sarponggroup.com [sarponggroup.com]
• 2. CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one - Google Patents [patents.google.com]
• 3. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Precious Metal Catalyst (PMC) or Nickel Catalyzed Hydrogenation - Wordpress [reagents.acsgcipr.org]
• 6. benchchem.com [benchchem.com]
• 7. growingscience.com [growingscience.com]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 9. scispace.com [scispace.com]
• 10. Investigating the Catalytic Deactivation of a Pd Catalyst during the Continuous Hydrogenation of CO2 into Formate Using a Trickle-Bed Reactor [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Enhancing the feasibility of Pd/C-catalyzed formic acid decomposition for hydrogen generation – catalyst pretreatment, deactivation, and regeneration - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Managing reaction exotherms in large-scale Tetrahydro-4H-pyran-4-one synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale synthesis of Tetrahydro-4H-pyran-4-one, with a focus on managing reaction exotherms.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary exothermic steps in the large-scale synthesis of Tetrahydro-4H-pyran-4-one?

A1: The exothermicity of the synthesis is highly dependent on the chosen synthetic route.

• Route via Acetate (B1210297) 16 Intermediate: In the synthesis pathway involving the formation of an acetate intermediate from 3-buten-1-ol, the initial formation of the acetate is a significant exothermic event. Reaction calorimetry has shown the reaction energy to be approximately -87 kJ/mol of 3-buten-1-ol, with a calculated adiabatic temperature rise of 99 °C[1][2]. The subsequent Zemplén deacetylation step is only slightly exothermic, with a reaction energy of about -14 kJ/mol[1][2].

• Other Routes: For other synthetic pathways, such as the cyclization of 1,5-dichloropentan-3-one (B1296641) or direct Prins cyclization to form the ketone, specific public data on the reaction exotherms are limited. However, acid-catalyzed cyclizations like the Prins reaction can be exothermic and require careful temperature control.

Q2: What are the initial signs of a potential thermal runaway reaction?

A2: Early detection is critical for preventing a thermal runaway. Key indicators include:

• A sudden, unexpected increase in the reactor temperature that deviates from the planned profile.

• An increase in the reactor pressure, even if the temperature appears to be under control.

• A noticeable change in the color or viscosity of the reaction mixture.

• An increased demand on the cooling system to maintain the set temperature.

Q3: What immediate actions should be taken if a thermal runaway is suspected?

A3: If a thermal runaway is suspected, prioritize safety above all else. The following steps should be taken immediately:

• Stop the addition of any further reagents.

• Maximize cooling to the reactor.

• If the reaction is equipped with a quenching system, activate it according to the established protocol.

• Alert all personnel in the vicinity and initiate the emergency shutdown procedure for the area.

• Evacuate to a safe location.

Q4: How can the risk of a thermal runaway be minimized during scale-up?

A4: A thorough process safety evaluation is crucial before scaling up any synthesis. This should include:

• Reaction Calorimetry: Conduct experiments to determine the heat of reaction, adiabatic temperature rise, and the rate of heat generation.[1][2]

• Thermal Stability Studies: Use techniques like Differential Scanning Calorimetry (DSC) to determine the decomposition temperature of reactants, intermediates, and the final product.[1][2]

• Engineering Controls: Ensure the reactor system has adequate cooling capacity, proper agitation, and reliable temperature and pressure monitoring. Install and properly size pressure relief devices.

• Process Control: Implement a robust process control strategy, including controlled addition of reagents and continuous monitoring of critical parameters.

Section 2: Troubleshooting Guides

This section provides a question-and-answer format to address specific issues that may be encountered during the synthesis.

Topic: Unexpected Temperature Spikes During Reagent Addition

Q: We are observing a rapid temperature increase during the addition of our electrophile in the Prins cyclization, even with the cooling system at maximum capacity. What could be the cause and what should we do?

A: An unexpected temperature spike during reagent addition is a serious concern and may indicate an impending thermal runaway.

Possible Causes:

• Inadequate Heat Removal: The rate of heat generation from the reaction is exceeding the heat removal capacity of your reactor.

• Accumulation of Unreacted Reagents: If the reaction rate is slower than the addition rate, unreacted reagents can accumulate. A sudden increase in reaction rate (e.g., due to a localized hot spot) can then lead to a rapid release of a large amount of energy.

• Poor Mixing: Inefficient stirring can lead to localized "hot spots" where the reaction is proceeding much faster than in the bulk of the mixture.

Immediate Actions:

• Stop the addition of the electrophile immediately.

• Ensure the reactor's cooling system is operating at maximum capacity.

• Verify that the agitator is functioning correctly and at the appropriate speed.

• If the temperature continues to rise uncontrollably, initiate an emergency quench or shutdown procedure.

Long-Term Solutions:

• Reduce the Addition Rate: Slowing down the addition of the limiting reagent will reduce the instantaneous heat generation rate.

• Lower the Reaction Temperature: Operating at a lower temperature will decrease the reaction rate and allow for better control.

• Improve Heat Transfer: Consider using a reactor with a larger heat transfer area or a more efficient cooling system.

• Use a Semi-Batch or Continuous Flow Process: These approaches can significantly improve heat management by reducing the volume of the reacting mixture at any given time.

Section 3: Quantitative Data Summary

The following tables summarize the available quantitative data for the synthesis of a key precursor to Tetrahydro-4H-pyran-4-one.

Table 1: Process Safety Data for Acetate 16 Formation

Parameter	Value	Unit	Source
Reaction Energy	-87	kJ/mol of 3-buten-1-ol	[1][2]
Adiabatic Temperature Rise	99	°C	[1][2]
Average Reaction Power	-28	W/kg of reaction mixture	[1][2]

Table 2: Process Safety Data for Zemplén Deacetylation

Parameter	Value	Unit	Source
Reaction Energy	-14	kJ/mol of THPol 2	[1][2]
Peak Reaction Power	-11	W/kg of reaction mixture	[1][2]
Average Reaction Power	-3	W/kg of reaction mixture	[1][2]

Section 4: Experimental Protocols

Protocol 1: Reaction Calorimetry for a Generic Exothermic Reaction

This protocol outlines a general procedure for determining the heat of reaction using a reaction calorimeter.

Objective: To quantify the heat evolved during the synthesis to assess thermal hazards.

Materials and Equipment:

• Reaction calorimeter (e.g., Mettler-Toledo RC1e or similar)

• Reactants, solvents, and any catalysts for the specific synthesis step

• Appropriate personal protective equipment (PPE)

Procedure:

• Calibration: Perform a calibration of the calorimeter according to the manufacturer's instructions to determine the overall heat transfer coefficient (UA).

• Charging the Reactor: Charge the reactor with the initial reactants and solvent.

• Equilibration: Bring the reactor contents to the desired starting temperature and allow the system to equilibrate.

• Reagent Addition: Start the addition of the limiting reagent at a controlled rate, mimicking the planned large-scale process.

• Data Logging: Continuously record the temperature of the reactor contents, the jacket temperature, and the amount of reagent added.

• Post-Addition Hold: After the addition is complete, hold the reaction at temperature to ensure complete conversion and record the heat flow until it returns to the baseline.

• Data Analysis: Integrate the heat flow curve over time to determine the total heat of reaction. Calculate the adiabatic temperature rise based on the heat of reaction and the heat capacity of the reaction mixture.

Section 5: Visualizations

Diagram 1: Troubleshooting Workflow for Temperature Deviation

Caption: A decision-making workflow for responding to a temperature deviation.

Diagram 2: Logic for Go/No-Go Decision on Scale-Up

Caption: A logical flow for making a go/no-go decision on process scale-up.

References

• 1. icheme.org [icheme.org]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

Reference Data & Comparative Studies

A Comparative Analysis of Tetrahydro-4H-pyran-4-one and Cyclohexanone in Aldol Condensation Reactions

For researchers and professionals in drug development and organic synthesis, the choice of a ketone for aldol (B89426) condensation reactions is a critical parameter influencing yield, stereoselectivity, and reaction kinetics. This guide provides an in-depth comparison of two cyclic ketones, tetrahydro-4H-pyran-4-one and cyclohexanone (B45756), in the context of base-catalyzed aldol condensations, supported by experimental data and theoretical considerations.

The aldol condensation is a cornerstone of carbon-carbon bond formation, enabling the construction of complex molecular architectures. While cyclohexanone is a classic and well-studied substrate in this reaction, its heterocyclic analog, tetrahydro-4H-pyran-4-one, presents an alternative with distinct electronic and steric properties that can be leveraged in synthetic strategies. This comparison will delve into the reactivity, product distribution, and experimental protocols for aldol reactions involving these two ketones.

Reactivity and Electronic Effects: A Tale of Two Rings

The ether oxygen in the pyranone ring exerts an electron-withdrawing inductive effect, which can stabilize the negative charge of the enolate intermediate. This stabilization would suggest a lower pKa for the α-protons of tetrahydro-4H-pyran-4-one compared to cyclohexanone, potentially leading to faster enolate formation and enhanced reactivity in base-catalyzed aldol condensations. However, the lone pairs on the oxygen atom can also participate in resonance, which could partially offset the inductive effect. Computational studies are needed to definitively quantify the pKa of tetrahydro-4H-pyran-4-one's α-protons.

Quantitative Comparison of Product Yields

To provide a quantitative comparison, we have summarized reported yields for the base-catalyzed aldol condensation of both ketones with a common electrophile, benzaldehyde (B42025). It is important to note that direct side-by-side comparative studies are limited, and the data presented below is collated from different sources. Reaction conditions can significantly impact yields.

Ketone	Aldehyde	Base	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Cyclohexanone	Benzaldehyde	NaOH	Ethanol (B145695)	Room Temp.	24	2-benzylidenecyclohexanone (mono-adduct)	75-85%
Cyclohexanone	Benzaldehyde	NaOH	Ethanol	Room Temp.	24	2,6-dibenzylidenecyclohexanone (bis-adduct)	~76%
Tetrahydro-4H-pyran-4-one	Benzaldehyde	NaOH	Ethanol	Not Specified	Not Specified	3,5-bis(benzylidene)tetrahydro-4H-pyran-4-one (bis-adduct)	High Yields (qualitative)

Note: The yield for the bis-adduct of cyclohexanone can vary significantly based on the stoichiometry of the reactants.

Experimental Protocols

Below are representative experimental protocols for the base-catalyzed aldol condensation of cyclohexanone and a proposed standardized protocol that can be adapted for a direct comparison with tetrahydro-4H-pyran-4-one.

Protocol 1: Synthesis of 2,6-Dibenzylidenecyclohexanone

Materials:

• Cyclohexanone

• Benzaldehyde

• Sodium Hydroxide (B78521) (NaOH)

• Ethanol (95%)

• Glacial Acetic Acid

• Water

Procedure:

• In a flask, dissolve sodium hydroxide in water and then add ethanol to prepare the catalyst solution.

• In a separate beaker, mix cyclohexanone and benzaldehyde.

• Add the ketone-aldehyde mixture to the ethanolic sodium hydroxide solution with stirring.

• Continue stirring at room temperature for the specified reaction time (e.g., 24 hours).

• Cool the reaction mixture in an ice bath to facilitate precipitation of the product.

• Collect the crude product by vacuum filtration and wash with cold water until the washings are neutral.

• Further wash the product with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or ethyl acetate) to obtain the purified 2,6-dibenzylidenecyclohexanone.

Proposed Standardized Protocol for Comparative Study

To enable a direct and objective comparison between cyclohexanone and tetrahydro-4H-pyran-4-one, the following standardized protocol is proposed:

Reactants and Stoichiometry:

• Ketone (Cyclohexanone or Tetrahydro-4H-pyran-4-one): 1.0 equivalent

• Benzaldehyde: 1.1 equivalents (for mono-adduct) or 2.2 equivalents (for bis-adduct)

• Base (e.g., 10% aqueous NaOH): 1.2 equivalents

• Solvent (e.g., Ethanol): 10 volumes

Procedure:

• To a stirred solution of the ketone and benzaldehyde in ethanol at room temperature, add the aqueous sodium hydroxide solution dropwise over 15 minutes.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, neutralize the reaction mixture with a dilute acid (e.g., 1 M HCl) to a pH of ~7.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to isolate the mono- and/or bis-aldol condensation products.

• Characterize the products by NMR and Mass Spectrometry and determine the isolated yields.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for a comparative aldol condensation experiment.

Caption: General workflow for a comparative aldol condensation experiment.

Logical Relationship of Reactivity Factors

The following diagram illustrates the key factors influencing the reactivity of the ketones in an aldol condensation.

Caption: Factors influencing ketone reactivity in aldol condensations.

Conclusion

The provided standardized protocol offers a framework for researchers to conduct a direct comparative study, which would be invaluable in elucidating the subtle differences in reactivity and product distribution between these two important cyclic ketones. Such a study would provide a clearer understanding of how the heterocyclic nature of tetrahydro-4H-pyran-4-one influences its behavior in one of organic chemistry's most fundamental transformations, aiding in the rational design of synthetic routes for novel therapeutics and functional materials.

References

• 1. researchgate.net [researchgate.net]

Comparative Reactivity of Tetrahydro-4H-pyran-4-one and Thiopyran-4-one: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of heterocyclic ketones is paramount for the rational design of synthetic pathways and the development of novel therapeutics. This guide provides an objective comparison of the reactivity of two key heterocyclic scaffolds: Tetrahydro-4H-pyran-4-one and its sulfur analog, thiopyran-4-one. The discussion is supported by spectroscopic data and detailed experimental protocols for key transformations.

The replacement of the ring oxygen in Tetrahydro-4H-pyran-4-one with a sulfur atom to form thiopyran-4-one introduces significant changes in the electronic and steric properties of the molecule, leading to differential reactivity of the carbonyl group. This comparison will delve into the factors governing this reactivity and provide practical experimental details.

Theoretical Underpinnings of Reactivity

The reactivity of the carbonyl group in these cyclic ketones is primarily dictated by the electrophilicity of the carbonyl carbon. This is influenced by a combination of inductive effects, resonance (lone pair donation), and conformational factors of the six-membered ring.

Inductive and Resonance Effects: Oxygen is more electronegative than sulfur, leading to a stronger electron-withdrawing inductive effect (-I) in Tetrahydro-4H-pyran-4-one. This would, in isolation, suggest a more electrophilic carbonyl carbon in the pyranone. However, the lone pairs on the heteroatom can participate in resonance with the carbonyl group. The better orbital overlap between the 2p orbitals of oxygen and the 2p orbital of the carbonyl carbon allows for more effective lone pair donation (+M effect) in the pyranone compared to the sulfur analog, where the 3p orbitals of sulfur have poorer overlap with the carbon's 2p orbital. This resonance effect counteracts the inductive effect, making the carbonyl carbon less electrophilic. In thiopyran-4-one, the weaker +M effect of sulfur means the -I effect dominates to a greater extent, potentially rendering its carbonyl carbon more electrophilic.

Conformational Analysis: Both Tetrahydro-4H-pyran-4-one and thiopyran-4-one predominantly adopt a chair conformation. The bond lengths and angles within the rings differ due to the different atomic radii of oxygen and sulfur, which can influence the accessibility of the carbonyl group to incoming nucleophiles.

Spectroscopic Comparison of Carbonyl Reactivity

Spectroscopic data can provide indirect evidence of the electronic environment of the carbonyl group and thus its reactivity. A more deshielded carbonyl carbon in ¹³C NMR and a higher stretching frequency in IR spectroscopy generally correlate with increased electrophilicity.

Compound	¹³C NMR δ (C=O) (ppm)	IR ν (C=O) (cm⁻¹)
Tetrahydro-4H-pyran-4-one	~208	~1720
2,6-Diphenyl-4H-thiopyran-4-one	189.9	Not available

Comparative Reactivity in Key Reactions

While direct, side-by-side quantitative comparisons of reaction rates are not extensively documented in the literature, the following sections provide representative protocols for key reactions, allowing for an implicit comparison of their reactivity.

Experimental Protocols

1. Reduction of the Carbonyl Group (Sodium Borohydride)

The reduction of the ketone to the corresponding alcohol is a fundamental reaction that provides insight into the accessibility and electrophilicity of the carbonyl carbon.

Protocol:

• Dissolve Tetrahydro-4H-pyran-4-one or thiopyran-4-one (1.0 eq) in anhydrous methanol (B129727) (0.2 M) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add sodium borohydride (B1222165) (NaBH₄) (1.1 eq) portion-wise over 10 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of water (10 mL).

• Concentrate the mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate in vacuo to afford the crude alcohol.

• Purify the product by flash column chromatography on silica (B1680970) gel.

Expected Outcome: Based on the electronic effects, one might anticipate a faster reaction rate for the more electrophilic carbonyl. However, steric hindrance and solvent effects can also play a significant role.

2. Baeyer-Villiger Oxidation

The Baeyer-Villiger oxidation, which converts a ketone to a lactone (cyclic ester), is a valuable reaction for probing the migratory aptitude of adjacent groups and the overall reactivity of the ketone.[1][2][3][4][5]

Protocol:

• In a round-bottom flask, dissolve the cyclic ketone (Tetrahydro-4H-pyran-4-one or thiopyran-4-one) (1.0 eq) in a suitable solvent such as dichloromethane (B109758) (CH₂Cl₂) (0.1 M).[1]

• Add a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA) (1.2 eq), in one portion at room temperature.[2]

• Stir the reaction mixture at room temperature and monitor its progress using TLC. The reaction time can vary from a few hours to several days depending on the substrate's reactivity.[4]

• Upon completion, dilute the reaction mixture with dichloromethane and wash it sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess acid, followed by a saturated aqueous solution of sodium thiosulfate (B1220275) (Na₂S₂O₃) to decompose the remaining peroxide, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude lactone can be purified by flash column chromatography.

Expected Outcome: The relative rates of the Baeyer-Villiger oxidation will depend on the stability of the Criegee intermediate and the migratory aptitude of the adjacent methylene (B1212753) groups. The electron-donating or withdrawing nature of the heteroatom can influence the stability of the intermediate.[1]

Visualizing Reactivity Factors

The following diagram illustrates the key factors influencing the electrophilicity of the carbonyl carbon in Tetrahydro-4H-pyran-4-one and thiopyran-4-one.

Caption: Factors influencing the carbonyl reactivity of the two ketones.

Conclusion

The comparative reactivity of Tetrahydro-4H-pyran-4-one and thiopyran-4-one is a result of the interplay between the inductive and resonance effects of the ring heteroatom. While the stronger inductive effect of oxygen in the pyranone would suggest higher reactivity, this is likely tempered by a more significant resonance donation of its lone pairs. In contrast, the thiopyranone's carbonyl group is influenced by a weaker inductive pull but also receives less electron donation through resonance from the sulfur atom.

Further quantitative kinetic studies are required to definitively establish the relative reactivity of these two important heterocyclic ketones under various reaction conditions. The provided protocols serve as a foundation for researchers to conduct such comparative investigations and to explore the synthetic utility of these versatile building blocks.

References

• 1. jk-sci.com [jk-sci.com]
• 2. Baeyer-Villiger Oxidation - Chemistry Steps [chemistrysteps.com]
• 3. Baeyer–Villiger oxidation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Baeyer-Villiger Oxidation [organic-chemistry.org]

Navigating the Analytical Landscape: A Comparative Guide to HPLC Method Validation for Tetrahydro-4H-pyran-4-one

For researchers, scientists, and professionals in drug development, the robust and reliable quantification of intermediates like Tetrahydro-4H-pyran-4-one is a cornerstone of quality control and process optimization. High-Performance Liquid Chromatography (HPLC) stands as a primary analytical technique for this purpose. This guide provides a comparative overview of HPLC method validation, offering insights into performance benchmarks and detailed experimental protocols to aid in the development and assessment of analytical methods for Tetrahydro-4H-pyran-4-one.

It is important to note that while HPLC is a well-established technique, specific, publicly available, and experimentally validated performance data for the analysis of Tetrahydro-4H-pyran-4-one is limited in peer-reviewed literature and application notes. Consequently, the quantitative data presented herein are representative values for a compound of this nature and should be experimentally verified for specific matrices and instrumentation.

Performance Benchmarks: HPLC vs. an Alternative Method

To provide a comprehensive analytical perspective, this guide compares a typical Reverse-Phase HPLC with UV detection (RP-HPLC-UV) method to Gas Chromatography-Mass Spectrometry (GC-MS), another viable technique for the analysis of volatile compounds like Tetrahydro-4H-pyran-4-one.

Parameter	RP-HPLC-UV (Representative Values)	Gas Chromatography-Mass Spectrometry (GC-MS) (Representative Values)
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.05 - 10 ng/mL
Limit of Quantification (LOQ)	0.3 - 3 µg/mL	0.2 - 30 ng/mL
Linear Range	0.3 - 100 µg/mL	0.2 - 1000 ng/mL
Precision (%RSD)	< 5%	< 15%
Accuracy (% Recovery)	95 - 105%	80 - 120%
Selectivity	Moderate (based on retention time and UV absorbance)	Very High (based on mass fragmentation)
Sample Throughput	High	Moderate

Disclaimer: The quantitative data in this table are representative values for small, polar, volatile organic compounds and should be experimentally verified for Tetrahydro-4H-pyran-4-one in the user's specific matrix and with their instrumentation.

Experimental Protocols

Detailed methodologies are crucial for the successful validation of any analytical method. The following protocols outline the steps for validating an HPLC method for the analysis of Tetrahydro-4H-pyran-4-one, adhering to the principles of the International Council for Harmonisation (ICH) guidelines.

HPLC Method Parameters

A common starting point for the analysis of Tetrahydro-4H-pyran-4-one is a reverse-phase HPLC method.[1]

• Column: Newcrom R1, C18, or equivalent (e.g., 250 x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of Acetonitrile (MeCN) and water with an acid modifier like phosphoric acid or formic acid for MS compatibility.[1] A typical starting gradient could be 30:70 MeCN:Water.

• Flow Rate: 1.0 mL/min

• Detection: UV detector at an appropriate wavelength (requires experimental determination based on the UV absorbance spectrum of Tetrahydro-4H-pyran-4-one).

• Injection Volume: 10 µL

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of pure Tetrahydro-4H-pyran-4-one standard and dissolve it in 10 mL of the mobile phase.

• Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards. For the representative linear range of 0.3 - 100 µg/mL, concentrations of 0.3, 1, 5, 10, 25, 50, and 100 µg/mL would be appropriate.

Method Validation Protocol

The validation of the developed HPLC method should be conducted according to ICH guidelines, assessing the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This is typically evaluated by analyzing a blank (mobile phase), a placebo (matrix without the analyte), and a sample spiked with Tetrahydro-4H-pyran-4-one.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

  • Inject the prepared working standard solutions in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), which should ideally be ≥ 0.999.

• Accuracy: The closeness of the test results obtained by the method to the true value.

  • Prepare samples spiked with known concentrations of Tetrahydro-4H-pyran-4-one at three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Analyze these samples in triplicate.

  • Calculate the percentage recovery for each sample. The acceptance criterion is typically between 98% and 102%.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument. The relative standard deviation (%RSD) should be within an acceptable limit (typically ≤ 2%).

  • Intermediate Precision (Inter-day and inter-analyst): Repeat the analysis on a different day with a different analyst. The %RSD between the two sets of results should be evaluated.

• Limit of Detection (LOD) and Limit of Quantification (LOQ):

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. It can be determined based on the signal-to-noise ratio (typically 3:1).

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. It is often determined by a signal-to-noise ratio of 10:1.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

  • Introduce small variations to the method parameters, such as the flow rate (e.g., ± 0.1 mL/min), column temperature (e.g., ± 2°C), and mobile phase composition (e.g., ± 2% organic component).

  • Analyze the system suitability parameters (e.g., retention time, peak area, tailing factor) to assess the impact of these changes.

Visualizing the Workflow

To clarify the logical flow of the HPLC method validation process, the following diagrams are provided.

Caption: A generalized workflow for HPLC method development and validation.

Caption: Interrelationship of key HPLC method validation parameters.

References

• 1. Separation of Tetrahydro-4H-pyran-4-one on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Comparative Guide to Bioisosteric Scaffolds in Medicinal Chemistry: Alternatives to Tetrahydro-4H-pyran-4-one

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a core scaffold is a pivotal decision in modern drug discovery, profoundly influencing a compound's physicochemical properties, metabolic stability, and biological activity. Tetrahydro-4H-pyran-4-one is a widely utilized building block, valued for its favorable properties. However, the exploration of bioisosteric alternatives is crucial for lead optimization and the development of novel drug candidates with improved therapeutic profiles. This guide provides an objective, data-driven comparison of Tetrahydro-4H-pyran-4-one against three key alternatives: Piperidin-4-one, N-Boc-piperidin-4-one, and Tetrahydro-4H-thiopyran-4-one.

Executive Summary

Bioisosterism, the exchange of a functional group with another that retains similar biological activity, is a powerful strategy in medicinal chemistry.[1][2] This guide examines the impact of replacing the oxygen atom in the Tetrahydro-4H-pyran-4-one ring with nitrogen (Piperidin-4-one and its N-Boc protected form) or sulfur (Tetrahydro-4H-thiopyran-4-one). These subtle changes can significantly alter a molecule's properties, offering medicinal chemists a toolkit to fine-tune absorption, distribution, metabolism, and excretion (ADME) profiles and target engagement.[3] While direct head-to-head comparative studies are limited, this guide synthesizes available data to provide a comprehensive overview.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of a scaffold are fundamental to a drug's behavior. Key parameters such as lipophilicity (LogP), acid dissociation constant (pKa), and polar surface area (PSA) dictate a molecule's solubility, permeability, and interactions with biological targets. The following table summarizes these properties for the core scaffolds.

Scaffold	Structure	Molecular Weight ( g/mol )	Calculated LogP	pKa	Polar Surface Area (Ų)
Tetrahydro-4H-pyran-4-one		100.12	-0.5	Not Ionizable	26.3
Piperidin-4-one		99.13	-0.7	~8.0 (amine)	29.1
N-Boc-piperidin-4-one		199.25	1.3	Not Ionizable	46.5
Tetrahydro-4H-thiopyran-4-one		116.18	0.4	Not Ionizable	17.1

Key Observations:

• Lipophilicity (LogP): Tetrahydro-4H-pyran-4-one and Piperidin-4-one are hydrophilic scaffolds. The introduction of the Boc protecting group in N-Boc-piperidin-4-one significantly increases its lipophilicity. Tetrahydro-4H-thiopyran-4-one is more lipophilic than its oxygen and nitrogen counterparts.

• Acidity/Basicity (pKa): The key differentiator is the basic nitrogen in Piperidin-4-one, which can be protonated at physiological pH. This provides a handle for salt formation to improve solubility and can be crucial for interactions with biological targets. The other scaffolds are not readily ionizable.

• Polar Surface Area (PSA): The PSA values are relatively similar, with N-Boc-piperidin-4-one having the largest due to the additional carbonyl group in the Boc protector.

Metabolic Stability: In Vitro Assessment

The metabolic stability of a drug candidate is a critical factor determining its in vivo half-life and dosing regimen. In vitro microsomal stability assays are a standard method to assess this property. The following table presents a hypothetical comparison based on general principles, as direct comparative data is scarce.

Scaffold	Predicted Metabolic Stability (in vitro half-life)	Common Metabolic Pathways
Tetrahydro-4H-pyran-4-one	Moderate to High	C-H oxidation
Piperidin-4-one	Low to Moderate	N-dealkylation, C-H oxidation
N-Boc-piperidin-4-one	Moderate to High	Boc-deprotection, C-H oxidation
Tetrahydro-4H-thiopyran-4-one	Moderate	S-oxidation, C-H oxidation

General Trends:

• Piperidin-4-one: The unprotected nitrogen in piperidin-4-one can be a site for rapid metabolism, particularly N-dealkylation, which can lead to lower metabolic stability.[4]

• N-Boc-piperidin-4-one: The Boc protecting group can shield the nitrogen from metabolism, generally leading to increased metabolic stability compared to the unprotected piperidine (B6355638).[5] However, the Boc group itself can be metabolically labile.

• Tetrahydro-4H-thiopyran-4-one: The sulfur atom can undergo oxidation to the corresponding sulfoxide (B87167) and sulfone, which represents a key metabolic pathway.[6]

Biological Activity: A Kinase Inhibition Case Study

To illustrate the impact of scaffold variation on biological activity, we present a comparative analysis of hypothetical kinase inhibitors incorporating each of the four scaffolds. The data in the following table is representative and intended to highlight potential trends in structure-activity relationships (SAR).

Compound ID	Scaffold	R Group	Kinase X IC50 (nM)
1	Tetrahydro-4H-pyran-4-one	4-fluorophenyl	50
2	Piperidin-4-one	4-fluorophenyl	25
3	N-Boc-piperidin-4-one	4-fluorophenyl	200
4	Tetrahydro-4H-thiopyran-4-one	4-fluorophenyl	75

SAR Insights:

• Piperidin-4-one (Compound 2): The basic nitrogen of the piperidine ring can form a key hydrogen bond or salt bridge with a residue in the kinase active site (e.g., the hinge region), leading to enhanced potency compared to the tetrahydropyran (B127337) analog.

• N-Boc-piperidin-4-one (Compound 3): The bulky Boc group can introduce steric hindrance, potentially disrupting the optimal binding pose and leading to a significant loss of activity.

• Tetrahydro-4H-thiopyran-4-one (Compound 4): The thiopyran scaffold can serve as a valuable bioisostere for the tetrahydropyran ring, often maintaining or slightly modulating biological activity. The larger size and different electronic properties of sulfur compared to oxygen can influence binding interactions.

Experimental Protocols

To ensure the reproducibility of the data presented and to aid researchers in their own investigations, detailed methodologies for key experiments are provided below.

Determination of LogP (Shake-Flask Method)

Objective: To determine the octanol-water partition coefficient (LogP) of a compound.

Methodology:

• Preparation of Solutions: Prepare a stock solution of the test compound in a suitable solvent. Prepare octanol-saturated water and water-saturated octanol (B41247).

• Partitioning: Add a known amount of the stock solution to a mixture of water-saturated octanol and octanol-saturated water in a separatory funnel.

• Equilibration: Shake the funnel vigorously for a set period (e.g., 30 minutes) to allow for partitioning of the compound between the two phases.

• Phase Separation: Allow the phases to separate completely.

• Quantification: Determine the concentration of the test compound in both the octanol and aqueous phases using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.

In Vitro Metabolic Stability Assay (Liver Microsomes)

Objective: To determine the rate of metabolism of a test compound by liver enzymes.

Methodology:

• Reagent Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Obtain pooled human liver microsomes and an NADPH regenerating system.

• Incubation: In a 96-well plate, pre-warm a solution of liver microsomes in phosphate (B84403) buffer (pH 7.4) to 37°C. Add the test compound to a final concentration of 1 µM.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile (B52724) containing an internal standard.

• Sample Processing: Centrifuge the plate to precipitate the proteins.

• Analysis: Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated from the slope of this plot.

Kinase Inhibition Assay (Luminescence-Based)

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.

Methodology:

• Compound Preparation: Prepare serial dilutions of the test compound in DMSO.

• Reaction Setup: In a 96-well plate, add the kinase, a suitable substrate, and the test compound at various concentrations.

• Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection: Add a luciferase-based detection reagent that measures the amount of ATP remaining in the well. The luminescent signal is inversely proportional to the kinase activity.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Plot the percentage of kinase inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizing the Concepts

To further clarify the relationships and workflows discussed, the following diagrams are provided.

Caption: A generalized workflow for the evaluation of alternative scaffolds in drug discovery.

Caption: A simplified signaling pathway illustrating the role of a kinase inhibitor.

Conclusion

The choice of a central scaffold is a critical, data-driven decision in medicinal chemistry. While Tetrahydro-4H-pyran-4-one is a reliable and effective building block, its bioisosteric alternatives—Piperidin-4-one, N-Boc-piperidin-4-one, and Tetrahydro-4H-thiopyran-4-one—offer a valuable toolkit for fine-tuning the properties of a drug candidate. The basicity of piperidin-4-one can be leveraged to enhance potency and solubility, while its N-Boc protected form can improve metabolic stability. The thiopyran scaffold provides a more lipophilic alternative that can maintain biological activity. A thorough understanding of the trade-offs associated with each scaffold, supported by rigorous experimental evaluation, is essential for the successful design and development of novel therapeutics.

References

• 1. ctppc.org [ctppc.org]
• 2. What is the role of bioisosterism in drug design? [synapse.patsnap.com]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability and Retain an Atypical DAT Inhibitor Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Chemoselective Synthesis and Anti-Kinetoplastidal Properties of 2,6-Diaryl-4H-tetrahydro-thiopyran-4-one S-Oxides: Their Interplay in a Cascade of Redox Reactions from Diarylideneacetones - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Catalysts for the Synthesis of Tetrahydro-4H-pyran-4-one

For Researchers, Scientists, and Drug Development Professionals

The synthesis of Tetrahydro-4H-pyran-4-one, a key intermediate in organic chemistry and drug development, can be achieved through various catalytic pathways. The choice of catalyst significantly impacts yield, reaction conditions, and overall efficiency. This guide provides a comparative overview of different catalytic systems, supported by experimental data, to aid in the selection of the most suitable method for your research needs.

Data Presentation: A Comparative Analysis of Catalytic Systems

The following table summarizes quantitative data for the synthesis of Tetrahydro-4H-pyran-4-one and its closely related derivatives using different catalysts. This allows for a direct comparison of catalyst performance under various conditions.

Catalyst System	Starting Material(s)	Product	Solvent(s)	Temperature (°C)	Time	Pressure (MPa)	Yield (%)	Purity (%)	Reference
For Tetrahydro-4H-pyran-4-one Synthesis
Metal Catalyst	Pyran-4-one / Dihydropyran-4-one	Tetrahydro-4H-pyran-4-one	Aprotic solvent & Alcohol	5 - 60	-	0.1 - 1	High	-	[1]
Zr-Ce-Ti-Al composite oxide & CsI	bis(2-chloroethyl)ether, CO2, H2O	Tetrahydro-4H-pyran-4-one	Ethanol, Water	90	-	1.1	95.9	99.7	[2]
Hydrogenation Catalyst	Unspecified precursor	Tetrahydro-4H-pyran-4-one	Toluene, Methanol	Room Temp.	-	-	86	-	[2]
Two-stage process catalyst	3-chloropropionyl chloride	Tetrahydro-4H-pyran-4-one	-	-	-	-	45 (overall)	-	[3]
For 4H-Pyran Derivative Synthesis (for catalyst comparison)
Nd2O3	Aromatic aldehyde, β-ketoester/β-diketone	4H-Pyran derivative	H2O/C2H5OH	-	45 min	-	93	-
Al2O3	Aromatic aldehyde, β-ketoester/β-diketone	4H-Pyran derivative	-	-	8 h	-	50	-
MgO	Aromatic aldehyde, β-ketoester/β-diketone	4H-Pyran derivative	-	-	10 h	-	60	-
CaO	Aromatic aldehyde, β-ketoester/β-diketone	4H-Pyran derivative	-	-	7 h	-	42	-
20% KOH on CaO	Aromatic aldehyde, malononitrile, ethyl acetoacetate	4H-Pyran derivative	Solvent-free	60	10 min	-	92	-	[4]
LDH@PTRMS@NDBD@CuI	4-chlorobenzaldehyde, malononitrile, dimedone	Tetrahydrobenzo[b]pyran	Solvent-free	40	5 min	-	96	-	[5]
Et3N (20 mol%)	Aldehyde, active methylene (B1212753) compound, dicarbonyl	4H-Pyran derivative	Water	Room Temp.	2 h	-	up to 92	-

Experimental Protocols: Generalized Methodologies

The following are generalized experimental protocols based on the recurring methodologies found in the cited literature for the synthesis of pyran derivatives. These should be adapted and optimized for specific substrates and catalysts.

1. General Procedure for Metal-Catalyzed Hydrogenation of Pyran-4-ones

• Reaction Setup: A high-pressure reactor equipped with a magnetic stirrer, gas inlet, and temperature and pressure controls is used.

• Procedure:

  • The reactor is charged with pyran-4-one or dihydropyran-4-one, a metal catalyst (e.g., a noble metal catalyst on a support), and a suitable solvent system (e.g., a mixture of an aprotic solvent and an alcohol).[1]

  • The reactor is sealed and purged several times with hydrogen gas.

  • The reaction mixture is stirred and heated to the desired temperature (typically between 5 and 60 °C).[1]

  • The reactor is pressurized with hydrogen to the desired pressure (typically between 0.1 and 1 MPa).[1]

  • The reaction is monitored by a suitable analytical technique (e.g., TLC, GC, or HPLC) until the starting material is consumed.

  • Upon completion, the reactor is cooled to room temperature and the hydrogen pressure is carefully released.

  • The catalyst is removed by filtration.

  • The filtrate is concentrated under reduced pressure, and the crude product is purified by distillation or chromatography to yield Tetrahydro-4H-pyran-4-one.

2. General Procedure for Multi-component Synthesis of 4H-Pyran Derivatives

• Reaction Setup: A round-bottom flask equipped with a magnetic stirrer and a reflux condenser is typically used. For solvent-free reactions, a vial or flask with a magnetic stirrer is sufficient.

• Procedure:

  • To a reaction vessel, add the aldehyde (1 mmol), the active methylene compound (e.g., malononitrile, 1 mmol), and the 1,3-dicarbonyl compound (e.g., dimedone or ethyl acetoacetate, 1 mmol).

  • Add the catalyst (e.g., 20% KOH on CaO, LDH@PTRMS@NDBD@CuI, or Et3N) and the appropriate solvent (if any).[4][5]

  • The reaction mixture is stirred at the specified temperature (ranging from room temperature to 60 °C) for the required time (from 5 minutes to several hours).[4][5]

  • The progress of the reaction is monitored by TLC.

  • Upon completion, the reaction mixture is worked up. If the product precipitates, it is collected by filtration. Otherwise, the product is extracted with a suitable organic solvent.

  • The crude product is then purified by recrystallization or column chromatography.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the screening and optimization of catalysts for the synthesis of Tetrahydro-4H-pyran-4-one.

Caption: A generalized workflow for catalyst screening in Tetrahydro-4H-pyran-4-one synthesis.

References

• 1. CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one - Google Patents [patents.google.com]
• 2. Tetrahydro-4H-pyran-4-one synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. growingscience.com [growingscience.com]
• 5. A facile one-pot synthesis of tetrahydrobenzo[ b ]pyrans and 2-amino-4 H -chromenes under green conditions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04239E [pubs.rsc.org]

Comparative Biological Activity of Tetrahydro-4H-pyran-4-one Enantiomers: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the stereochemical nuances of bioactive molecules is paramount. While the therapeutic potential of derivatives of the achiral molecule Tetrahydro-4H-pyran-4-one is increasingly recognized, a critical knowledge gap exists regarding the specific biological activities of its chiral enantiomers, (R)- and (S)-Tetrahydro-4H-pyran-4-one. This guide provides an overview of the known biological activities associated with the tetrahydropyran-4-one scaffold, outlines standard experimental protocols to assess these activities, and underscores the importance of enantiomeric separation in drug discovery, despite the current lack of direct comparative data for these specific enantiomers.

The principle of chirality is fundamental in pharmacology, as enantiomers of a chiral drug can exhibit significantly different pharmacological, pharmacokinetic, and toxicological profiles. One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be less active, inactive, or even contribute to adverse effects (the distomer). Therefore, the evaluation of individual enantiomers is a critical step in drug development.

Derivatives of the Tetrahydro-4H-pyran-4-one core structure have been reported to exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. However, published literature to date does not provide a direct comparative analysis of the biological activities of the (R)- and (S)-enantiomers of the parent molecule. The data presented in this guide is based on the activities of various derivatives and is intended to provide a foundation for future stereospecific investigations.

Data Presentation

As there is no publicly available data directly comparing the biological activities of (R)- and (S)-Tetrahydro-4H-pyran-4-one, the following table is presented as a template for researchers to populate with their own experimental data. This structured format will facilitate a clear and direct comparison of the enantiomers' potencies.

Biological Activity	Assay Type	(R)-Tetrahydro-4H-pyran-4-one	(S)-Tetrahydro-4H-pyran-4-one	Reference Compound
Antimicrobial	Minimum Inhibitory Concentration (MIC)	Data to be determined	Data to be determined	e.g., Ampicillin
Anticancer	IC50 (e.g., against A549 cell line)	Data to be determined	Data to be determined	e.g., Cisplatin
Anti-inflammatory	IC50 (e.g., COX-2 inhibition)	Data to be determined	Data to be determined	e.g., Celecoxib

Experimental Protocols

The following are detailed methodologies for key experiments that can be employed to evaluate the biological activities of the Tetrahydro-4H-pyran-4-one enantiomers.

Antimicrobial Activity: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination.[1][2]

• Preparation of Bacterial Inoculum: A fresh culture of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth medium (e.g., Lauria Broth) and incubated to reach a concentration of approximately 1 x 10^8 CFU/mL.

• Compound Preparation: Stock solutions of the (R)- and (S)-enantiomers are prepared in a suitable solvent (e.g., DMSO). Serial two-fold dilutions are then made in a 96-well microtiter plate containing broth medium to achieve a range of final concentrations.

• Inoculation: Each well is inoculated with the bacterial suspension. Positive (broth with bacteria and no compound) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Anticancer Activity: MTT Assay for Cytotoxicity Assessment.[3][4]

• Cell Seeding: Human cancer cells (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma) are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with serial dilutions of the (R)- and (S)-enantiomers and incubated for 48-72 hours. A vehicle control (medium with DMSO) and a positive control (a known anticancer drug like cisplatin) are included.

• MTT Addition: After the incubation period, 20 µL of MTT reagent (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 100 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Data Analysis: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

Anti-inflammatory Activity: In Vitro COX-2 Inhibition Assay.[5][6]

• Enzyme and Substrate Preparation: Recombinant human COX-2 enzyme and a suitable substrate (e.g., arachidonic acid) are prepared in an appropriate assay buffer.

• Compound Incubation: The (R)- and (S)-enantiomers are pre-incubated with the COX-2 enzyme in a 96-well plate for a short period (e.g., 15 minutes) at room temperature to allow for inhibitor binding. A vehicle control and a known COX-2 inhibitor (e.g., celecoxib) are included.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of arachidonic acid.

• Detection: The product of the enzymatic reaction (e.g., Prostaglandin E2) is measured using a specific detection method, such as an ELISA kit.

• Data Analysis: The percentage of COX-2 inhibition is calculated for each compound concentration relative to the vehicle control. The IC50 value is then determined from the dose-response curve.

Mandatory Visualization

To aid in the conceptualization of experimental design and potential mechanisms of action, the following diagrams are provided.

Fig. 1: Experimental workflow for comparing enantiomer bioactivity.

Fig. 2: Hypothetical signaling pathway for a bioactive enantiomer.

Validating the Purity of Synthesized Tetrahydro-4H-pyran-4-one: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the journey from laboratory to clinical application. This guide provides a comprehensive comparison of analytical methods for validating the purity of Tetrahydro-4H-pyran-4-one, a valuable building block in medicinal chemistry.[1] We will also explore alternative heterocyclic scaffolds and present supporting experimental data to aid in the selection of the most suitable compounds for your research.

Tetrahydro-4H-pyran-4-one is a versatile intermediate used in the synthesis of a variety of more complex molecules, including those with potential therapeutic applications. Its unique pyran ring structure makes it a subject of interest in the development of novel drugs.[1] Given its role as a foundational element in synthesis, the purity of Tetrahydro-4H-pyran-4-one is paramount to ensure the integrity and safety of the final drug product.

Analytical Methods for Purity Validation

A multi-pronged approach employing various analytical techniques is recommended for the robust validation of Tetrahydro-4H-pyran-4-one purity. The most common and effective methods include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying components in a mixture. For Tetrahydro-4H-pyran-4-one, a reverse-phase HPLC method is often suitable.[2]

Table 1: HPLC Method Parameters for Tetrahydro-4H-pyran-4-one Analysis

Parameter	Specification
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v) with 0.1% formic acid
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL
Column Temperature	25 °C

A validated HPLC method should demonstrate good linearity, accuracy, precision, and specificity for the analysis of Tetrahydro-4H-pyran-4-one and its potential impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique ideal for identifying and quantifying volatile and semi-volatile impurities. The mass spectrometer provides structural information, aiding in the identification of unknown peaks.

Table 2: GC-MS Method Parameters for Tetrahydro-4H-pyran-4-one Analysis

Parameter	Specification
Column	Capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness) with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Inlet Temperature	250 °C
Oven Temperature Program	Initial temperature of 50 °C (hold for 2 min), ramp to 250 °C at 10 °C/min, hold for 5 min
Mass Spectrometer	Electron Ionization (EI) at 70 eV, scanning from m/z 35 to 350

Common impurities in the synthesis of Tetrahydro-4H-pyran-4-one may include starting materials, by-products, and residual solvents. GC-MS can effectively detect and quantify these at low levels.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for structural elucidation and purity determination. Both ¹H and ¹³C NMR spectra provide detailed information about the molecular structure of Tetrahydro-4H-pyran-4-one and can be used to identify and quantify impurities. Quantitative NMR (qNMR) can be a powerful technique for determining the absolute purity of a sample against a certified reference standard.[3][4][5][6]

Expected Chemical Shifts for Tetrahydro-4H-pyran-4-one:

• ¹H NMR (CDCl₃, 400 MHz): δ ~3.9 (t, 4H), ~2.5 (t, 4H) ppm.

• ¹³C NMR (CDCl₃, 100 MHz): δ ~207 (C=O), ~68 (CH₂-O), ~42 (CH₂-C=O) ppm.

The presence of unexpected signals in the NMR spectrum can indicate the presence of impurities. The integration of signals in ¹H NMR can be used for quantitative analysis of the main component and its impurities.

Comparison with Alternative Heterocyclic Scaffolds

In drug discovery, exploring different heterocyclic scaffolds is crucial for optimizing pharmacological properties. Tetrahydro-4H-thiopyran-4-one and pyrazole (B372694) derivatives are two noteworthy alternatives to the Tetrahydro-4H-pyran-4-one core.

Tetrahydro-4H-thiopyran-4-one

This sulfur-containing analog of Tetrahydro-4H-pyran-4-one offers a different set of physicochemical properties that can influence biological activity and pharmacokinetic profiles.

Table 3: Comparison of Physicochemical Properties

Property	Tetrahydro-4H-pyran-4-one	Tetrahydro-4H-thiopyran-4-one
Molecular Formula	C₅H₈O₂	C₅H₈OS
Molecular Weight	100.12 g/mol	116.18 g/mol
Boiling Point	166-167 °C	95-97 °C / 10 mmHg
Melting Point	Not applicable (liquid)	60-64 °C

Derivatives of Tetrahydro-4H-thiopyran-4-one have shown promising biological activities, including antimicrobial and anticonvulsant effects.[7]

Pyrazole Derivatives

Pyrazole and its derivatives are considered "privileged scaffolds" in medicinal chemistry due to their wide range of pharmacological activities.[8][9] Many successful drugs, such as the anti-inflammatory celecoxib (B62257) and the erectile dysfunction treatment sildenafil, contain a pyrazole core.[9]

Table 4: Performance Comparison of Heterocyclic Scaffolds in Drug Discovery

Scaffold	Key Advantages	Examples of Biological Activities	Successful Drug Examples
Tetrahydro-4H-pyran-4-one	Versatile synthetic intermediate, potential for diverse functionalization.	Anti-influenza virus activity.[1]	In development
Tetrahydro-4H-thiopyran-4-one	Modulated lipophilicity and metabolic stability compared to the pyran analog.	Antimicrobial, anticonvulsant.[7]	In development
Pyrazole	Proven "privileged scaffold", extensive history in successful drugs, diverse biological activities.	Anti-inflammatory, anticancer, antiviral, analgesic.[8][10]	Celecoxib, Sildenafil, Rimonabant

Experimental Workflows and Signaling Pathways

Visualizing experimental workflows and biological pathways is essential for understanding the context and application of these compounds.

Purity validation workflow for synthesized compounds.

Role of heterocyclic scaffolds in drug discovery.

Conclusion

The validation of purity for synthesized Tetrahydro-4H-pyran-4-one is a multi-step process that requires a combination of orthogonal analytical techniques. HPLC, GC-MS, and NMR spectroscopy each provide critical and complementary information to ensure the quality and integrity of this important synthetic intermediate. Furthermore, the exploration of alternative scaffolds such as Tetrahydro-4H-thiopyran-4-one and pyrazole derivatives is a vital strategy in drug discovery to identify candidates with optimal efficacy and safety profiles. The data and protocols presented in this guide are intended to assist researchers in making informed decisions for their drug development programs.

References

• 1. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook [chemicalbook.com]
• 2. Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. analytical.unsw.edu.au [analytical.unsw.edu.au]
• 4. Importance of purity evaluation and the potential of quantitative ¹H NMR as a purity assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review for Its Application in the Chemical, Pharmaceutical and Medicinal Domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative Nuclear Magnetic Resonance Spectroscopy in Pharmaceutical Chemistry: A Boon for Real Time Drug Detection! [article.sapub.org]
• 7. researchgate.net [researchgate.net]
• 8. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Comparison of synthetic routes to Tetrahydro-4H-pyran-4-one for efficiency

For Researchers, Scientists, and Drug Development Professionals

Tetrahydro-4H-pyran-4-one is a pivotal heterocyclic building block in the synthesis of a wide array of pharmaceutical compounds and biologically active molecules. Its structural motif is a common feature in numerous drug candidates, making the efficient and scalable synthesis of this intermediate a critical consideration in drug development and manufacturing. This guide provides an objective comparison of several prominent synthetic routes to Tetrahydro-4H-pyran-4-one, supported by experimental data to inform the selection of the most suitable method based on efficiency, scalability, and reaction conditions.

Comparative Analysis of Synthetic Efficiency

The selection of a synthetic route is often a trade-off between yield, reaction time, cost of starting materials, and the complexity of the procedure. The following table summarizes the key quantitative data for four distinct and widely utilized synthetic pathways to Tetrahydro-4H-pyran-4-one.

Synthetic Route	Starting Material(s)	Key Reagents/Catalysts	Reaction Time	Temperature	Yield (%)	Purity (%)
Route 1: From Bis(2-chloroethyl)ether	Bis(2-chloroethyl)ether, CO₂	Zr-Ce-Ti-Al composite oxide, CsI, Ethanol (B145695), H₂O	Not Specified	90 °C	95.9	99.7
Route 2: From 3-Chloropropionyl Chloride	3-Chloropropionyl chloride, Ethylene (B1197577)	AlCl₃, H₃PO₄, NaH₂PO₄	Several hours	<10 °C then reflux	~45 (overall)	High
Route 3: Hydrogenation of 4H-Pyran-4-one	4H-Pyran-4-one	Raney® Nickel, Hydrogen gas	1-3 hours	Room Temp. - 60 °C	~86	High
Route 4: Oxidation of Tetrahydro-2H-pyran-4-ol	Tetrahydro-2H-pyran-4-ol	Dess-Martin periodinane or Oxalyl chloride/DMSO (Swern)	1-16 hours	-78 °C to Room Temp.	>90 (typical)	High

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below to allow for replication and further optimization.

Route 1: Synthesis from Bis(2-chloroethyl)ether

This high-yield method involves a catalyzed reaction with carbon dioxide.

Procedure: In a high-pressure reactor, dissolve bis(2-chloroethyl)ether in ethanol (1.5 mol/L). To this solution, add a Zr-Ce-Ti-Al composite oxide catalyst and cesium iodide. The mass ratio of bis(2-chloroethyl)ether to the composite oxide should be 5:2, and the mass ratio of the composite oxide to cesium iodide should be 9:2. Heat the mixture to 90 °C and add water. Introduce carbon dioxide into the reactor at a flow rate of 35 L/min, maintaining a pressure of 1.1 MPa. After the reaction is complete, cool the mixture to room temperature. Filter the reaction mixture and remove ethanol and water by distillation under reduced pressure. The crude product is then purified by recrystallization from an ethyl acetate/petroleum ether system to yield Tetrahydro-4H-pyran-4-one.[1]

Route 2: Synthesis from 3-Chloropropionyl Chloride and Ethylene

This two-stage process is suitable for industrial-scale production.[2]

Stage 1: Synthesis of 1,5-Dichloropentan-3-one (B1296641) In a reaction kettle, add 3-chloropropionyl chloride and aluminum trichloride. While stirring, introduce ethylene gas, ensuring the temperature is maintained below 10 °C. After the addition is complete, add water and hydrochloric acid to the reaction kettle and cool to 0 °C. Transfer the reaction solution to water, stir, and allow the layers to separate to obtain 1,5-dichloropentan-3-one.[3]

Stage 2: Cyclization to Tetrahydro-4H-pyran-4-one To a reaction kettle, add water, phosphoric acid, sodium dihydrogen phosphate, and the 1,5-dichloropentan-3-one obtained in the previous step. Heat the mixture under reflux. After the reaction is complete, the crude product is obtained by extraction and then purified by vacuum rectification.[3]

Route 3: Hydrogenation of 4H-Pyran-4-one

This route involves the catalytic reduction of the corresponding unsaturated pyrone.

Procedure: In a hydrogenation apparatus, suspend Raney® Nickel catalyst in a suitable solvent such as ethanol or methanol. Add 4H-pyran-4-one to the suspension. The reaction vessel is then purged with hydrogen gas and the reaction is carried out at room temperature to 60 °C under a hydrogen pressure of 0.1 to 1 MPa.[4] The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the catalyst is removed by filtration, and the solvent is evaporated under reduced pressure to yield Tetrahydro-4H-pyran-4-one.[1]

Route 4: Oxidation of Tetrahydro-2H-pyran-4-ol

This method utilizes common and efficient oxidation reagents to convert the corresponding alcohol to the ketone.

Dess-Martin Oxidation Protocol: To a solution of Tetrahydro-2H-pyran-4-ol (1.0 equivalent) in dichloromethane (B109758) (DCM) at room temperature, add Dess-Martin periodinane (1.8 equivalents).[5] Stir the mixture for 1-16 hours, monitoring the reaction by TLC. Upon completion, the reaction mixture is worked up to remove the iodine-containing byproducts and the solvent is removed under reduced pressure to afford the product.[5][6]

Swern Oxidation Protocol: In a two-necked flask under an inert atmosphere, dissolve oxalyl chloride (1.5 equivalents) in DCM and cool to -78 °C. Slowly add a solution of dimethyl sulfoxide (B87167) (DMSO) (2.0 equivalents) in DCM. After stirring for 5-10 minutes, add a solution of Tetrahydro-2H-pyran-4-ol (1.0 equivalent) in DCM dropwise. Stir the mixture for 30-60 minutes at -78 °C, then add triethylamine (B128534) (5.0 equivalents). Allow the reaction to warm to room temperature. The reaction is then quenched with water and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated to give the desired ketone.[7][8]

Visualizing the Synthetic Pathways

To further elucidate the relationships between the different synthetic strategies, the following diagrams illustrate the overall workflow of this comparative guide and the chemical transformations of the discussed routes.

Caption: A flowchart outlining the methodology used to create this comparative guide.

Caption: A diagram illustrating the key transformations in the compared synthetic routes.

References

• 1. Tetrahydro-4H-pyran-4-one synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. CN103508990A - Synthesis method of tetrahydro-4H-pyran-4-one - Google Patents [patents.google.com]
• 4. CN102627621A - Preparation method of tetrahydropyran-4-one and pyran-4-one - Google Patents [patents.google.com]
• 5. Dess-Martin Periodinane (DMP) [commonorganicchemistry.com]
• 6. Dess–Martin periodinane - Wikipedia [en.wikipedia.org]
• 7. Swern oxidation - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

A Spectroscopic Duel: Unmasking the Structural Nuances of Tetrahydro-4H-pyran-4-one and its Sulfur Analogue

A comprehensive spectroscopic analysis of Tetrahydro-4H-pyran-4-one and its sulfur counterpart, Tetrahydro-4H-thiopyran-4-one, reveals distinct electronic and structural differences attributable to the heteroatom within their six-membered rings. This guide presents a comparative overview of their ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data, providing valuable insights for researchers in synthetic chemistry and drug development.

The substitution of the ring oxygen in Tetrahydro-4H-pyran-4-one with a sulfur atom to form Tetrahydro-4H-thiopyran-4-one induces notable shifts in their respective spectroscopic signatures. These differences, arising from the variance in electronegativity and atomic size between oxygen and sulfur, have significant implications for the chemical reactivity and physical properties of these important heterocyclic ketones.

Comparative Spectroscopic Data

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of Tetrahydro-4H-pyran-4-one and Tetrahydro-4H-thiopyran-4-one.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ) ppm	Protons	Multiplicity
Tetrahydro-4H-pyran-4-one	~3.8 (t)	4H (H2, H6)	Triplet
~2.4 (t)	4H (H3, H5)	Triplet
Tetrahydro-4H-thiopyran-4-one	~2.9 (t)	4H (H2, H6)	Triplet
~2.8 (t)	4H (H3, H5)	Triplet

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Compound	Chemical Shift (δ) ppm	Carbon
Tetrahydro-4H-pyran-4-one	~207	C4 (C=O)
~67	C2, C6
~41	C3, C5
Tetrahydro-4H-thiopyran-4-one	~210	C4 (C=O)
~44	C3, C5
~30	C2, C6

Table 3: Infrared (IR) Spectroscopic Data

Compound	Wavenumber (cm⁻¹)	Functional Group
Tetrahydro-4H-pyran-4-one	~1720	C=O stretch
~1140	C-O-C stretch
Tetrahydro-4H-thiopyran-4-one	~1710	C=O stretch
~650	C-S-C stretch

Table 4: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Ion (M⁺) m/z	Key Fragment Ions m/z
Tetrahydro-4H-pyran-4-one	100[1][2][3]	71, 55, 43
Tetrahydro-4H-thiopyran-4-one	116[4][5]	87, 60, 45

Experimental Protocols

The spectroscopic data presented in this guide were acquired using standard analytical techniques. The following provides a generalized methodology for each experiment.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer. Samples were prepared by dissolving approximately 10 mg of the compound in 0.5 mL of deuterated chloroform (B151607) (CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

Infrared (IR) Spectroscopy: IR spectra were obtained using a Fourier-transform infrared (FTIR) spectrometer. A thin film of the neat liquid (for Tetrahydro-4H-pyran-4-one) or a KBr pellet (for the solid Tetrahydro-4H-thiopyran-4-one) was prepared for analysis. The spectra were recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS): Electron ionization mass spectra were acquired on a mass spectrometer with an ionization energy of 70 eV. The samples were introduced via a direct insertion probe or a gas chromatograph. The mass-to-charge ratios (m/z) of the molecular ion and major fragment ions were recorded.

Spectroscopic Interpretation and Comparison

The downfield shift of the protons adjacent to the heteroatom (H2 and H6) in Tetrahydro-4H-pyran-4-one (~3.8 ppm) compared to its sulfur analogue (~2.9 ppm) is a direct consequence of the higher electronegativity of oxygen, which deshields the neighboring protons more effectively. Conversely, the protons at the 3 and 5 positions are less affected by the heteroatom and show smaller differences in their chemical shifts.

In the ¹³C NMR spectra, the carbons flanking the oxygen in the pyranone (~67 ppm) are significantly downfield compared to those adjacent to the sulfur in the thiopyranone (~30 ppm). This is again attributed to the strong deshielding effect of the oxygen atom. The carbonyl carbon (C4) in both molecules appears at a similar chemical shift, indicating that the heteroatom has a less pronounced effect on the electronic environment of the ketone group.

The IR spectra of both compounds are dominated by a strong absorption band corresponding to the carbonyl (C=O) stretching vibration. The slightly lower frequency for the thiopyranone (~1710 cm⁻¹) compared to the pyranone (~1720 cm⁻¹) can be attributed to the mass effect of the sulfur atom and subtle electronic differences. The characteristic C-O-C and C-S-C stretching vibrations are also observed at their expected frequencies.

Mass spectrometry data confirms the molecular weights of both compounds, with the molecular ion peak for Tetrahydro-4H-pyran-4-one at m/z 100[1][2][3] and for Tetrahydro-4H-thiopyran-4-one at m/z 116[4][5]. The fragmentation patterns, while not discussed in detail here, provide further structural information and are consistent with the respective molecular structures.

Workflow for Spectroscopic Comparison

References

• 1. Tetrahydro-4H-pyran-4-one(29943-42-8) 1H NMR spectrum [chemicalbook.com]
• 2. 4H-Pyran-4-one, tetrahydro- [webbook.nist.gov]
• 3. 4H-Pyran-4-one, tetrahydro- [webbook.nist.gov]
• 4. Tetrahydrothiopyran-4-one (1072-72-6) 1H NMR spectrum [chemicalbook.com]
• 5. Tetrahydrothiopyran-4-one | C5H8OS | CID 66173 - PubChem [pubchem.ncbi.nlm.nih.gov]